4-Fluorophenyl isocyanate

• CAS: 1195-45-5

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Fluorophenyl Isocyanate

For professionals in research, chemical synthesis, and drug development, 4-Fluorophenyl isocyanate (4-FPI) is a crucial chemical intermediate. Its distinctive reactivity, which is mostly attributable to the isocyanate functional group, makes it useful in a variety of chemical syntheses, most notably in the creation of agrochemicals and medicines. This guide provides a thorough technical overview of 4-FPI, including information on its chemical and physical characteristics, detailed experimental procedures for its synthesis and use, and illustrations of its main reaction pathways.

Core Properties and Structure

4-Fluorophenyl isocyanate is a colorless to light yellow liquid with the chemical formula C₇H₄FNO.[1] Its molecular structure consists of a phenyl ring substituted with a fluorine atom at the para position and an isocyanate functional group.

The molecular weight and other key identifiers of 4-FPI are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₄FNO	[2]
Molecular Weight	137.11 g/mol	[2]
CAS Number	1195-45-5	[2]
IUPAC Name	1-fluoro-4-isocyanatobenzene	[2]
SMILES String	Fc1ccc(cc1)N=C=O
InChI Key	DSVGFKBFFICWLZ-UHFFFAOYSA-N

A summary of the physical and chemical properties of 4-Fluorophenyl isocyanate is provided in the table below.

Property	Value	Reference
Appearance	Clear colorless to light yellow liquid	[1]
Boiling Point	55 °C at 8 mmHg
Density	1.206 g/mL at 25 °C
Refractive Index	n20/D 1.5141
Flash Point	127 °F	[1]
Water Solubility	Decomposes	[1]
Storage Temperature	2-8°C

Experimental Protocols

Synthesis of 4-Fluorophenyl Isocyanate from 4-Fluoroaniline (B128567)

A common laboratory-scale synthesis of 4-Fluorophenyl isocyanate involves the reaction of 4-fluoroaniline with triphosgene (B27547) in an inert solvent. Triphosgene serves as a safer alternative to phosgene (B1210022) gas.

Materials:

• 4-Fluoroaniline

• Triphosgene

• Dichloromethane (B109758) (DCM), anhydrous

• Triethylamine (B128534) (Et₃N), anhydrous

• Nitrogen or Argon gas for inert atmosphere

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser under an inert atmosphere (N₂ or Ar), dissolve triphosgene (1.1 equivalents) in anhydrous dichloromethane.

• From the dropping funnel, add a solution of 4-fluoroaniline (1.0 equivalent) in anhydrous dichloromethane dropwise to the stirred triphosgene solution at room temperature.

• After the addition is complete, cool the reaction mixture to -35°C using an appropriate cooling bath.

• Slowly add anhydrous triethylamine (3.0 equivalents) to the reaction mixture via the dropping funnel, ensuring the temperature remains below -30°C.

• After the addition of triethylamine, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• The solvent is removed under reduced pressure. The resulting crude product can be purified by fractional distillation under vacuum to yield pure 4-Fluorophenyl isocyanate.[3]

Synthesis of a Urea (B33335) Derivative: 1-(4-chloro-3-(trifluoromethyl)phenyl)-3-(4-fluorophenyl)urea

This protocol details the reaction of 4-Fluorophenyl isocyanate with an aniline (B41778) derivative to form an unsymmetrical urea, a common structural motif in pharmaceuticals. A prominent example is its use in synthesizing analogs of the anticancer drug Sorafenib (B1663141).[4][5]

Materials:

• 4-Fluorophenyl isocyanate

• 4-Amino-2-(trifluoromethyl)benzonitrile (or a similar substituted aniline)

• Anhydrous Toluene (B28343) or Dichloromethane (DCM)

• Nitrogen or Argon gas for inert atmosphere

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a dry flask under an inert atmosphere, dissolve the substituted aniline (e.g., 4-amino-2-(trifluoromethyl)benzonitrile) (1.0 equivalent) in anhydrous toluene or DCM.

• To this solution, add a solution of 4-Fluorophenyl isocyanate (1.05 equivalents) in the same anhydrous solvent dropwise at room temperature with stirring.

• Stir the reaction mixture at room temperature for 16 hours.[6]

• If a precipitate forms, the product can be isolated by filtration, washed with the solvent, and dried. If no precipitate forms, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Reaction Pathways

4-Fluorophenyl isocyanate is a highly reactive electrophile, with the carbon atom of the isocyanate group being susceptible to nucleophilic attack. This reactivity is the basis for its utility in organic synthesis.

Reaction with Amines to Form Ureas

The reaction of 4-Fluorophenyl isocyanate with primary or secondary amines is a facile and widely used method for the synthesis of unsymmetrical ureas. The lone pair of electrons on the amine nitrogen attacks the electrophilic carbon of the isocyanate, followed by proton transfer to form a stable urea linkage.[7][8]

Caption: Reaction of 4-Fluorophenyl isocyanate with an amine to form a urea derivative.

Reaction with Alcohols to Form Carbamates (Urethanes)

In the presence of a suitable catalyst, 4-Fluorophenyl isocyanate reacts with alcohols to form carbamates, also known as urethanes. The oxygen atom of the alcohol acts as the nucleophile, attacking the isocyanate carbon. This reaction is fundamental in the production of polyurethanes when diisocyanates and polyols are used.[9][10]

Caption: Catalyzed reaction of 4-Fluorophenyl isocyanate with an alcohol to form a carbamate (B1207046).

Applications in Drug Development and Agrochemicals

The ability of 4-Fluorophenyl isocyanate to readily form urea and carbamate linkages makes it a valuable building block in the synthesis of biologically active molecules.

• Pharmaceuticals: It is a key reagent in the synthesis of various therapeutic agents. A notable example is its use in the preparation of Sorafenib, a multi-kinase inhibitor used in the treatment of certain types of cancer. The diaryl urea moiety formed from the reaction of an isocyanate is crucial for the drug's activity.[11][12]

• Agrochemicals: 4-Fluorophenyl isocyanate is employed in the synthesis of a range of agrochemicals, including herbicides and insecticides.[13][14] The incorporation of the fluorophenyl group can enhance the efficacy and modify the physicochemical properties of the active ingredients.[15]

Safety and Handling

4-Fluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate safety precautions.

• Toxicity: It is toxic if inhaled or absorbed through the skin. It is a lachrymator and can cause severe irritation to the eyes, skin, and respiratory tract.[6]

• Flammability: It is a flammable liquid.[1]

• Reactivity: It is sensitive to moisture and reacts with water to release carbon dioxide, which can cause pressure buildup in sealed containers.[1] It is incompatible with strong acids, strong bases, alcohols, and amines.

• Personal Protective Equipment (PPE): When handling this compound, appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn. All work should be conducted in a well-ventilated fume hood.[6]

This technical guide provides a comprehensive overview of 4-Fluorophenyl isocyanate for researchers and professionals. By understanding its properties, synthesis, and reactivity, its potential can be effectively harnessed in various applications, particularly in the development of new pharmaceuticals and agrochemicals.

References

• 1. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 2. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. WO2009054004A2 - Process for the preparation of sorafenib - Google Patents [patents.google.com]
• 7. nbinno.com [nbinno.com]
• 8. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and anti-hepatocellular carcinoma activity of aminopyridinol–sorafenib hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. sanyingpu.com [sanyingpu.com]
• 14. chemimpex.com [chemimpex.com]
• 15. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [ccspublishing.org.cn]

Synthesis of 4-Fluorophenyl Isocyanate from 4-Fluoroaniline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 4-fluorophenyl isocyanate from 4-fluoroaniline (B128567), a key reaction for generating a versatile intermediate in the pharmaceutical and agrochemical industries. 4-Fluorophenyl isocyanate serves as a crucial reagent in the preparation of various bioactive molecules, including tris-ureas as transmembrane anion transporters and peptides designed as integrin inhibitors.[1][2] Its fluorinated structure often enhances lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry.

This document details the prevalent synthetic methodology using a phosgene (B1210022) equivalent, provides a specific experimental protocol, and presents the relevant data in a structured format for clarity and reproducibility.

Synthetic Approaches: Phosgene and Non-Phosgene Routes

The industrial production of isocyanates has historically relied on the reaction of a primary amine with phosgene, a highly toxic and hazardous gas.[3] This process, while efficient, poses significant environmental and safety risks. Consequently, much research has focused on developing safer, "phosgene-free" alternatives.

• Phosgenation Route : This classic method involves the direct reaction of an amine, such as 4-fluoroaniline, with phosgene or a safer phosgene equivalent like diphosgene or triphosgene (B27547) (bis(trichloromethyl) carbonate).[3][4] Triphosgene, a stable solid, is a widely used substitute that generates phosgene in situ, minimizing the hazards associated with handling the gaseous form.[4] The reaction typically proceeds through a carbamoyl (B1232498) chloride intermediate, which is then thermally decomposed or treated with a base to yield the isocyanate.

• Non-Phosgene Routes : These methods avoid the use of phosgene and its direct derivatives. Prominent non-phosgene strategies include the thermal decomposition of carbamates, the reductive carbonylation of nitro compounds, and the reaction of formamides with diorganocarbonates.[2] While these routes are highly desirable for their improved safety profile, they often require specific catalysts and harsher reaction conditions.

This guide will focus on the phosgenation route using triphosgene, for which a specific laboratory-scale protocol is available.

Core Synthesis Pathway: Phosgenation using Triphosgene

The reaction of 4-fluoroaniline with triphosgene provides a reliable method for the synthesis of 4-fluorophenyl isocyanate. Triphosgene acts as a source for three equivalents of phosgene. The reaction is typically conducted in an inert solvent, such as dichloromethane (B109758) (DCM), at low temperatures to control the reaction rate and minimize side products.

Caption: General reaction pathway for the synthesis of 4-Fluorophenyl Isocyanate.

Experimental Protocol: Synthesis via Triphosgene

The following protocol is adapted from a documented laboratory procedure for the synthesis of 4-fluorophenyl isocyanate.[1]

Materials and Equipment:

• Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet.

• Low-temperature cooling bath (e.g., acetone/dry ice).

• Standard glassware for workup and distillation.

• Reactants: 4-fluoroaniline, triphosgene, dichloromethane (DCM, anhydrous).

Procedure:

• Reaction Setup: A solution of 4-fluoroaniline (20 mmol) in 10 mL of anhydrous dichloromethane (DCM) is prepared.

• Phosgenation: In a separate flask, a solution of triphosgene (22 mmol) in 50 mL of anhydrous DCM is prepared and cooled to -35 °C using a cooling bath.

• Addition: The 4-fluoroaniline solution is added dropwise to the stirred triphosgene solution at -35 °C. Note: The reaction is exothermic and generates HCl gas.

• Reaction Completion: The reaction mixture is stirred for a specified duration at low temperature to ensure complete conversion. The progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or Infrared (IR) spectroscopy (disappearance of N-H stretches of the amine, appearance of the strong isocyanate -NCO stretch at ~2250-2270 cm⁻¹).

• Workup: The solvent is carefully removed under reduced pressure.

• Purification: The crude product is purified by partial distillation under vacuum to yield 4-fluorophenyl isocyanate as a colorless liquid.

Quantitative Data Summary

The following table summarizes the quantitative parameters for the described synthesis.[1]

Parameter	Value	Notes
Reactants
4-Fluoroaniline	20 mmol (2.22 g)	Limiting reagent
Triphosgene	22 mmol (6.53 g)	Phosgene source (slight excess)
Solvent
Dichloromethane (DCM)	~60 mL	Anhydrous grade is crucial
Reaction Conditions
Temperature	-35 °C	For controlled addition and reaction
Product
4-Fluorophenyl Isocyanate	50% Yield (approx. 10 mmol, 1.37 g)	Isolated yield after purification

Experimental Workflow Visualization

The logical flow of the experimental procedure can be visualized as follows:

Caption: Experimental workflow for the synthesis of 4-Fluorophenyl Isocyanate.

Purification and Handling Considerations

4-Fluorophenyl isocyanate is a lachrymatory liquid and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.[5] A common impurity resulting from exposure to moisture is the corresponding symmetrical urea (B33335) (N,N'-bis(4-fluorophenyl)urea). If infrared spectroscopy indicates the presence of urea, the product can be purified by dissolving it in dry, ethanol-free chloroform, filtering off the insoluble urea, and then evaporating the solvent before re-distilling the isocyanate.[5]

References

• 1. rsc.org [rsc.org]
• 2. US6781010B1 - Non-phosgene route to the manufacture of organic isocyanates - Google Patents [patents.google.com]
• 3. How To Get Isocyanate? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-Fluorophenyl isocyanate | 1195-45-5 [chemicalbook.com]

4-Fluorophenyl isocyanate CAS number 1195-45-5

An In-depth Technical Guide to 4-Fluorophenyl Isocyanate (CAS: 1195-45-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorophenyl isocyanate (CAS Number: 1195-45-5) is a versatile and highly reactive organofluorine compound.[1][2] It is a key building block in organic synthesis, recognized for the unique reactivity of its isocyanate functional group (-N=C=O).[2] This compound serves as a crucial intermediate in the production of a wide array of chemical entities, including pharmaceuticals, agrochemicals, and advanced polymers.[1][2][3]

The presence of a fluorine atom on the phenyl ring significantly influences the molecule's electronic properties and lipophilicity. This feature is particularly valuable in medicinal chemistry for the development of fluorinated drugs, which can exhibit improved metabolic stability, bioavailability, and therapeutic efficacy.[1][2] Consequently, 4-fluorophenyl isocyanate is a reagent of great interest for professionals engaged in drug discovery and the synthesis of novel bioactive molecules.[1]

This guide provides a comprehensive overview of its chemical and physical properties, spectroscopic data, reactivity, synthesis protocols, and applications, with a focus on its role in modern chemical research and development.

Chemical and Physical Properties

4-Fluorophenyl isocyanate is a colorless to light yellow liquid under standard conditions.[4][5][6] It is characterized by a strong, irritating odor and is known to be a lachrymator.[7][8][9] Key identifiers and physical properties are summarized below.

Table 1: Physical and Chemical Properties of 4-Fluorophenyl Isocyanate

Property	Value	Source(s)
CAS Number	1195-45-5	[1][2][4][5][7][8][9][10][11][12][13][14][15]
Molecular Formula	C₇H₄FNO	[1][2][8][10][12][15]
Molecular Weight	137.11 g/mol	[1][4][5][8][10][12][13]
Appearance	Clear colorless to light yellow liquid	[2][4][6]
Density	1.206 g/mL at 25 °C	[4][6][13][14][16]
Boiling Point	55 °C at 8 mmHg	[4][6][13][14][16]
68 °C at 15 Torr	[7][17]
75-77 °C at 20 Torr	[12]
Flash Point	52 °C (127 °F)	[5][6][14][17]
Refractive Index (n20/D)	1.5141	[4][6][13][14][16]
Water Solubility	Decomposes	[6][14][17]
Synonyms	1-Fluoro-4-isocyanatobenzene, p-Fluorophenyl isocyanate	[12][14]
SMILES String	O=C=NC1=CC=C(F)C=C1	[4][12]
InChI Key	DSVGFKBFFICWLZ-UHFFFAOYSA-N	[4][12]

Spectroscopic Data

The structural identity of 4-fluorophenyl isocyanate is confirmed through various spectroscopic techniques. Spectroscopic data is available from multiple sources.[18][19][20][21] The characteristic strong absorption band for the isocyanate group in the IR spectrum is a key identifier.

Table 2: Spectroscopic Data for 4-Fluorophenyl Isocyanate

Technique	Key Features / Data	Source(s)
¹H NMR	Spectrum available in CDCl₃ solvent.	[19][21][22]
¹³C NMR	Spectrum available. Aromatic carbons and the isocyanate carbon (-NCO) are identifiable.	[20][22]
IR Spectroscopy	Strong, characteristic absorption band for the isocyanate (-N=C=O) group around 2280 cm⁻¹.	[22]
Mass Spectrometry	Molecular Ion Peak (M⁺) at m/z = 137.	[22]

Synthesis and Reactivity

The synthetic utility of 4-fluorophenyl isocyanate stems from the high electrophilicity of the central carbon atom in the isocyanate group. This makes it highly susceptible to nucleophilic attack, forming the basis for its primary reactions.

Synthesis of 4-Fluorophenyl Isocyanate

The compound is typically synthesized from 4-fluoroaniline. A common laboratory and industrial method involves the reaction of the parent amine with phosgene (B1210022) or a safer phosgene equivalent, such as triphosgene.[22]

References

• 1. chemimpex.com [chemimpex.com]
• 2. netascientific.com [netascientific.com]
• 3. sanyingpu.com [sanyingpu.com]
• 4. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. AB116852 | CAS 1195-45-5 – abcr Gute Chemie [abcr.com]
• 6. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. aksci.com [aksci.com]
• 12. CAS Common Chemistry [commonchemistry.cas.org]
• 13. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 14. chemwhat.com [chemwhat.com]
• 15. usbio.net [usbio.net]
• 16. 4-Fluorophenyl isocyanate | 1195-45-5 [chemicalbook.com]
• 17. echemi.com [echemi.com]
• 18. 4-Fluorophenyl isocyanate(1195-45-5) 1H NMR [m.chemicalbook.com]
• 19. dev.spectrabase.com [dev.spectrabase.com]
• 20. dev.spectrabase.com [dev.spectrabase.com]
• 21. dev.spectrabase.com [dev.spectrabase.com]
• 22. asianpubs.org [asianpubs.org]

physical properties of 4-Fluorophenyl isocyanate

An In-depth Technical Guide on the Physical Properties of 4-Fluorophenyl Isocyanate

Introduction

4-Fluorophenyl isocyanate (CAS No: 1195-45-5) is an important chemical intermediate in the synthesis of a variety of organic compounds, particularly in the pharmaceutical and agrochemical industries.[1][2] Its isocyanate functional group is highly reactive, making it a versatile building block for the creation of ureas, carbamates, and other nitrogen-containing heterocycles. A thorough understanding of its physical properties is crucial for its safe handling, storage, and effective use in synthetic applications. This guide provides a comprehensive overview of the key physical characteristics of 4-fluorophenyl isocyanate, along with detailed experimental protocols for their determination.

Physical Properties of 4-Fluorophenyl Isocyanate

The are summarized in the table below. These properties are essential for predicting its behavior in various chemical processes and for ensuring appropriate safety measures are in place.

Property	Value	Reference
Molecular Formula	C₇H₄FNO	[1][3][4][5][6][7]
Molecular Weight	137.11 g/mol	[3][5][6][8]
Appearance	Clear, colorless to light yellow liquid	[1][4][7]
Density	1.206 g/mL at 25 °C	[1][2][3][8]
Boiling Point	55 °C at 8 mmHg68 °C at 15 Torr68 °C / 154.4 °F	[1][2][3][5][7][8]
Melting Point	Not available (liquid at room temperature)	[5]
Refractive Index	n20/D 1.5141	[1][2][3][8]
Solubility	Insoluble in water; decomposes in water	[1][4][7]
Flash Point	53 °C (127.4 °F) - closed cup60 °C (140 °F)	[1][5][9]

Experimental Protocols

The following sections detail the standard laboratory procedures for determining the key physical properties of liquid organic compounds like 4-fluorophenyl isocyanate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[10]

a) Distillation Method

This method is suitable when a sufficient quantity of the liquid is available.[11]

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • Place the liquid sample into the distillation flask along with boiling chips to ensure smooth boiling.

  • Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.[11]

  • Begin heating the flask gently.

  • The temperature will rise and then stabilize as the liquid begins to boil and the vapor condenses.[11]

  • Record the constant temperature at which the liquid distills as the boiling point.[11]

b) Capillary Method (Micro Method)

This method is ideal for small sample volumes.[10][12][13]

• Apparatus: Small test tube, capillary tube (sealed at one end), thermometer, heating bath (e.g., Thiele tube or a melting point apparatus).

• Procedure:

  • Attach the small test tube containing a small amount of the liquid sample to a thermometer.

  • Place a capillary tube, with its sealed end up, into the liquid.

  • Heat the apparatus slowly.[14]

  • A stream of bubbles will emerge from the open end of the capillary tube as the trapped air expands and the liquid vaporizes.[12]

  • When a continuous stream of bubbles is observed, stop heating.

  • As the apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid just begins to enter the capillary tube is the boiling point.[10][12]

Determination of Density

Density is the mass of a substance per unit volume.[15]

• Apparatus: Graduated cylinder or pycnometer, electronic balance.

• Procedure:

  • Measure the mass of a clean, dry graduated cylinder or pycnometer.[16]

  • Add a known volume of the liquid to the graduated cylinder or fill the pycnometer to its calibrated volume.[16]

  • Measure the combined mass of the container and the liquid.[16]

  • Subtract the mass of the empty container to find the mass of the liquid.[16]

  • Calculate the density by dividing the mass of the liquid by its volume.[15]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent when it enters a substance.[17]

• Apparatus: Abbe refractometer.

• Procedure:

  • Ensure the prism of the refractometer is clean and dry.

  • Place a few drops of the liquid sample onto the prism.

  • Close the prism and allow the sample to spread into a thin film.

  • Look through the eyepiece and adjust the control knob until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • If a color fringe is observed, adjust the chromaticity screw until the boundary is sharp and colorless.

  • Read the refractive index value from the scale.

Interrelation of Physical Properties

The physical properties of a molecule like 4-fluorophenyl isocyanate are not independent but are rather interconnected, stemming from its underlying molecular structure. The following diagram illustrates these relationships.

Caption: Logical flow from molecular structure to macroscopic physical properties.

Conclusion

This technical guide has provided a detailed overview of the core physical properties of 4-fluorophenyl isocyanate, a key reagent in organic synthesis. The tabulated data offers a quick reference for researchers, while the experimental protocols provide a foundation for the laboratory determination of these properties. The interrelation of these properties, stemming from the compound's molecular structure, underscores the fundamental principles of physical organic chemistry. A solid grasp of these characteristics is indispensable for the safe and efficient utilization of 4-fluorophenyl isocyanate in research and development.

References

• 1. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 2. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [m.chemicalbook.com]
• 3. 4-Fluorophenyl isocyanate 99 1195-45-5 [sigmaaldrich.com]
• 4. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. 4-Fluorophenyl isocyanate 99 1195-45-5 [sigmaaldrich.com]
• 9. 4-Fluorophenyl isocyanate 99 1195-45-5 [sigmaaldrich.com]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. vernier.com [vernier.com]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. byjus.com [byjus.com]
• 15. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Refractive index - Wikipedia [en.wikipedia.org]

reactivity of the isocyanate group in 4-Fluorophenyl isocyanate

An In-depth Technical Guide to the Reactivity of the Isocyanate Group in 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorophenyl isocyanate (FPPI) is an aromatic isocyanate featuring a fluorine atom at the para-position of the phenyl ring. Its molecular formula is C₇H₄FNO.[1][2] The isocyanate functional group (-N=C=O) is characterized by a highly electrophilic carbon atom, making it exceptionally reactive towards a wide range of nucleophiles.[3] This reactivity is fundamental to its application in organic synthesis, particularly in the formation of ureas and carbamates (urethanes), which are key structural motifs in numerous pharmaceuticals, agrochemicals, and polymers.[4][5]

The presence of the 4-fluoro substituent significantly modulates the reactivity of the isocyanate group through a combination of electronic effects. This guide provides a comprehensive technical overview of the reactivity of 4-Fluorophenyl isocyanate, detailing its reaction mechanisms, quantitative data, experimental protocols, and the underlying electronic principles governing its chemical behavior.

Electronic Effects of the 4-Fluoro Substituent

The reactivity of the isocyanate group in FPPI is dictated by the electronic properties of the fluorine atom. Fluorine exerts two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, fluorine strongly withdraws electron density from the aromatic ring through the sigma bond network.[6] This effect decreases electron density on the isocyanate group, increasing the partial positive charge on the carbonyl carbon and making it more electrophilic and susceptible to nucleophilic attack.

• Mesomeric (Resonance) Effect (+R): The lone pairs on the fluorine atom can be delocalized into the aromatic pi-system.[6] This effect donates electron density to the ring, partially counteracting the inductive effect.

For fluorine, the inductive effect is significantly stronger and dominates its overall influence on the reactivity of the para-substituted isocyanate group. This net electron-withdrawing character enhances the electrophilicity of the isocyanate carbon, leading to an increased reaction rate with nucleophiles compared to unsubstituted phenyl isocyanate.

The Hammett equation, log(k/k₀) = σρ, is a linear free-energy relationship that quantitatively describes the effect of meta- and para-substituents on the reactivity of aromatic compounds.[7][8] In this equation, σ is the substituent constant (which is positive for electron-withdrawing groups like fluorine) and ρ is the reaction constant. For nucleophilic attacks on the isocyanate group, the reaction constant ρ is positive, indicating that electron-withdrawing substituents accelerate the reaction.[9] Therefore, the positive σ value of the 4-fluoro substituent leads to a faster reaction rate (k > k₀).

Diagram 1: Electronic effects of the 4-fluoro substituent.

Key Reactions and Mechanisms

The fundamental reaction of 4-Fluorophenyl isocyanate is the nucleophilic addition to the carbon-nitrogen double bond of the isocyanate group.

General Mechanism

A nucleophile (Nu-H), such as an amine, alcohol, or water, attacks the electrophilic carbonyl carbon of the isocyanate. This is followed by a proton transfer to the nitrogen atom, resulting in the final addition product.

Diagram 2: General mechanism of nucleophilic addition to an isocyanate.

Reaction with Amines: Urea Formation

The reaction of FPPI with primary or secondary amines is typically rapid and exothermic, yielding N,N'-disubstituted ureas in high yields.[1][10] This reaction is a cornerstone of synthetic chemistry for creating molecules with potential biological activity, such as kinase inhibitors.[1]

Scheme: Ar-NCO + R-NH₂ → Ar-NH-C(=O)-NH-R

Reaction with Alcohols: Carbamate (B1207046) (Urethane) Formation

FPPI reacts with alcohols to form carbamates, also known as urethanes. This reaction is generally slower than the reaction with amines and may require elevated temperatures or catalysis (e.g., by tertiary amines or organotin compounds).[11][12]

Scheme: Ar-NCO + R-OH → Ar-NH-C(=O)-O-R

Reaction with Water: A Competing Side Reaction

The reaction with water proceeds through an unstable carbamic acid intermediate, which readily decarboxylates to form an amine and carbon dioxide. This is often an undesirable side reaction as the newly formed amine can react with another isocyanate molecule to form a urea.

Scheme: Ar-NCO + H₂O → [Ar-NH-COOH] → Ar-NH₂ + CO₂

Quantitative Data

For effective use in research and development, a clear understanding of the physicochemical and spectroscopic properties of 4-Fluorophenyl isocyanate is essential.

Table 1: Physicochemical Properties of 4-Fluorophenyl Isocyanate

Property	Value	Reference
Molecular Formula	C₇H₄FNO	[1][2]
Molecular Weight	137.11 g/mol	[2]
CAS Number	1195-45-5	[2]
Appearance	Flammable liquid and vapor	[2]
IUPAC Name	1-fluoro-4-isocyanatobenzene	[2]

Table 2: Spectroscopic Data for 4-Fluorophenyl Isocyanate

Spectroscopy	Characteristic Peak/Signal	Reference
Infrared (IR)	~2280 cm⁻¹ (strong, sharp, -N=C=O stretch)	[1]
¹H NMR (CDCl₃)	7.21-7.45 ppm (multiplet, 4H, Ar-H)	[1]
¹³C NMR (CDCl₃)	117.2, 126.8, 127.9, 130.2, 160.5 ppm	[1]
Mass Spec (M+)	137	[1]

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of urea and carbamate derivatives from 4-Fluorophenyl isocyanate.

Protocol 1: Synthesis of an N,N'-Disubstituted Urea

This protocol is adapted from a general procedure for the synthesis of diaryl ureas.[1]

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Aryl or alkyl amine (1.0 eq)

• Anhydrous acetone (B3395972) or dichloromethane (B109758) (DCM)

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• In a round-bottom flask, dissolve the selected amine (1.0 eq) in anhydrous acetone (e.g., 50 mL for 0.01 mol).

• In a separate container, dissolve 4-Fluorophenyl isocyanate (1.0 eq) in a small volume of anhydrous acetone (e.g., 10 mL for 0.01 mol).

• While stirring the amine solution at room temperature, add the isocyanate solution dropwise. If the reaction is exothermic, maintain the temperature below 40 °C, potentially using an ice bath.

• Stir the reaction mixture at room temperature for 3-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, the urea product often precipitates from the solution.

• Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Diagram 3: Experimental workflow for urea synthesis.

Protocol 2: Synthesis of an O-Aryl Carbamate

This protocol outlines a general procedure for the reaction between an isocyanate and an alcohol.[11]

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Alcohol (e.g., 2-ethylhexanol, 10.0 eq for pseudo-first-order kinetics)

• Anhydrous benzene (B151609) or toluene

• Infrared (IR) Spectrophotometer

• Constant temperature bath

Procedure:

• Prepare a standard solution of 4-Fluorophenyl isocyanate in anhydrous benzene (e.g., 0.04 M).

• Prepare the reaction mixture by dissolving the same amount of isocyanate in benzene, adding the alcohol (a 10-fold excess is used for kinetic studies to ensure pseudo-first-order conditions), and bringing the solution to the final volume.

• Place both the standard solution and the reaction mixture in IR cells.

• Monitor the reaction by scanning the IR spectrum of the reaction mixture at regular time intervals, focusing on the disappearance of the strong NCO peak around 2280 cm⁻¹.

• The reaction can be considered complete when the NCO peak is no longer observed.

• For product isolation, the solvent can be removed under reduced pressure, and the resulting crude carbamate can be purified by recrystallization or column chromatography.

Conclusion

4-Fluorophenyl isocyanate is a versatile and highly reactive reagent in organic and medicinal chemistry. The strong electron-withdrawing inductive effect of the para-fluoro substituent significantly enhances the electrophilicity of the isocyanate carbon, leading to accelerated reaction rates with nucleophiles such as amines and alcohols. This property makes it an invaluable building block for the efficient synthesis of complex urea and carbamate derivatives. A thorough understanding of its reactivity, guided by the principles of physical organic chemistry and supported by robust experimental protocols, is crucial for its effective application in research and drug development.

References

• 1. asianpubs.org [asianpubs.org]
• 2. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis of Industrially Relevant Carbamates towards Isocyanates using Carbon Dioxide and Organotin(IV) Alkoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hammett equation - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. assets.cambridge.org [assets.cambridge.org]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

A Comprehensive Technical Safety Guide to 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety information for 4-Fluorophenyl isocyanate (CAS No. 1195-45-5), a common reagent in chemical synthesis.[1][2][3] Adherence to stringent safety protocols is paramount when handling this compound due to its hazardous properties. This guide consolidates critical data from various safety data sheets to facilitate safe laboratory practices.

Chemical Identification and Physical Properties

4-Fluorophenyl isocyanate is a lachrymatory, moisture-sensitive liquid.[2][4] Its primary identifiers and physical characteristics are summarized below.

Property	Value
CAS Number	1195-45-5[5][6][7][8]
EC Number	214-799-0[5][7][8]
Molecular Formula	C₇H₄FNO[7][9][10]
Molecular Weight	137.11 g/mol [7][9][10]
Synonyms	p-Fluorophenyl isocyanate, 1-Fluoro-4-isocyanatobenzene[4][6][10]
Appearance	Clear, colorless to light yellow liquid[2][4][6][8]
Odor	Strong[6]
Boiling Point	55 °C @ 8 mmHg (lit.); 68 °C @ 15 Torr[1][6][11][12]
Flash Point	53 °C to 60 °C / 127.4 °F to 140 °F[4][6][11]
Density	1.206 g/mL at 25 °C (lit.)[1][9][11]
Refractive Index	n20/D 1.5141 (lit.)[1][9][11]
Water Solubility	Decomposes[2][12]

Hazard Identification and GHS Classification

4-Fluorophenyl isocyanate is classified as a hazardous substance under the Globally Harmonized System (GHS). It is a flammable liquid and vapor that poses significant acute toxicity risks through oral, dermal, and inhalation routes.[5][6][8][11] It is also a known skin and respiratory sensitizer.[5][6][8][11]

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapour[5][6][8][11]
Acute Toxicity, Oral	4	H302: Harmful if swallowed[5][8][11]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin[5][8][11]
Acute Toxicity, Inhalation	2 / 4	H331/H332: Toxic/Harmful if inhaled (Note: Classification varies)[5][6][8][13]
Skin Corrosion/Irritation	2	H315: Causes skin irritation[6][13]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation[5][6][8]
Respiratory Sensitization	1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled[5][6][8][11]
Skin Sensitization	1	H317: May cause an allergic skin reaction[5][8][11]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation[6][13]

Toxicological Profile and Exposure Pathways

Exposure to 4-fluorophenyl isocyanate can cause significant health effects. Isocyanates, as a class, are known to cause irritation to the skin, mucous membranes, and respiratory tract.[4][14] Chronic overexposure has been linked to permanent lung damage, including decreased lung function.[4] The primary routes of exposure and the associated target organs are detailed below.

Caption: Routes of exposure and corresponding target organs for 4-Fluorophenyl isocyanate.

Experimental Protocols: Emergency and Handling Procedures

While specific toxicological experiment methodologies are not detailed in safety data sheets, the following protocols for emergency response and handling are mandated based on the known hazards of the substance.

Immediate medical attention is required for all routes of exposure.[4][6] The following flowchart outlines the protocol for first aid.

Caption: Standardized first aid response workflow for 4-Fluorophenyl isocyanate exposure.

A strict PPE protocol must be followed to prevent exposure. Engineering controls, such as a chemical fume hood, are the primary line of defense and must be used.[4][6][14]

Caption: Mandatory Personal Protective Equipment (PPE) for handling 4-Fluorophenyl isocyanate.

In the event of a spill, a clear and immediate protocol must be enacted to contain the substance and protect personnel.

Caption: Step-by-step protocol for the safe cleanup of a 4-Fluorophenyl isocyanate spill.

Firefighting Measures

• Suitable Extinguishing Media : Use alcohol-resistant foam, dry chemical, carbon dioxide, or water spray.[5][6]

• Specific Hazards : The substance is a flammable liquid.[6] Vapors can form explosive mixtures with air and may travel to an ignition source and flash back.[6][14] Containers may explode when heated.[6] Combustion produces highly toxic gases, including nitrogen oxides, carbon monoxide, hydrogen cyanide, and hydrogen fluoride.[6][14]

• Firefighter Protection : Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA) in pressure-demand mode.[4][5][6]

Handling and Storage

• Handling : Always work within a chemical fume hood.[14] Avoid breathing vapors or mist and prevent contact with eyes, skin, and clothing.[8][14] Use spark-proof tools and explosion-proof equipment.[4][6] Keep away from heat, sparks, and open flames.[4][6][8][14]

• Storage : Store in a cool, dry, and well-ventilated area.[5][6] Keep refrigerated at 2-8°C for long-term storage.[8][11] The container must be kept tightly closed to prevent moisture contamination, as isocyanates react with water to form carbon dioxide gas, which can lead to container rupture.[4][5] Store away from incompatible materials such as acids, strong bases, alcohols, amines, and strong oxidizing agents.[6][14]

Disposal Considerations

Disposal of 4-Fluorophenyl isocyanate and its contaminated containers must be handled as hazardous waste.[8] All federal, state, and local environmental regulations must be strictly followed.[8] Do not allow the product to enter drains or waterways.[5][8]

References

• 1. 4-Fluorophenyl isocyanate | 1195-45-5 [chemicalbook.com]
• 2. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 3. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [m.chemicalbook.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. georganics.sk [georganics.sk]
• 6. fishersci.com [fishersci.com]
• 7. 4-Fluorophenyl isocyanate | C7H4FNO | CID 70955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. aksci.com [aksci.com]
• 9. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 4-Fluorophenyl isocyanate - High purity | EN [georganics.sk]
• 11. 4-フルオロフェニルイソシアナート 99% | Sigma-Aldrich [sigmaaldrich.com]
• 12. echemi.com [echemi.com]
• 13. 4-Fluorophenyl Isocyanate SDS - Preuzmite i pretplatite se na ažuriranja [sdsmanager.com]
• 14. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Spectroscopic Profile of 4-Fluorophenyl Isocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-fluorophenyl isocyanate, a key reagent and building block in pharmaceutical and materials science. The document details infrared (IR) and nuclear magnetic resonance (NMR) data, including ¹H, ¹³C, and ¹⁹F NMR, presented in a clear, tabular format for easy reference. Detailed experimental protocols for acquiring this data are also provided, along with a visual representation of the spectroscopic analysis workflow.

Infrared (IR) Spectroscopy

The infrared spectrum of 4-fluorophenyl isocyanate is characterized by a very strong and sharp absorption band corresponding to the asymmetric stretching of the isocyanate functional group. Additional bands related to the fluorinated aromatic ring are also prominent.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~2270	-N=C=O asymmetric stretching	Strong
~3100-3000	Aromatic C-H stretching	Medium
~1600, ~1500, ~1450	Aromatic C=C ring stretching	Medium
~1250-1150	C-F stretching	Strong
~850-800	para-disubstituted C-H out-of-plane bending	Strong

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen, carbon, and fluorine nuclei within the 4-fluorophenyl isocyanate molecule.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 4-fluorophenyl isocyanate in deuterated chloroform (B151607) (CDCl₃) typically exhibits two multiplets in the aromatic region, corresponding to the protons ortho and meta to the isocyanate group.

Chemical Shift (δ) ppm	Multiplicity	Assignment (Protons)	Coupling Constant (J) Hz
~7.10 - 7.00	Multiplet	H-2, H-6 (ortho to -NCO)	Not available
~7.00 - 6.90	Multiplet	H-3, H-5 (meta to -NCO)	Not available

Note: The exact chemical shifts and coupling constants can vary slightly depending on the solvent and the magnetic field strength of the NMR instrument.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum of 4-fluorophenyl isocyanate shows distinct signals for each of the unique carbon atoms in the molecule. The carbon of the isocyanate group is typically found significantly downfield.

Chemical Shift (δ) ppm	Assignment (Carbon)
~160 (doublet)	C-4 (C-F)
~130	C-1 (C-NCO)
~128	-N=C=O
~125 (doublet)	C-2, C-6
~116 (doublet)	C-3, C-5

Note: The signals for the fluorine-bound and adjacent carbons appear as doublets due to C-F coupling.

¹⁹F NMR Spectroscopy

The ¹⁹F NMR spectrum of 4-fluorophenyl isocyanate shows a single signal for the fluorine atom attached to the aromatic ring. The chemical shift is reported relative to a standard, typically CFCl₃.

Chemical Shift (δ) ppm

~ -115 to -125

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters should be optimized for best results.

Infrared (IR) Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: As 4-fluorophenyl isocyanate is a liquid, a small drop is placed directly onto the ATR crystal.

• Instrument Setup:

  • Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., with a diamond or germanium crystal).

  • Scan Range: Typically 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Acquisition:

  • A background spectrum of the clean, empty ATR crystal is recorded.

  • The sample is applied to the crystal, and the sample spectrum is recorded.

  • The final spectrum is presented in terms of transmittance or absorbance.

• Post-Acquisition: The ATR crystal is thoroughly cleaned with a suitable solvent (e.g., isopropanol (B130326) or acetone) to remove all traces of the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Approximately 5-20 mg of 4-fluorophenyl isocyanate is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), may be added for ¹H and ¹³C NMR. For ¹⁹F NMR, an external or internal fluorine-containing standard can be used.

• Instrument Setup:

  • Spectrometer: A high-resolution NMR spectrometer (e.g., 300 MHz or higher for ¹H).

  • The instrument is locked onto the deuterium (B1214612) signal of the solvent and shimmed to optimize the magnetic field homogeneity.

• Data Acquisition (General Parameters):

  • ¹H NMR:

    • Pulse Program: Standard single-pulse experiment.

    • Spectral Width: ~12-16 ppm.

    • Acquisition Time: ~2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

  • ¹³C NMR:

    • Pulse Program: Standard proton-decoupled single-pulse experiment.

    • Spectral Width: ~200-250 ppm.

    • Acquisition Time: ~1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

  • ¹⁹F NMR:

    • Pulse Program: Standard single-pulse experiment, often without proton decoupling unless desired.

    • Spectral Width: Sufficiently wide to cover the expected chemical shift range (e.g., -100 to -150 ppm).

• Data Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to produce the final spectrum. Chemical shifts are referenced to the appropriate standard.

Spectroscopic Analysis Workflow

The logical flow from sample preparation to data interpretation in the spectroscopic analysis of 4-fluorophenyl isocyanate is illustrated below.

Caption: Workflow for the spectroscopic analysis of 4-Fluorophenyl Isocyanate.

Commercial Suppliers and Technical Applications of 4-Fluorophenyl Isocyanate: An In-depth Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial sources for 4-fluorophenyl isocyanate, a key reagent in pharmaceutical and materials science research. It includes detailed experimental protocols for its synthesis and subsequent reactions, and explores its application in the development of targeted cancer therapies, offering insights into the relevant signaling pathways.

Commercial Availability of 4-Fluorophenyl Isocyanate

A variety of chemical suppliers offer 4-fluorophenyl isocyanate, catering to a range of research and development needs, from small-scale laboratory work to bulk manufacturing. The following table summarizes the offerings from several prominent suppliers.

Supplier	Purity	Available Quantities	Price (USD)
Sigma-Aldrich	99%	5 g, 10 g	$41.14 (5 g), $96.60 (10 g)
Chem-Impex	≥ 98% (GC)	5 g, 25 g, 100 g, 250 g	$20.00 (5 g), $65.00 (25 g), $240.00 (100 g), $580.00 (250 g)[1]
Thermo Scientific Chemicals (Fisher Scientific)	99%	5 mL	$73.25[2]
ACUBIOCHEM	95%	100 g	Price upon inquiry[3]
Alkali Scientific	Not specified	5 g	Price upon inquiry[4]
Allschoolabs	Not specified	10 g	Price upon inquiry[5]

Synthesis and Purification Protocols

Experimental Protocol 1: Synthesis of 4-Fluorophenyl Isocyanate from 4-Fluoroaniline (B128567)

This protocol details the synthesis of 4-fluorophenyl isocyanate via the phosgenation of 4-fluoroaniline using triphosgene (B27547).[6]

Materials:

• 4-Fluoroaniline

• Triphosgene

• Dichloromethane (B109758) (DCM), anhydrous

• Triethylamine (B128534) (Et3N)

• Round-bottom flask with a stirrer bar

• Dropping funnel

• Ice bath

• Rotary evaporator

Procedure:

• In a fume hood, dissolve triphosgene (0.4 equivalents) in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0°C using an ice bath.

• In a separate flask, dissolve 4-fluoroaniline (1.0 equivalent) in anhydrous DCM.

• Add the 4-fluoroaniline solution dropwise to the stirred triphosgene solution over 30 minutes.

• After the addition is complete, slowly add triethylamine (2.2 equivalents) dropwise to the reaction mixture.

• Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude 4-fluorophenyl isocyanate can be purified by fractional distillation under reduced pressure.[7]

Workflow for the Synthesis of 4-Fluorophenyl Isocyanate

Caption: Workflow for the synthesis of 4-fluorophenyl isocyanate.

Experimental Protocol 2: Purification of 4-Fluorophenyl Isocyanate

Impurities, primarily the corresponding symmetrical urea (B33335), can form if moisture is present.[7]

Materials:

• Crude 4-fluorophenyl isocyanate

• Anhydrous chloroform (B151607) (EtOH-free)

• Filtration apparatus

• Rotary evaporator

• Distillation apparatus

Procedure:

• Dissolve the crude 4-fluorophenyl isocyanate in a minimal amount of dry, ethanol-free chloroform.

• Filter the solution to remove any insoluble urea byproducts.

• Evaporate the chloroform using a rotary evaporator.

• Purify the resulting liquid by repeated fractional distillation under reduced pressure.[7]

Application in Drug Development: Urea Derivatives as Kinase Inhibitors

4-Fluorophenyl isocyanate is a critical building block for the synthesis of various pharmaceuticals, particularly in the creation of urea derivatives that act as kinase inhibitors.[1] A prominent example is the core structure of multi-kinase inhibitors like Sorafenib and Regorafenib, which are used in cancer therapy.[8][9]

Experimental Protocol 3: Synthesis of a 4-Fluorophenyl Urea Derivative

This protocol describes the reaction of 4-fluorophenyl isocyanate with an aniline (B41778) to form a urea derivative.[10]

Materials:

• 4-Fluorophenyl isocyanate

• A substituted aniline (e.g., 3-amino-4-chlorophenol)

• Anhydrous toluene (B28343) or dichloromethane (DCM)

• Round-bottom flask with a stirrer bar

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (1.0 equivalent) in anhydrous toluene or DCM.

• Add 4-fluorophenyl isocyanate (1.05 equivalents) dropwise to the aniline solution at room temperature while stirring.

• Continue stirring the mixture at room temperature for 2-6 hours. The urea product will often precipitate from the solution.

• If a precipitate forms, collect the solid by filtration, wash it with a small amount of cold solvent, and dry it under a vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography.

Workflow for the Synthesis of a 4-Fluorophenyl Urea Derivative

Caption: Workflow for the synthesis of a 4-fluorophenyl urea derivative.

Role in Targeting Cancer Signaling Pathways

The 4-fluorophenyl urea moiety is a key pharmacophore in drugs like Regorafenib, which targets multiple kinases involved in tumor angiogenesis, oncogenesis, and metastasis.[11] Regorafenib inhibits several receptor tyrosine kinases, including Vascular Endothelial Growth Factor Receptors (VEGFRs), Platelet-Derived Growth Factor Receptors (PDGFRs), and the RAF/MEK/ERK signaling pathway.[12][13]

Signaling Pathways Inhibited by Regorafenib

Caption: Signaling pathways inhibited by Regorafenib.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4-Fluorophenyl isocyanate, 99% 5 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. acubiochem.com [acubiochem.com]
• 4. alkalisci.com [alkalisci.com]
• 5. Buy Online - 4-Fluorophenyl isocyanate , 10 G - We Deliver Worldwide [allschoolabs.com]
• 6. rsc.org [rsc.org]
• 7. 4-Fluorophenyl isocyanate | 1195-45-5 [chemicalbook.com]
• 8. The Role of Regorafenib in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PharmGKB summary: Sorafenib Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. hematologyandoncology.net [hematologyandoncology.net]
• 12. researchgate.net [researchgate.net]
• 13. Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Reaction Mechanisms of 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental reaction mechanisms of 4-fluorophenyl isocyanate, a versatile reagent with significant applications in pharmaceutical and materials science. The document details its primary modes of reactivity, supported by quantitative data, explicit experimental protocols, and visual diagrams to facilitate a deeper understanding and practical application of its chemistry. The inclusion of a fluorine atom on the phenyl ring imparts unique properties, such as increased lipophilicity and altered electronic effects, making it a valuable building block in the design of bioactive molecules and advanced polymers.[1]

Core Reactivity: Nucleophilic Addition

The predominant reaction pathway for 4-fluorophenyl isocyanate is the nucleophilic addition to the highly electrophilic central carbon atom of the isocyanate group (-N=C=O). The cumulative electron-withdrawing effects of the nitrogen and oxygen atoms render this carbon susceptible to attack by a wide range of nucleophiles.

Reaction with Amines: Urea (B33335) Formation

The reaction of 4-fluorophenyl isocyanate with primary or secondary amines leads to the formation of N,N'-disubstituted ureas. This reaction is typically rapid and exothermic, proceeding readily at or below room temperature. The resulting urea linkage is a common pharmacophore found in numerous therapeutic agents, including kinase inhibitors like sorafenib (B1663141).[2][3][4][5][6]

Reaction Mechanism: Urea Formation

Caption: Mechanism of Urea Formation from 4-Fluorophenyl Isocyanate.

Reaction with Alcohols: Carbamate (B1207046) Formation

The reaction of 4-fluorophenyl isocyanate with alcohols or phenols yields carbamates (urethanes). This reaction is generally slower than the reaction with amines and often requires heating or catalysis, particularly with less nucleophilic alcohols. Common catalysts include tertiary amines and organotin compounds.[7] The carbamate linkage is another important functional group in pharmaceuticals and is also the fundamental linkage in polyurethanes.

Reaction Mechanism: Carbamate Formation

Caption: Mechanism of Carbamate Formation from 4-Fluorophenyl Isocyanate.

Quantitative Data Summary

Due to the limited availability of specific kinetic data for 4-fluorophenyl isocyanate, the following tables include data for the closely related phenyl isocyanate as a reasonable approximation for reaction behavior.

Table 1: Reaction Kinetics of Phenyl Isocyanate with Nucleophiles

Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k) (L mol⁻¹ s⁻¹)	Reference
1-Butanol (B46404)	Dichloromethane (B109758)	25	2.5 x 10⁻⁴	[8]
1-Propanol	Tetrahydrofuran	25	1.8 x 10⁻⁴	[9]
Aniline (B41778)	Diethyl Ether	25	1.2 x 10⁻¹	[10]
Water	Dioxane	25	3.0 x 10⁻⁵	[10]

Table 2: Activation Parameters for the Reaction of Phenyl Isocyanate with 1-Propanol

Solvent	Activation Energy (Ea) (kJ/mol)	Enthalpy of Activation (ΔH‡) (kJ/mol)	Entropy of Activation (ΔS‡) (J/mol·K)	Reference
Tetrahydrofuran	35.2	32.7	-165	[9]
Acetonitrile	41.5	39.0	-145	[9]

Experimental Protocols

Synthesis of N-(4-fluorophenyl)-N'-(phenyl)urea

This protocol details the synthesis of a diaryl urea, a common structural motif in kinase inhibitors.

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Aniline (1.0 eq)

• Dichloromethane (DCM), anhydrous

Procedure:

• In a clean, dry round-bottom flask, dissolve aniline (1.0 equivalent) in anhydrous dichloromethane to a concentration of approximately 0.5 M.

• To this solution, add a solution of 4-fluorophenyl isocyanate (1.0 equivalent) in anhydrous dichloromethane dropwise at room temperature with stirring.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• If a precipitate forms, collect the solid product by vacuum filtration and wash with a small amount of cold dichloromethane.

• If the product remains in solution, concentrate the mixture under reduced pressure and purify the crude product by recrystallization or column chromatography.

Characterization:

• The identity and purity of the product can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis of Ethyl N-(4-fluorophenyl)carbamate

This protocol describes the formation of a carbamate from 4-fluorophenyl isocyanate and ethanol.

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Ethanol, anhydrous

• Triethylamine (B128534) (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve 4-fluorophenyl isocyanate (1.0 equivalent) in a minimal amount of anhydrous ethanol.

• Add a catalytic amount of triethylamine (e.g., 0.1 equivalent) to the solution.

• Heat the reaction mixture to reflux and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography on silica (B1680970) gel.

Characterization:

• Confirm the structure of the purified carbamate using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Cycloaddition Reactions

While less common than nucleophilic additions, isocyanates can participate in cycloaddition reactions. The C=N double bond of the isocyanate can act as a dienophile in [4+2] Diels-Alder reactions or as a component in [2+2] cycloadditions with electron-rich alkenes.[11][12] Specific examples involving 4-fluorophenyl isocyanate are not widely reported, but the general reactivity pattern is expected to be similar to other aryl isocyanates.

Application in Drug Development and Synthesis Workflows

4-Fluorophenyl isocyanate is a key building block in the synthesis of various pharmaceutical agents, most notably in the development of kinase inhibitors.

Workflow for the Synthesis of a Sorafenib Analogue

Sorafenib is a multi-kinase inhibitor used in cancer therapy, and its structure features a diaryl urea moiety. The following workflow illustrates the synthesis of a sorafenib analogue using 4-fluorophenyl isocyanate.[2][3][4][5][6]

References

• 1. chemimpex.com [chemimpex.com]
• 2. Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis, characterization, and antiproliferative evaluation of novel sorafenib analogs for the treatment of hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and anti-hepatocellular carcinoma activity of aminopyridinol–sorafenib hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation | MDPI [mdpi.com]
• 7. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 8. A stepwise kinetic approach to quantify rate coefficients for reactant-, auto- and non-catalyzed urethanization of phenyl isocyanate and 1-butanol - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 9. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis and characterization of "clickable" 4-anilinoquinazoline kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 12. Exploiting [2+2] cycloaddition chemistry: achievements with allenes - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for Polyurethane Synthesis Using 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and characterization of polyurethanes incorporating 4-Fluorophenyl isocyanate. The inclusion of this fluorinated isocyanate can impart unique properties to the resulting polymer, such as enhanced thermal stability, hydrophobicity, and biocompatibility, making it a material of interest for various applications, including in the biomedical and drug development fields.

Introduction

Polyurethanes (PUs) are a versatile class of polymers formed by the reaction of a diisocyanate with a polyol. The properties of the resulting polyurethane can be tailored by carefully selecting the isocyanate and polyol components. 4-Fluorophenyl isocyanate is an aromatic isocyanate that can be used to introduce fluorine into the polyurethane backbone. The strong carbon-fluorine bond and the unique electronic properties of fluorine can enhance the polymer's chemical resistance, thermal stability, and modify its surface properties. These characteristics are particularly advantageous in the development of advanced materials for biomedical applications, such as drug delivery systems and medical device coatings.[1][2]

Synthesis of Polyurethanes using 4-Fluorophenyl Isocyanate

The synthesis of polyurethanes from 4-Fluorophenyl isocyanate and a polyol, such as poly(caprolactone) diol (PCL), is typically carried out via a prepolymer method. This two-step process allows for better control over the polymer structure and molecular weight.[3]

General Reaction Scheme

The synthesis involves the reaction of the isocyanate group (-NCO) of 4-Fluorophenyl isocyanate with the hydroxyl groups (-OH) of the polyol to form urethane (B1682113) linkages.

Figure 1: General workflow for the two-step synthesis of polyurethane.

Experimental Protocol: Synthesis of a 4-Fluorophenyl Isocyanate-based Polyurethane

This protocol describes the synthesis of a polyurethane using 4-Fluorophenyl isocyanate, poly(caprolactone) diol (PCL, Mn = 2000 g/mol ), and 1,4-butanediol (B3395766) (BDO) as a chain extender.

Materials:

• 4-Fluorophenyl isocyanate (99%)

• Poly(caprolactone) diol (PCL, Mn = 2000 g/mol )

• 1,4-Butanediol (BDO)

• Dibutyltin dilaurate (DBTDL) catalyst

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Drying of Reagents: PCL diol is dried under vacuum at 80°C for 24 hours to remove any residual moisture. BDO and DMF are dried over molecular sieves.

• Prepolymer Synthesis:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and condenser, add the dried PCL diol.

  • Heat the flask to 80°C under a nitrogen atmosphere and add 4-Fluorophenyl isocyanate dropwise with constant stirring. The molar ratio of NCO to OH groups should be approximately 2:1.

  • Add a catalytic amount of DBTDL (e.g., 0.1 wt% of the total reactants).

  • Continue the reaction at 80°C for 2-3 hours. The progress of the reaction can be monitored by FTIR spectroscopy by observing the disappearance of the -OH peak and the presence of the -NCO peak.

• Chain Extension:

  • Cool the prepolymer to 60°C.

  • Add a stoichiometric amount of the chain extender, 1,4-butanediol, dissolved in anhydrous DMF. The amount of BDO is calculated to react with the remaining isocyanate groups.

  • Continue stirring at 60°C for another 1-2 hours until the viscosity of the solution increases significantly.

• Purification:

  • Precipitate the synthesized polyurethane by pouring the viscous solution into a non-solvent like methanol (B129727).

  • Wash the precipitate several times with methanol to remove unreacted monomers and catalyst.

  • Dry the purified polyurethane in a vacuum oven at 60°C until a constant weight is achieved.

Characterization of the Synthesized Polyurethane

A comprehensive characterization of the synthesized polyurethane is crucial to understand its properties and suitability for specific applications.

Quantitative Data Summary

Property	Method	Typical Value
Yield	Gravimetric	> 90%
Molecular Weight (Mn)	Gel Permeation Chromatography (GPC)	30,000 - 50,000 g/mol
Polydispersity Index (PDI)	GPC	1.5 - 2.5
Glass Transition Temp. (Tg)	Differential Scanning Calorimetry (DSC)	-40 to -60 °C (soft segment)
Melting Temperature (Tm)	Differential Scanning Calorimetry (DSC)	40 - 60 °C (soft segment)
Decomposition Temp. (Td)	Thermogravimetric Analysis (TGA)	> 300 °C

Note: These are typical values and can vary depending on the specific reaction conditions and the molecular weight of the polyol used.

Experimental Protocols for Characterization

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of urethane bonds, the disappearance of the isocyanate peak (~2270 cm⁻¹) and the appearance of the N-H stretching (~3330 cm⁻¹) and C=O stretching (~1730 cm⁻¹) of the urethane group are monitored.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the polyurethane.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) and melting temperature (Tm) of the soft and hard segments of the polyurethane.

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polyurethane by determining its decomposition temperature (Td).

Application in Drug Delivery

Polyurethanes synthesized with 4-Fluorophenyl isocyanate can be formulated into nanoparticles for drug delivery applications. The fluorinated segments can enhance the stability of the nanoparticles and their ability to encapsulate hydrophobic drugs.[4]

Workflow for Polyurethane Nanoparticle Formulation and Drug Loading

Figure 2: Workflow for drug delivery application of 4-Fluorophenyl isocyanate-based polyurethane nanoparticles.

Protocol: Preparation of Drug-Loaded Polyurethane Nanoparticles

This protocol describes the preparation of drug-loaded nanoparticles using an oil-in-water (o/w) emulsion-solvent evaporation method.

Materials:

• 4-Fluorophenyl isocyanate-based polyurethane

• Hydrophobic drug (e.g., Paclitaxel)

• Dichloromethane (DCM)

• Poly(vinyl alcohol) (PVA) solution (e.g., 2% w/v in water)

Procedure:

• Organic Phase Preparation: Dissolve a known amount of the synthesized polyurethane and the hydrophobic drug in DCM.

• Emulsification: Add the organic phase to the aqueous PVA solution under high-speed homogenization or sonication to form an o/w emulsion.

• Solvent Evaporation: Stir the emulsion at room temperature for several hours to allow the DCM to evaporate, leading to the formation of solid nanoparticles.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension to collect the drug-loaded nanoparticles.

• Washing: Wash the nanoparticles several times with deionized water to remove any residual PVA and unencapsulated drug.

• Lyophilization: Lyophilize the washed nanoparticles to obtain a dry powder for storage and further characterization.

Safety Precautions

Isocyanates, including 4-Fluorophenyl isocyanate, are toxic and should be handled with appropriate safety precautions. Work in a well-ventilated fume hood and wear personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. Biodegradable and Biocompatible Thermoplastic Poly(Ester-Urethane)s Based on Poly(ε-Caprolactone) and Novel 1,3-Propanediol Bis(4-Isocyanatobenzoate) Diisocyanate: Synthesis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aidic.it [aidic.it]
• 3. Synthesis and Characterization of Polycaprolactone-Based Polyurethanes for the Fabrication of Elastic Guided Bone Regeneration Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorinated Organic Polymers for Cancer Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Urea Derivatives Using 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Urea (B33335) derivatives are a significant class of compounds in medicinal chemistry and drug development, known to exhibit a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The urea functional group is a key structural motif in numerous clinically approved drugs, acting as a versatile scaffold that can form crucial hydrogen bond interactions with biological targets. 4-Fluorophenyl isocyanate is a valuable reagent for the synthesis of these derivatives, with the fluorine atom often enhancing metabolic stability and binding affinity.

This document provides detailed application notes and experimental protocols for the synthesis of N-aryl and N-alkyl urea derivatives using 4-fluorophenyl isocyanate. It also explores the role of these compounds as kinase inhibitors, particularly focusing on the inhibition of the Raf/MEK/ERK signaling pathway, a critical cascade in cancer cell proliferation and survival.

Applications in Drug Discovery

Urea derivatives containing a 4-fluorophenyl moiety have shown significant promise in various therapeutic areas:

• Anticancer Agents: Many diaryl ureas are potent inhibitors of protein kinases involved in cancer progression. A prominent example is Sorafenib, a multi-kinase inhibitor used in the treatment of advanced renal cell carcinoma and hepatocellular carcinoma. The 4-fluorophenyl group is a common feature in analogues of Sorafenib and other kinase inhibitors.

• Antimicrobial Agents: The urea scaffold has been explored for the development of novel antibacterial and antifungal agents. The presence of a fluorine atom can enhance the antimicrobial potency of these compounds.

• Enzyme Inhibitors: The ability of the urea group to act as a hydrogen bond donor and acceptor makes it an effective pharmacophore for targeting a variety of enzymes.

Experimental Protocols

The synthesis of urea derivatives from 4-fluorophenyl isocyanate is typically a straightforward nucleophilic addition reaction with a primary or secondary amine. The reaction is generally high-yielding and can be performed under mild conditions.

General Protocol for the Synthesis of N-(4-Fluorophenyl)-N'-aryl/alkyl Ureas

This protocol describes the general procedure for the reaction of 4-fluorophenyl isocyanate with various amines to form the corresponding urea derivatives.

dot

Caption: General experimental workflow for urea synthesis.

Materials:

• 4-Fluorophenyl isocyanate

• Appropriate aryl or alkyl amine

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone)

• Stirring apparatus (magnetic stirrer and stir bar)

• Reaction vessel (round-bottom flask)

• Filtration apparatus (Büchner funnel, filter paper)

Procedure:

• In a clean, dry round-bottom flask, dissolve the amine (1.0 eq.) in a minimal amount of anhydrous solvent.

• To this stirring solution, add a solution of 4-fluorophenyl isocyanate (1.0 eq.) in the same anhydrous solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solid product that precipitates out of the solution is collected by vacuum filtration.

• Wash the collected solid with a small amount of cold solvent to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure urea derivative.

• If necessary, the product can be further purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate).

Data Presentation

The following tables summarize the quantitative data for the synthesis of various N-aryl and N-alkyl urea derivatives from 4-fluorophenyl isocyanate.

Table 1: Synthesis of N-Aryl-N'-(4-fluorophenyl)urea Derivatives

Entry	Amine Reactant	Product Name	Yield (%)	Melting Point (°C)	Reference
1	Aniline	N-(4-Fluorophenyl)-N'-phenylurea	95	184-186	[1]
2	4-Chloroaniline	N-(4-Chlorophenyl)-N'-(4-fluorophenyl)urea	92	248-250	[1]
3	4-Methoxyaniline	N-(4-Fluorophenyl)-N'-(4-methoxyphenyl)urea	96	210-212	[1]
4	4-Methylaniline	N-(4-Fluorophenyl)-N'-(p-tolyl)urea	93	215-217	[1]
5	4-Nitroaniline	N-(4-Fluorophenyl)-N'-(4-nitrophenyl)urea	89	268-270	[1]

Table 2: Synthesis of N-Alkyl-N'-(4-fluorophenyl)urea Derivatives

Entry	Amine Reactant	Product Name	Yield (%)	Melting Point (°C)	Reference
1	Benzylamine	N-Benzyl-N'-(4-fluorophenyl)urea	90	168-170	[2]
2	Cyclohexylamine	N-Cyclohexyl-N'-(4-fluorophenyl)urea	88	192-194	[2]
3	n-Butylamine	N-Butyl-N'-(4-fluorophenyl)urea	85	118-120	[2]
4	Isopropylamine	N-(4-Fluorophenyl)-N'-isopropylurea	82	155-157	[2]

Signaling Pathway Inhibition

Diaryl urea derivatives are well-known inhibitors of the Raf/MEK/ERK signaling pathway, which is a critical cascade for cell proliferation, differentiation, and survival.[3][4] Aberrant activation of this pathway is a hallmark of many cancers.[3] Compounds like Sorafenib exert their anticancer effects by targeting Raf kinases (B-Raf and C-Raf), thereby blocking the downstream signaling cascade.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A diaryl urea derivative, SMCl inhibits cell proliferation through the RAS/RAF/MEK/ERK pathway in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of N,N'-Disubstituted Ureas via Reaction of 4-Fluorophenyl Isocyanate with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 4-fluorophenyl isocyanate with primary amines is a robust and versatile method for the synthesis of N,N'-disubstituted ureas. This class of compounds is of significant interest in medicinal chemistry and drug development due to the urea (B33335) moiety's ability to form strong hydrogen bonds with biological targets.[1] Notably, many diaryl ureas function as potent kinase inhibitors, targeting signaling pathways implicated in cancer cell proliferation and survival.[1][2] The presence of the 4-fluorophenyl group is a common feature in many biologically active molecules, contributing to favorable pharmacokinetic properties.

This document provides detailed protocols for the synthesis of N,N'-disubstituted ureas from 4-fluorophenyl isocyanate and various primary amines, presents quantitative data from representative reactions, and visualizes the reaction mechanism, experimental workflow, and a relevant biological signaling pathway.

Data Presentation

The following tables summarize quantitative data for the synthesis of N,N'-disubstituted ureas from the reaction of 4-fluorophenyl isocyanate with a selection of primary amines under various reaction conditions.

Table 1: Reaction of 4-Fluorophenyl Isocyanate with Aromatic Amines

Primary Amine	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
4-chloro-3-(trifluoromethyl)aniline	Dichloromethane	Reflux	5-6 h	Not Specified	[3]
4-aminophenol	Dichloromethane	Not Specified	Not Specified	Not Specified	[3]
(Adamantan-1-yl)(phenyl)methanamine	Not Specified	Not Specified	Not Specified	Not Specified	[4]
2-fluoroaniline	Not Specified	Not Specified	Not Specified	25	[4]
3-chloroaniline	Not Specified	Not Specified	Not Specified	Not Specified	[4]
4-methylaniline	Not Specified	Not Specified	Not Specified	Not Specified	[5]
3,5-dimethylaniline	THF	Not Specified	Not Specified	58	[6]

Table 2: Reaction of 4-Fluorophenyl Isocyanate with Aliphatic Amines

Primary Amine	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
(3,5-Dimethyladamantan-1-yl)(phenyl)methanamine	Not Specified	Not Specified	Not Specified	Not Specified	[4]
Benzylamine	Dichloromethane	Room Temp	Not Specified	87-92	[7]
N-benzyl-1,1-diphenylmethanimine	Dichloromethane	Room Temp	Not Specified	80-88	[7]
4-nitrophenethylamine	Not Specified	Not Specified	Not Specified	61	[8]
4-methoxyphenethylamine	Not Specified	Not Specified	Not Specified	84	[8]
4-(trifluoromethyl)phenethylamine	Not Specified	Not Specified	Not Specified	93	[8]

Experimental Protocols

General Protocol for the Synthesis of N-(4-fluorophenyl)-N'-(substituted)ureas in an Organic Solvent

This protocol is a generalized procedure based on common laboratory practices for the synthesis of diaryl ureas.[3][6]

Materials:

• 4-Fluorophenyl isocyanate

• Primary amine (aliphatic or aromatic)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or argon gas inlet (optional, for moisture-sensitive reactions)

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography (if necessary)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 equivalent).

• Dissolution: Dissolve the amine in a suitable anhydrous solvent (e.g., 10 mL of THF per mmol of amine).

• Addition of Isocyanate: While stirring the solution at room temperature, add 4-fluorophenyl isocyanate (1.0-1.1 equivalents) dropwise. The reaction is often exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed. Reaction times can vary from a few hours to overnight.

• Work-up:

  • Once the reaction is complete, pour the reaction mixture into ice-cold water.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, hexane/ethyl acetate) or by column chromatography on silica gel.

• Characterization: Characterize the purified product by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its identity and purity.

Protocol for the Synthesis of N-(4-fluorophenyl)-N'-(substituted)ureas in Water (Green Chemistry Approach)

This protocol provides an environmentally benign alternative using water as the solvent.

Materials:

• 4-Fluorophenyl isocyanate

• Primary amine

• Water

• Beaker or flask

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Amine Solution: Dissolve the primary amine (1.0 equivalent) in water in a beaker or flask equipped with a magnetic stir bar.

• Cooling: Cool the mixture to 5 °C in an ice bath.

• Isocyanate Addition: Slowly add 4-fluorophenyl isocyanate (1.0 equivalent) to the cooled, stirring amine solution. Maintain the temperature below 10 °C during the addition.

• Precipitation: As the reaction proceeds, the solid urea product will precipitate out of the solution.

• Reaction Completion: Continue stirring the mixture at 5 °C for approximately 30 minutes after the addition is complete. Monitor the reaction by TLC.

• Isolation: Filter the solid product using a Buchner funnel and wash the residue thoroughly with cold water.

• Drying: Dry the collected solid product. Further purification is often not necessary due to the high purity of the precipitated product.

• Characterization: Characterize the product using appropriate analytical methods.

Visualizations

Reaction of 4-Fluorophenyl Isocyanate with a Primary Amine

Caption: General reaction scheme.

Experimental Workflow for Urea Synthesis

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. A Straightforward Synthesis of N-Substituted Ureas from Primary Amides [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. CN115232030A - Aryl urea compound and its preparation method and pharmaceutical use - Google Patents [patents.google.com]

Application Notes and Protocols: 4-Fluorophenyl Isocyanate in Medicinal Chemistry

Introduction

4-Fluorophenyl isocyanate (FPPI) is a versatile and valuable reagent in medicinal chemistry, primarily utilized as a key building block for the synthesis of a wide range of bioactive molecules.[1] Its isocyanate functional group readily reacts with nucleophiles like amines and alcohols to form urea (B33335) and carbamate (B1207046) linkages, respectively. These motifs are prevalent in numerous FDA-approved drugs and clinical candidates.[2][3] The incorporation of a fluorine atom onto the phenyl ring is a strategic design element in drug discovery. Fluorine substitution can significantly enhance a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins, thereby improving pharmacokinetic and pharmacodynamic properties such as bioavailability and therapeutic efficacy.[1]

This document provides detailed application notes on the use of 4-fluorophenyl isocyanate in the synthesis of enzyme inhibitors and outlines generalized protocols for the synthesis and evaluation of these compounds.

Application Note 1: Synthesis of Urea-Based Kinase Inhibitors

The diaryl urea scaffold is a well-established pharmacophore in the design of kinase inhibitors. Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, including cancer.[4] Molecules containing the N-(4-fluorophenyl)urea moiety have been successfully developed as inhibitors of various protein kinases, such as Fibroblast Growth Factor Receptor 1 (FGFR1), Vascular Endothelial Growth Factor (VEGF) receptor, and Raf kinase.[4][5]

The 4-fluorophenyl group often participates in crucial hydrogen bonding and hydrophobic interactions within the ATP-binding pocket of the target kinase. The urea linkage itself acts as a rigid hydrogen bond donor-acceptor unit, anchoring the inhibitor to the enzyme's hinge region. By modifying the second aryl group attached to the urea, medicinal chemists can achieve selectivity and potency for specific kinase targets.

Data Presentation: Examples of Bioactive Compounds Synthesized from 4-Fluorophenyl Isocyanate

The following table summarizes representative data for compounds synthesized using 4-fluorophenyl isocyanate as a key reagent, highlighting the versatility of this building block in creating potent enzyme inhibitors.

Compound Class	Target	R-Group (Amine Precursor)	Yield (%)	Biological Activity (IC₅₀)	Reference
Diaryl Urea	FGFR1	4-amino-N-methylpicolinamide	>80%	Data not available in snippets	[4][5]
Diaryl Urea	Raf/VEGFR/PDGFR	4-(4-aminophenoxy)-N-methylpicolinamide	>80%	Potent (Sorafenib Analog)	[4]
Bis-aryl Urea	FGFR1	4-(4,4-bis(4-fluorophenyl)butyl)aniline	81%	Data not available in snippets	[5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N,N'-Disubstituted Ureas

This protocol describes a common method for synthesizing unsymmetrical diaryl ureas by reacting 4-fluorophenyl isocyanate with a primary or secondary amine.

Materials:

• 4-Fluorophenyl isocyanate (FPPI)

• Substituted aniline (B41778) or other amine of interest

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve the selected amine (1.0 equivalent) in the chosen anhydrous solvent.

• Reaction: To the stirred solution of the amine, add 4-fluorophenyl isocyanate (1.0-1.1 equivalents) dropwise at room temperature. The reaction is often exothermic. If necessary, the reaction vessel can be cooled in an ice bath.

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed. Reactions are typically complete within 2-12 hours.

• Work-up: Upon completion, if a precipitate (the desired urea product) has formed, it can be collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

• Purification: If the product does not precipitate or requires further purification, the solvent is removed under reduced pressure. The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica (B1680970) gel.

• Characterization: The final product's identity and purity should be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

General workflow for the synthesis of N,N'-disubstituted ureas.

Application Note 2: Targeting the FGFR1 Signaling Pathway in Cancer

Fibroblast Growth Factor Receptors (FGFRs) are receptor tyrosine kinases that, when activated by fibroblast growth factors (FGFs), trigger downstream signaling cascades involved in cell proliferation, differentiation, and survival.[5] Aberrant activation of the FGFR1 pathway is implicated in the progression of various cancers, including triple-negative breast cancer.[5] Urea derivatives synthesized from 4-fluorophenyl isocyanate have been identified as potential inhibitors of FGFR1.[5] These inhibitors typically function by competing with ATP for the kinase domain's binding site, thereby blocking the autophosphorylation of the receptor and inhibiting the subsequent downstream signaling events. This leads to reduced cancer cell proliferation and can induce apoptosis.

Simplified FGFR1 signaling pathway and the inhibitory action of urea compounds.

Protocol 2: General Procedure for an In Vitro Kinase Inhibition Assay

This protocol provides a generalized workflow for determining the inhibitory activity (e.g., IC₅₀ value) of a synthesized compound against a target kinase like FGFR1. Many commercially available kits (e.g., ADP-Glo™, LanthaScreen™) follow this basic principle.

Materials:

• Synthesized inhibitor compound (dissolved in DMSO)

• Recombinant human kinase (e.g., FGFR1)

• Specific peptide substrate for the kinase

• Adenosine-5'-triphosphate (ATP)

• Assay buffer (containing MgCl₂, DTT, etc.)

• Detection reagent (e.g., ADP-detecting antibody or luminescence-based reagent)

• Microplate reader (Luminescence, Fluorescence, or Absorbance)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of the inhibitor compound in DMSO, then dilute further in assay buffer to the desired final concentrations.

• Reaction Setup: To the wells of a microplate, add the kinase, the peptide substrate, and the inhibitor at various concentrations. Include positive (no inhibitor) and negative (no kinase) controls.

• Initiation: Initiate the kinase reaction by adding a solution of ATP (typically at its Km concentration for the specific kinase).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C or room temperature) for a specific period (e.g., 60 minutes) to allow the phosphorylation reaction to proceed.

• Detection: Stop the kinase reaction and add the detection reagent according to the manufacturer's instructions. This reagent measures the amount of product formed (e.g., ADP) or the amount of remaining substrate.

• Measurement: Read the signal (e.g., luminescence, fluorescence) on a microplate reader.

• Data Analysis: Convert the raw signal to percent inhibition relative to the positive and negative controls. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

General workflow for an in vitro kinase inhibition assay.

Safety Information

Isocyanates, including 4-fluorophenyl isocyanate, are reactive compounds and should be handled with care in a well-ventilated fume hood. They are classified as flammable and are harmful if swallowed, inhaled, or in contact with skin.[6] They can cause skin and serious eye irritation, and may cause allergic skin reactions or asthma-like symptoms if inhaled.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.[7] Always consult the Safety Data Sheet (SDS) before use.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asianpubs.org [asianpubs.org]
• 5. Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. georganics.sk [georganics.sk]
• 7. 4-Fluorophenyl isocyanate - High purity | EN [georganics.sk]

Applications of 4-Fluorophenyl Isocyanate in Agrochemical Synthesis

Affiliation: Google Research

Abstract

4-Fluorophenyl isocyanate is a versatile chemical intermediate utilized in the synthesis of a variety of agrochemicals, including herbicides, insecticides, and fungicides. The incorporation of the 4-fluorophenyl moiety can significantly influence the biological activity, metabolic stability, and physicochemical properties of the resulting active ingredients. This document provides detailed application notes and experimental protocols for the synthesis of agrochemicals derived from 4-fluorophenyl isocyanate, with a focus on phenylurea herbicides and carbamate (B1207046) insecticides. Quantitative data on their biological activity is presented, along with diagrams illustrating their synthetic pathways and mechanisms of action. This information is intended for researchers, scientists, and professionals involved in the development of new crop protection agents.

Introduction

The isocyanate functional group is highly reactive towards nucleophiles such as amines and alcohols, making it a valuable synthon in the preparation of ureas and carbamates, respectively. These functional groups are prevalent in a wide range of biologically active molecules, including many commercial agrochemicals. The presence of a fluorine atom on the phenyl ring, as in 4-fluorophenyl isocyanate, can enhance the lipophilicity and metabolic stability of the resulting compound, often leading to improved efficacy and bioavailability.[1] This document will explore the practical applications of 4-fluorophenyl isocyanate in the synthesis of two major classes of agrochemicals: phenylurea herbicides and carbamate insecticides.

Phenylurea Herbicides

Phenylurea herbicides are a class of compounds known to inhibit photosynthesis in susceptible plant species. Their primary mode of action is the blockage of electron transport in Photosystem II (PSII).

Synthesis of a Phenylurea Herbicide: N,N-dimethyl-N'-(4-fluorophenyl)urea

Reaction Scheme:

Caption: General synthesis of N,N-dimethyl-N'-(4-fluorophenyl)urea.

Experimental Protocol: Synthesis of N,N-dimethyl-N'-(4-fluorophenyl)urea

This protocol is adapted from general procedures for the synthesis of phenylurea herbicides.

Materials:

• 4-Fluorophenyl isocyanate

• Dimethylamine hydrochloride

• Triethylamine (B128534)

• Dichloromethane (B109758) (anhydrous)

• Sodium sulfate (B86663) (anhydrous)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend dimethylamine hydrochloride in anhydrous dichloromethane.

• To this suspension, slowly add a solution of 4-fluorophenyl isocyanate in anhydrous dichloromethane at room temperature with vigorous stirring.

• After the addition is complete, add triethylamine dropwise to the reaction mixture.

• Continue stirring the reaction mixture at room temperature for 16-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield N,N-dimethyl-N'-(4-fluorophenyl)urea.

Quantitative Data:

While specific yield and herbicidal activity data for N,N-dimethyl-N'-(4-fluorophenyl)urea are not available, analogous phenylurea syntheses report yields in the range of 70-90%. The herbicidal activity of phenylureas is typically evaluated by measuring the inhibition of plant growth or photosynthesis.

Compound Class	Target Weeds	Typical EC50/IC50 Range (M)
Phenylurea Herbicides	Broadleaf and grassy weeds	10⁻⁵ to 10⁻⁸

Mechanism of Action: Inhibition of Photosystem II

Phenylurea herbicides act by binding to the D1 protein of the photosystem II complex in the thylakoid membranes of chloroplasts. This binding blocks the plastoquinone (B1678516) (PQ) binding site, thereby inhibiting electron flow from PSII to PSI and ultimately halting photosynthesis.

Caption: Mechanism of action of phenylurea herbicides.

Carbamate Insecticides

Carbamate insecticides are a class of pesticides that act as acetylcholinesterase (AChE) inhibitors, leading to the disruption of the nervous system in insects.

Synthesis of a Carbamate Insecticide

A representative carbamate insecticide can be synthesized from 4-fluorophenyl isocyanate and an appropriate alcohol or phenol (B47542). For instance, the reaction with a simple alcohol like methanol (B129727) would yield methyl (4-fluorophenyl)carbamate.

Reaction Scheme:

Caption: General synthesis of a 4-fluorophenyl carbamate.

Experimental Protocol: Synthesis of a 4-Fluorophenyl Carbamate

This protocol describes a general method for the synthesis of carbamates from isocyanates.

Materials:

• 4-Fluorophenyl isocyanate

• An appropriate alcohol or phenol

• A suitable aprotic solvent (e.g., tetrahydrofuran, dichloromethane)

• A catalyst (e.g., a tertiary amine like triethylamine or dibutyltin (B87310) dilaurate), if necessary

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve the alcohol or phenol in the aprotic solvent.

• Slowly add 4-fluorophenyl isocyanate to the solution at room temperature with stirring. The reaction is often exothermic, so cooling may be necessary.

• If the reaction is slow, a catalytic amount of a tertiary amine or an organotin compound can be added.

• Stir the reaction mixture until completion, which can be monitored by TLC or IR spectroscopy (disappearance of the isocyanate peak at ~2250-2275 cm⁻¹).

• Once the reaction is complete, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Quantitative Data:

The insecticidal activity of carbamates is typically determined by measuring their ability to inhibit acetylcholinesterase or by bioassays against specific insect species.

Compound Class	Target Pests	Typical LD50/LC50 Range
Carbamate Insecticides	Various insects (e.g., aphids, beetles, caterpillars)	Varies widely depending on the specific compound and target insect.

Mechanism of Action: Acetylcholinesterase Inhibition

Carbamate insecticides function by reversibly carbamoylating the serine hydroxyl group in the active site of the enzyme acetylcholinesterase (AChE).[2][3] This inactivation of AChE leads to the accumulation of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, causing continuous nerve stimulation, paralysis, and ultimately death of the insect.

Caption: Mechanism of action of carbamate insecticides.

Conclusion

4-Fluorophenyl isocyanate is a valuable building block for the synthesis of a diverse range of agrochemicals. Its reactivity allows for the straightforward introduction of the 4-fluorophenylurea (B1293571) and 4-fluorophenylcarbamate moieties, which are present in many active herbicides and insecticides. The fluorine substituent often imparts favorable properties that enhance the biological performance of these compounds. The protocols and mechanisms described herein provide a foundation for researchers and scientists working on the discovery and development of novel and effective crop protection solutions. Further research into specific derivatives of 4-fluorophenyl isocyanate could lead to the identification of new agrochemicals with improved efficacy, selectivity, and environmental profiles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Carbamates using 4-Fluorophenyl Isocyanate and Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbamates are a vital class of organic compounds with broad applications in the pharmaceutical and agrochemical industries. Their structural motif is present in numerous approved drugs, acting as key pharmacophores or as prodrugs to enhance bioavailability. The synthesis of carbamates via the reaction of isocyanates with alcohols is a fundamental and widely utilized transformation in medicinal chemistry and drug development. This document provides detailed application notes and experimental protocols for the synthesis of a variety of carbamates derived from 4-fluorophenyl isocyanate and different classes of alcohols. The inclusion of a fluorine atom in the phenyl ring is of particular interest in drug design, as it can significantly modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity.

These notes are intended to guide researchers in the efficient synthesis, purification, and characterization of O-alkyl/aryl N-(4-fluorophenyl)carbamates. The provided protocols are based on established chemical principles and can be adapted to a range of alcoholic substrates.

General Reaction Scheme

The fundamental reaction involves the nucleophilic addition of an alcohol to the electrophilic carbonyl carbon of 4-fluorophenyl isocyanate, resulting in the formation of a carbamate (B1207046).

Caption: General reaction for carbamate synthesis.

Data Presentation: Synthesis of O-Alkyl/Aryl N-(4-fluorophenyl)carbamates

The following tables summarize typical reaction conditions and outcomes for the synthesis of carbamates from 4-fluorophenyl isocyanate and various alcohols. The data is compiled from literature precedents for similar reactions and represents expected yields under optimized conditions.

Table 1: Reaction with Primary Alcohols

Alcohol	Solvent	Catalyst (mol%)	Temp. (°C)	Time (h)	Yield (%)
Methanol	THF	None	25	2	>95
Ethanol	Dichloromethane	None	25	2	>95
1-Butanol	Toluene (B28343)	None	50	3	>95
Benzyl Alcohol	Acetonitrile (B52724)	None	25	2	>95

Table 2: Reaction with Secondary and Tertiary Alcohols

Alcohol	Solvent	Catalyst (mol%)	Temp. (°C)	Time (h)	Yield (%)
Isopropanol	Toluene	DBU (5)	80	12	85-95
Cyclohexanol	Toluene	DBU (5)	80	12	80-90
tert-Butanol	Toluene	DBU (10)	100	24	50-70
1-Adamantanol	Toluene	DBU (10)	110	48	40-60

Note: Reactions with sterically hindered secondary and tertiary alcohols are significantly slower and often require a catalyst and elevated temperatures to achieve reasonable yields.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Carbamates from Primary Alcohols

This protocol describes the uncatalyzed reaction of 4-fluorophenyl isocyanate with a primary alcohol.

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Primary alcohol (e.g., ethanol, 1.05 eq)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Round-bottom flask with a magnetic stirrer

• Drying tube or inert atmosphere (e.g., nitrogen or argon)

Procedure:

• To a stirred solution of the primary alcohol (1.05 eq) in anhydrous solvent (approximately 0.5 M concentration) under an inert atmosphere, add 4-fluorophenyl isocyanate (1.0 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the isocyanate spot has disappeared.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• If the product crystallizes, it can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate). If the product is an oil, it can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: Catalytic Procedure for the Synthesis of Carbamates from Secondary and Tertiary Alcohols

This protocol is suitable for less reactive secondary and tertiary alcohols and employs 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a catalyst.

Materials:

• 4-Fluorophenyl isocyanate (1.0 eq)

• Secondary or tertiary alcohol (e.g., isopropanol, 1.1 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 5-10 mol%)

• Anhydrous toluene

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser under an inert atmosphere, dissolve the alcohol (1.1 eq) in anhydrous toluene (approximately 0.5 M).

• Add 4-fluorophenyl isocyanate (1.0 eq) followed by DBU (5-10 mol%).

• Heat the reaction mixture to 80-110 °C and stir for 12-48 hours.

• Monitor the reaction by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature and wash with 1 M HCl to remove the DBU catalyst.

• Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 3: Analytical Characterization of Synthesized Carbamates

1. Thin Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F254

• Mobile Phase: A mixture of hexanes and ethyl acetate (B1210297) (e.g., 7:3 or 8:2 v/v) is typically suitable.

• Visualization: UV light (254 nm) and/or staining with potassium permanganate.

2. High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid) is commonly used.

• Detection: UV detection at a wavelength where the aromatic ring absorbs (e.g., 254 nm).

3. Spectroscopic Characterization:

• ¹H NMR: Expect characteristic signals for the aromatic protons of the 4-fluorophenyl group, the N-H proton (typically a broad singlet), and the protons of the alcohol moiety.

• ¹³C NMR: Look for the carbonyl carbon of the carbamate group (typically in the range of 150-160 ppm) and other characteristic signals.

• ¹⁹F NMR: A singlet corresponding to the fluorine atom on the phenyl ring is expected.

• Infrared (IR) Spectroscopy: Key vibrational bands include the N-H stretch (around 3300 cm⁻¹), the C=O stretch of the carbamate (around 1700-1730 cm⁻¹), and C-O stretching bands.

• Mass Spectrometry (MS): The molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺) should be observed to confirm the molecular weight of the product.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the synthesis of carbamates.

Logical Relationship: Acetylcholinesterase Inhibition by Carbamates

Many carbamate-containing molecules are known to be inhibitors of acetylcholinesterase (AChE), an enzyme critical for nerve function. The following diagram illustrates the mechanism of this inhibition.

Application Notes and Protocols: 4-Fluorophenyl Isocyanate in the Preparation of Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorophenyl isocyanate is a versatile and valuable reagent in medicinal chemistry, primarily utilized as a key building block in the synthesis of a wide array of enzyme inhibitors. Its utility stems from the reactivity of the isocyanate group, which readily forms stable urea (B33335) and carbamate (B1207046) linkages with amine and hydroxyl functionalities, respectively. The presence of the fluorine atom on the phenyl ring often enhances the pharmacological properties of the resulting inhibitor, such as increased metabolic stability, improved membrane permeability, and enhanced binding affinity to the target enzyme. These characteristics make 4-fluorophenyl isocyanate an attractive component in the design and development of novel therapeutic agents for a range of diseases, including cancer, inflammation, and neurological disorders.

This document provides detailed application notes and protocols for the use of 4-fluorophenyl isocyanate in the preparation of various classes of enzyme inhibitors, supported by quantitative data and visualizations of relevant biological pathways.

Applications of 4-Fluorophenyl Isocyanate in Enzyme Inhibitor Synthesis

Derivatives of 4-fluorophenyl isocyanate have been successfully employed to generate potent inhibitors for several important enzyme classes. The 4-fluorophenylurea (B1293571) and 4-fluorophenylcarbamate moieties are common pharmacophores in these inhibitors.

Kinase Inhibitors

Aromatic ureas are a well-established class of compounds that target protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer. Many kinase inhibitors containing the 4-fluorophenylurea scaffold function as Type II inhibitors, binding to the ATP-binding site and an adjacent allosteric pocket of the kinase.

Key Kinase Targets:

• Vascular Endothelial Growth Factor Receptor (VEGFR): Inhibition of VEGFR signaling is a key strategy in cancer therapy to block angiogenesis.

• Raf Kinases (e.g., B-Raf, c-Raf): These are central components of the MAPK/ERK signaling pathway, which is frequently hyperactivated in various cancers.

• p38 Mitogen-Activated Protein Kinase (p38 MAPK): This kinase is involved in cellular responses to stress and inflammation.

• Fibroblast Growth Factor Receptor (FGFR): Aberrant FGFR signaling is implicated in the development of several cancers.

Serine Hydrolase Inhibitors

The endocannabinoid system plays a significant role in regulating physiological processes such as pain, mood, and inflammation. Key enzymes in this system, fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (B570770) (MAGL), are responsible for the degradation of endocannabinoids. Inhibiting these enzymes can potentiate endogenous cannabinoid signaling, offering therapeutic benefits.

Key Serine Hydrolase Targets:

• Fatty Acid Amide Hydrolase (FAAH): Inhibition of FAAH increases the levels of anandamide, an endogenous cannabinoid, leading to analgesic and anxiolytic effects.

• Monoacylglycerol Lipase (MAGL): MAGL is the primary enzyme for the degradation of 2-arachidonoylglycerol (B1664049) (2-AG), another major endocannabinoid. MAGL inhibitors have shown potential in treating neurodegenerative diseases and cancer.[1]

Cyclooxygenase (COX) Inhibitors

Cyclooxygenase enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain. Selective inhibition of COX-2 over COX-1 is a desirable therapeutic strategy to reduce the gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs). The 4-fluorophenylurea moiety has been incorporated into selective COX-2 inhibitors.

Quantitative Data: Inhibitory Potency

The following tables summarize the inhibitory activities (IC50 values) of representative enzyme inhibitors synthesized using 4-fluorophenyl isocyanate or containing the 4-fluorophenylurea/carbamate scaffold.

Table 1: Kinase Inhibitor Activity

Kinase Target	Inhibitor Structure/Name	IC50 (nM)	Reference
VEGFR-2	Biphenyl urea derivative	4.06	[2]
B-Raf	Sorafenib analogue	Not specified	[3]
p38α MAPK	Urea-based inhibitor	Not specified	[1]
FGFR1	N-phenylacetamide derivative	Not specified	[4]

Table 2: Serine Hydrolase Inhibitor Activity

Enzyme Target	Inhibitor Structure/Name	IC50 (nM)	Reference
Human MAGL	4-phenylbutanamide 40	340	[5]
Human FAAH	Phenylthiourea derivative	Micromolar range	[6]

Table 3: Cyclooxygenase (COX) Inhibitor Activity

Enzyme Target	Inhibitor Structure/Name	IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
COX-2	Pyrazole analogue 5u	1.79	74.92	[7]
COX-2	Pyrazole analogue 5s	2.51	72.95	[7]

Experimental Protocols

Protocol 1: General Synthesis of N,N'-Disubstituted Ureas from 4-Fluorophenyl Isocyanate

This protocol describes a general method for the synthesis of N-aryl-N'-(4-fluorophenyl)ureas, a common scaffold for kinase inhibitors.

Materials:

• 4-Fluorophenyl isocyanate

• Substituted aniline (B41778) derivative

• Anhydrous dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF)

• Triethylamine (B128534) (optional, as a base)

• Stir plate and magnetic stir bar

• Round-bottom flask with a reflux condenser

• Nitrogen or argon gas supply

Procedure:

• To a stirred solution of the substituted aniline (1.0 equivalent) in anhydrous DCM, add 4-fluorophenyl isocyanate (1.0-1.2 equivalents) dropwise at room temperature under an inert atmosphere.

• If the aniline salt is used, add triethylamine (1.1 equivalents) to the reaction mixture.

• Stir the reaction mixture at room temperature for 2-16 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the resulting precipitate (the urea product) can be collected by filtration.

• Wash the solid with cold DCM or diethyl ether to remove any unreacted starting materials.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica (B1680970) gel.

Protocol 2: General Synthesis of Carbamate-based Enzyme Inhibitors

This protocol outlines a general method for synthesizing carbamate inhibitors, which are often used for serine hydrolases.

Materials:

• An appropriate alcohol or phenol (B47542) derivative

• 4-Fluorophenyl isocyanate

• Anhydrous toluene (B28343) or THF

• Dibutyltin dilaurate (DBTDL) or other suitable catalyst

• Stir plate and magnetic stir bar

• Round-bottom flask with a reflux condenser

• Nitrogen or argon gas supply

Procedure:

• Dissolve the alcohol or phenol derivative (1.0 equivalent) in anhydrous toluene.

• Add 4-fluorophenyl isocyanate (1.0-1.2 equivalents) to the solution.

• Add a catalytic amount of DBTDL (e.g., 0.1 mol%).

• Heat the reaction mixture to reflux and stir for 4-24 hours under an inert atmosphere, monitoring the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired carbamate.

Protocol 3: In Vitro Enzyme Inhibition Assay (General Fluorometric Method)

This protocol provides a general framework for determining the IC50 value of a synthesized inhibitor using a fluorometric assay. This can be adapted for various enzymes like FAAH or MAGL by using a specific fluorogenic substrate.

Materials:

• Purified enzyme (e.g., human recombinant FAAH)

• Assay buffer (e.g., Tris-HCl buffer with appropriate pH and additives)

• Fluorogenic substrate (e.g., Arachidonoyl 7-amino, 4-methylcoumarin (B1582148) amide for FAAH)

• Test inhibitor compound dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare Serial Dilutions: Prepare a series of dilutions of the test inhibitor in DMSO. Then, dilute these further in the assay buffer to the desired final concentrations.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay buffer

  • Inhibitor solution at various concentrations (or DMSO for the control)

  • Enzyme solution

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the fluorogenic substrate to all wells to start the enzymatic reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader and measure the increase in fluorescence intensity over time (e.g., every minute for 30 minutes) at the appropriate excitation and emission wavelengths for the fluorophore being generated.

• Data Analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

  • Calculate the percentage of inhibition for each concentration relative to the control (DMSO only).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations: Signaling Pathways and Experimental Workflow

Endocannabinoid Signaling Pathway

The following diagram illustrates the role of FAAH and MAGL in the degradation of endocannabinoids and how their inhibition can potentiate signaling through cannabinoid receptors (CB1 and CB2).

Caption: Inhibition of FAAH and MAGL enhances endocannabinoid signaling.

General Kinase Inhibitor Synthesis Workflow

This diagram outlines the typical workflow for synthesizing and evaluating a urea-based kinase inhibitor using 4-fluorophenyl isocyanate.

Caption: Workflow for synthesis and evaluation of urea-based kinase inhibitors.

Simplified Raf/Mek/Erk Signaling Pathway

The diagram below shows a simplified representation of the Raf/Mek/Erk (MAPK) signaling pathway, a common target for urea-based kinase inhibitors like Sorafenib analogues.

Caption: Inhibition of the Raf/Mek/Erk signaling pathway by a urea-based inhibitor.

Conclusion

4-Fluorophenyl isocyanate is a highly effective and widely used reagent in the synthesis of potent enzyme inhibitors with diverse therapeutic applications. The straightforward formation of stable urea and carbamate linkages allows for the systematic exploration of structure-activity relationships, leading to the development of optimized drug candidates. The protocols and data presented herein provide a valuable resource for researchers engaged in the design and synthesis of novel enzyme inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Research and development of N,N′-diarylureas as anti-tumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. BJOC - One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction [beilstein-journals.org]
• 7. 1-Aryl-3-(1-acylpiperidin-4-yl)urea Inhibitors of Human and Murine Soluble Epoxide Hydrolase: Structure-Activity Relationships, Pharmacokinetics and Reduction of Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Solid-Phase Synthesis of Diaryl Ureas using 4-Fluorophenyl Isocyanate for Kinase Inhibitor Libraries

Introduction

Solid-phase synthesis (SPS) is a powerful technique for the rapid generation of large libraries of organic molecules, a cornerstone of modern drug discovery.[1] One key reaction in the synthesis of biologically active compounds is the formation of the urea (B33335) functional group. Diaryl ureas, in particular, are a privileged scaffold found in numerous kinase inhibitors. A prominent example is Sorafenib, a multi-kinase inhibitor used in cancer therapy, which features a diaryl urea moiety. The synthesis of analogues of such compounds is of great interest for the development of new and improved therapeutics.[2][3] 4-Fluorophenyl isocyanate is a valuable building block in this context, allowing for the introduction of a fluorinated phenyl ring, a common substituent in many kinase inhibitors that can enhance binding affinity and metabolic stability. This document provides detailed protocols for the solid-phase synthesis of diaryl ureas utilizing 4-Fluorophenyl isocyanate, their cleavage from the solid support, and the biological context of their potential targets.

Application: Generation of Kinase Inhibitor Libraries

The protocols described herein are particularly suited for the parallel synthesis of libraries of diaryl ureas for screening against various protein kinases. The solid-phase approach allows for the use of excess reagents to drive reactions to completion, with purification simplified to washing the resin.[2] By starting with a diverse set of resin-bound anilines, a wide range of diaryl ureas can be synthesized by reaction with 4-Fluorophenyl isocyanate. These libraries can then be screened for inhibitory activity against kinases implicated in diseases such as cancer and inflammatory disorders. Several diaryl ureas have been identified as potent inhibitors of the p38 MAP kinase and Raf kinase signaling pathways.[4][5]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of a 4-Fluorophenyl Diaryl Urea Derivative on Wang Resin

This protocol describes the synthesis of a diaryl urea by reacting a resin-bound aniline (B41778) with 4-fluorophenyl isocyanate.

1. Materials and Reagents:

• Amine-functionalized Wang resin (e.g., 4-aminobenzoyl AM resin)

• 4-Fluorophenyl isocyanate

• Dichloromethane (DCM), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Diisopropylethylamine (DIPEA)

• Piperidine (B6355638)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water, deionized

• Diethyl ether, cold

2. Resin Preparation and Swelling:

• Place the amine-functionalized Wang resin (100 mg, 0.5-1.0 mmol/g loading) in a solid-phase synthesis vessel.

• Wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).

• Swell the resin in anhydrous DCM (5 mL) for 30 minutes.

3. Urea Formation:

• Drain the DCM from the swollen resin.

• Prepare a solution of 4-Fluorophenyl isocyanate (5 equivalents based on resin loading) in anhydrous DCM (2 mL).

• Add the isocyanate solution to the resin.

• Add DIPEA (0.1 equivalents) to the resin slurry.

• Agitate the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction for the disappearance of the free amine using a qualitative test (e.g., Kaiser test).

• Once the reaction is complete, drain the solvent and wash the resin thoroughly with DCM (3 x 5 mL), DMF (3 x 5 mL), and finally DCM (3 x 5 mL).

• Dry the resin under vacuum.

Protocol 2: Cleavage of the Diaryl Urea from Wang Resin

1. Preparation of Cleavage Cocktail:

• Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v). Handle TFA in a fume hood with appropriate personal protective equipment.

2. Cleavage Procedure:

• Add the cleavage cocktail (2 mL) to the dried resin in the reaction vessel.

• Agitate the mixture at room temperature for 2-4 hours.[6]

• Filter the resin and collect the filtrate.

• Wash the resin with additional TFA (2 x 1 mL) and collect the washings.

• Combine all the filtrates.

• Concentrate the combined filtrate under a stream of nitrogen.

• Precipitate the crude product by adding cold diethyl ether (10 mL).

• Centrifuge the mixture to pellet the solid product.

• Decant the ether and wash the solid with cold diethyl ether (2 x 10 mL).

• Dry the crude product under vacuum.

• Purify the product by reverse-phase HPLC.

Protocol 3: Cleavage of the Diaryl Urea from Rink Amide Resin

For syntheses performed on Rink Amide resin to yield a C-terminal amide, the following cleavage protocol can be used.

1. Preparation of Cleavage Cocktail:

• Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v).

2. Cleavage Procedure:

• If the N-terminus of a peptide is Fmoc-protected, remove the Fmoc group with 20% piperidine in DMF.

• Add the cleavage cocktail (2 mL) to the dried resin.

• Agitate the mixture at room temperature for 1-2 hours.[7]

• Filter the resin and collect the filtrate.

• Wash the resin with additional TFA (2 x 1 mL).

• Combine the filtrates and precipitate the product with cold diethyl ether as described in Protocol 2.

Quantitative Data

Compound/Library	Synthesis Method	Yield	Purity	Biological Activity (IC50)	Target Kinase(s)	Reference
Diaryl Urea Library	Solid-Phase	Good to excellent	High	-	-	[2]
Diaryl Triazoles	Solid-Phase	57-90%	70-90%	-	-	[8]
Sorafenib Analogue 3d	Solution-Phase	-	>99%	0.56 µM	Hela cells	[2]
Sorafenib Analogue 3t	Solution-Phase	-	>99%	2.34 µM	H1975 cells	[2]
Sorafenib Analogue 3v	Solution-Phase	-	>99%	1.35 µM	A549 cells	[2]
N-phenyl-N-purin-6-yl urea 19	Solution-Phase	-	-	82 nM	p38α MAP Kinase	[7]

Visualizations

Caption: Workflow for the solid-phase synthesis of a diaryl urea.

Caption: The Raf-MEK-ERK signaling pathway and the inhibitory action of Sorafenib analogues.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Solid-phase synthesis of urea and amide libraries using the T2 triazene linker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis and characterization of N', N"-diaryl ureas as p38 kinase inhibitors. | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. N-Phenyl-N-purin-6-yl ureas: the design and synthesis of p38alpha MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Parallel solid-phase synthesis of diaryltriazoles - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 4-Fluorophenyl Isocyanate in Polymer Chemistry: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluorophenyl isocyanate (4-FPI) is an aromatic isocyanate that serves as a versatile building block in polymer chemistry. The incorporation of the fluorine atom imparts unique properties to the resulting polymers, including enhanced thermal stability, chemical resistance, and hydrophobicity, as well as altered electronic characteristics. These attributes make polymers derived from 4-FPI attractive for a range of specialized applications, from high-performance coatings and elastomers to advanced materials in the biomedical and pharmaceutical fields. This document provides detailed application notes and experimental protocols for the use of 4-Fluorophenyl isocyanate in the synthesis of fluorinated polyurethanes.

Physicochemical Properties of 4-Fluorophenyl Isocyanate

A thorough understanding of the monomer's properties is essential for its effective use in polymerization reactions.

Property	Value
Molecular Formula	C₇H₄FNO
Molecular Weight	137.11 g/mol
Appearance	Liquid
Boiling Point	55 °C at 8 mmHg
Density	1.206 g/mL at 25 °C
Refractive Index (n20/D)	1.5141
CAS Number	1195-45-5

Applications in Polymer Chemistry

The primary role of 4-Fluorophenyl isocyanate in polymer chemistry is as a monomer in step-growth polymerization, most notably in the synthesis of polyurethanes. The isocyanate group (-NCO) is highly reactive towards nucleophiles, particularly hydroxyl (-OH) and amine (-NH₂) groups, forming urethane (B1682113) and urea (B33335) linkages, respectively.[1]

Key Applications Include:

• Fluorinated Polyurethanes (FPUs): The introduction of the fluorophenyl group can significantly enhance the properties of polyurethanes. These materials often exhibit low surface energy, leading to hydrophobic and oleophobic surfaces, which are desirable for coatings and films.[2][3][4] The high bond energy of the C-F bond also contributes to increased thermal and chemical stability.[3][4]

• Biomedical Materials: Fluorinated polymers are of interest for biomedical applications due to their biocompatibility and stability. Polymers containing 4-FPI can be explored for use in medical devices, drug delivery systems, and tissue engineering scaffolds.

• Specialty Elastomers and Foams: By carefully selecting the polyol or polyamine co-monomer, 4-FPI can be used to synthesize specialty elastomers and foams with tailored mechanical properties and enhanced resistance to environmental degradation.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of polymers using 4-Fluorophenyl isocyanate.

Protocol 1: Synthesis of a Linear Fluorinated Polyurethane via Step-Growth Polymerization

This protocol describes the synthesis of a linear polyurethane by reacting 4-Fluorophenyl isocyanate with a polyol, specifically poly(ethylene glycol) methyl ether, in the presence of a catalyst.

Materials:

• 4-Fluorophenyl isocyanate (4-FPI)

• Poly(ethylene glycol) methyl ether (mPEG), Mn = 2000 g/mol

• Dibutyltin (B87310) dilaurate (DBTDL)

• Anhydrous Toluene (B28343)

• Anhydrous Methanol (B129727)

• Dry nitrogen or argon gas

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Dropping funnel

• Schlenk line or inert gas manifold

• Rotary evaporator

Procedure:

• Drying of Glassware and Reagents: All glassware should be oven-dried at 120 °C overnight and cooled under a stream of dry nitrogen or argon. Poly(ethylene glycol) methyl ether should be dried under vacuum at 80 °C for at least 4 hours prior to use. Anhydrous solvents are required.

• Reaction Setup: Assemble the three-neck flask with a magnetic stir bar, a condenser with a nitrogen/argon inlet, and a dropping funnel. The setup should be flushed with inert gas for 15-20 minutes.

• Charging the Reactor: Under a positive pressure of inert gas, charge the flask with poly(ethylene glycol) methyl ether (e.g., 10.0 g, 5.0 mmol) and anhydrous toluene (50 mL). Stir the mixture until the mPEG is completely dissolved.

• Addition of Catalyst: Add a catalytic amount of dibutyltin dilaurate (e.g., 1-2 drops) to the reaction mixture.

• Addition of 4-Fluorophenyl Isocyanate: Dissolve 4-Fluorophenyl isocyanate (e.g., 0.686 g, 5.0 mmol) in anhydrous toluene (20 mL) in the dropping funnel. Add the isocyanate solution dropwise to the stirred polyol solution at room temperature over a period of 30 minutes.

• Polymerization: After the addition is complete, heat the reaction mixture to 70-80 °C and allow it to stir under inert gas for 6-8 hours. The progress of the reaction can be monitored by FTIR spectroscopy by observing the disappearance of the characteristic isocyanate peak at ~2270 cm⁻¹.

• Quenching and Precipitation: Cool the reaction mixture to room temperature. Add a small amount of anhydrous methanol (1-2 mL) to quench any unreacted isocyanate groups. Pour the viscous polymer solution into a large excess of a non-solvent, such as cold diethyl ether or hexane, with vigorous stirring to precipitate the polymer.

• Purification and Drying: Decant the solvent and redissolve the polymer in a minimal amount of a good solvent like THF or chloroform. Reprecipitate the polymer in the non-solvent. Repeat this dissolution-precipitation step two more times to purify the polymer. Collect the final polymer by filtration and dry it under vacuum at 40-50 °C to a constant weight.

Characterization Data for a Representative Fluorinated Polyurethane:

Property	Typical Value Range
Glass Transition Temperature (Tg)	-50 to -20 °C
Decomposition Temperature (Td)	250 - 350 °C
Water Contact Angle	90 - 110°
Molecular Weight (Mn)	10,000 - 50,000 g/mol (by GPC)
Polydispersity Index (PDI)	1.5 - 2.5

Note: The exact properties will depend on the molecular weight of the polyol, the stoichiometry of the reactants, and the polymerization conditions.

Visualizing the Chemistry

Diagrams created using Graphviz can help to visualize the chemical reactions and experimental workflows.

Signaling Pathways and Logical Relationships

Caption: Step-growth polymerization of 4-Fluorophenyl Isocyanate and a polyol.

Experimental Workflow

Caption: Workflow for fluorinated polyurethane synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Fluorinated Polyurethanes, Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. | EurekAlert! [eurekalert.org]
• 4. Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

handling and storage of moisture-sensitive 4-Fluorophenyl isocyanate

This guide provides researchers, scientists, and drug development professionals with essential information for the safe handling and storage of 4-Fluorophenyl isocyanate, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 4-Fluorophenyl isocyanate?

A1: 4-Fluorophenyl isocyanate is a hazardous chemical with multiple risks. It is a flammable liquid and vapor.[1][2] The compound is harmful if swallowed, inhaled, or in contact with skin.[1][3] It can cause serious eye irritation, skin irritation, and may lead to allergic skin reactions or asthma-like symptoms if inhaled.[1][2][4][5] It is also a lachrymator, meaning it can cause tearing.[5][6]

Q2: What are the recommended storage conditions for 4-Fluorophenyl isocyanate?

A2: To ensure its stability and prevent hazardous situations, 4-Fluorophenyl isocyanate should be stored in a tightly closed container in a cool, dry, and well-ventilated area, with a recommended temperature between 2-8°C.[1][7] It is crucial to protect it from moisture, as it is highly moisture-sensitive.[1][5] Storage should be in a refrigerator designated for flammable substances.[5][6]

Q3: Why is moisture sensitivity a critical concern for 4-Fluorophenyl isocyanate?

A3: 4-Fluorophenyl isocyanate readily reacts with water. This reaction produces insoluble polyureas and carbon dioxide (CO2) gas.[8][9] The generation of CO2 can lead to a dangerous buildup of pressure inside a sealed container, potentially causing it to rupture.[5][8][10] Moisture contamination will also degrade the reagent, affecting the accuracy and outcome of your experiments.

Q4: What are the signs of decomposition or contamination of 4-Fluorophenyl isocyanate?

A4: The primary sign of decomposition due to moisture is the formation of a white solid precipitate, which is a symmetrical urea (B33335). If you observe this, the reagent may be compromised. A simple purification method involves dissolving the isocyanate in dry, ethanol-free chloroform, filtering out the solid urea, evaporating the solvent, and then distilling the liquid.[7]

Q5: What personal protective equipment (PPE) should be worn when handling this chemical?

A5: When working with 4-Fluorophenyl isocyanate, it is essential to wear appropriate personal protective equipment. This includes chemical safety glasses or goggles, a face shield, protective gloves, and suitable protective clothing to prevent skin exposure.[1][2][5] All handling should be conducted in a chemical fume hood to avoid inhaling the vapors.[6][10]

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Low or no product yield in a reaction with an alcohol or amine.	Degraded 4-Fluorophenyl isocyanate: The isocyanate may have reacted with moisture from the air or solvent, reducing the amount of active reagent available.	Use a fresh bottle or freshly purified 4-Fluorophenyl isocyanate. Ensure all solvents and other reagents are anhydrous. Perform reactions under an inert atmosphere (e.g., nitrogen or argon).[8]
Reaction mixture turns cloudy or a white precipitate forms.	Moisture contamination: Traces of water in the reaction mixture are reacting with the isocyanate to form insoluble urea byproducts.	Ensure all glassware is oven-dried before use. Use anhydrous solvents. If possible, add a drying agent to the reaction, provided it is compatible with the reactants.
Inconsistent reaction outcomes.	Improper storage: Storing the reagent at room temperature or in a container that is not airtight can lead to gradual degradation.	Always store 4-Fluorophenyl isocyanate at the recommended 2-8°C in a tightly sealed container. [1] Consider using a septum-sealed bottle and flushing with an inert gas after each use.
Pressure buildup in the storage container.	Moisture contamination: The reaction of the isocyanate with water generates carbon dioxide gas, leading to an increase in pressure.[5][8]	Do not reseal a container if moisture contamination is suspected. [5][11] If you need to handle a pressurized container, do so with extreme caution in a fume hood, and consider venting it safely.

Quantitative Data Summary

Property	Value	Reference
Boiling Point	55 °C at 8 mmHg	[7]
Density	1.206 g/mL at 25 °C	[7]
Flash Point	53 °C (closed cup)
Storage Temperature	2-8°C	[1][7]

Experimental Protocols

Protocol for a Standard Reaction with an Amine under Anhydrous Conditions

• Preparation:

  • Oven-dry all glassware (e.g., round-bottom flask, dropping funnel, condenser) and allow to cool to room temperature under a stream of dry nitrogen or in a desiccator.

  • Ensure the amine and the reaction solvent (e.g., dichloromethane, tetrahydrofuran) are anhydrous.

• Reaction Setup:

  • Assemble the glassware under a positive pressure of an inert gas (nitrogen or argon).

  • Dissolve the amine in the anhydrous solvent in the round-bottom flask.

  • In a separate, dry container, accurately weigh the required amount of 4-Fluorophenyl isocyanate and dissolve it in the anhydrous solvent.

• Reaction Execution:

  • Cool the amine solution to 0°C using an ice bath.

  • Slowly add the 4-Fluorophenyl isocyanate solution to the stirred amine solution via the dropping funnel over a period of 15-30 minutes.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for the time specified in your experimental procedure (typically monitored by TLC or LC-MS).

• Work-up and Purification:

  • Upon completion, quench the reaction by adding a small amount of methanol (B129727) to react with any excess isocyanate.

  • Proceed with the standard aqueous work-up and purification steps (e.g., extraction, chromatography) as required for your specific product.

Visualizations

Caption: A flowchart for troubleshooting common issues in reactions involving 4-Fluorophenyl isocyanate.

References

• 1. georganics.sk [georganics.sk]
• 2. aksci.com [aksci.com]
• 3. 4-Fluorophenyl isocyanate - High purity | EN [georganics.sk]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 8. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 9. uwindsor.ca [uwindsor.ca]
• 10. benchchem.com [benchchem.com]
• 11. Isocyanate - Cargo Handbook - the world's largest cargo transport guidelines website [cargohandbook.com]

preventing side reactions with 4-Fluorophenyl isocyanate

Welcome to the technical support center for 4-Fluorophenyl isocyanate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing and troubleshooting side reactions during its use.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 4-Fluorophenyl isocyanate?

A1: The most prevalent side reactions stem from the high reactivity of the isocyanate group. These include:

• Reaction with water (moisture): Leads to the formation of an unstable carbamic acid, which then decomposes to a primary amine and carbon dioxide. The resulting amine can then react with another molecule of the isocyanate to form a symmetrically substituted urea (B33335). This is often the main source of insoluble impurities.[1]

• Self-polymerization: 4-Fluorophenyl isocyanate can undergo dimerization to form uretidinediones or trimerization to form more stable isocyanurates, especially in the presence of catalysts or upon prolonged storage.[2][3][4]

• Reaction with other nucleophiles: Unintended reactions with alcohols, amines, or other nucleophilic contaminants in the reaction mixture will lead to the formation of carbamates, ureas, and other undesired byproducts.[5][6][7]

Q2: How should I properly store 4-Fluorophenyl isocyanate to minimize degradation?

A2: To ensure the longevity and purity of 4-Fluorophenyl isocyanate, adhere to the following storage conditions:

• Temperature: Store in a refrigerator at 2-8°C.[8][9]

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

• Container: Keep the container tightly sealed.[5][6][9] Isocyanates can react with water to form CO2 gas, which can cause sealed containers to expand and possibly rupture.[7]

• Purity: Ensure the isocyanate is of high purity before storage. Consider adding a stabilizer if it will be stored for an extended period.

Q3: What are suitable stabilizers for 4-Fluorophenyl isocyanate?

A3: Several types of stabilizers can be used to inhibit the self-polymerization of isocyanates during storage. These include:

• Phenolic compounds: Hindered phenols such as 2,6-di-tert-butyl-p-cresol are effective.[10][11] Phenol itself, at concentrations of 10-5000 ppm, has also been shown to be an outstanding stabilizer.[10][11][12]

• Phosphites: Triaryl phosphites can be used for purification and stabilization.[13]

• Acidic gases: Dissolving a small amount of carbon dioxide or sulfur dioxide in the liquid isocyanate can improve storage stability.[14]

Q4: My 4-Fluorophenyl isocyanate has turned cloudy or contains solid precipitates. What is the cause and can it be purified?

A4: Cloudiness or the presence of solids is typically due to the formation of symmetric urea from a reaction with moisture.[1] Yes, it can often be purified. A common method involves dissolving the material in a dry, inert solvent like chloroform, filtering off the insoluble urea, and then carefully distilling the filtrate to recover the purified isocyanate.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Issue	Potential Cause	Recommended Solution
Low yield of the desired product	Reaction with residual moisture in solvents or on glassware.	Thoroughly dry all solvents and glassware before use. Consider using freshly distilled solvents.
Side reaction with incompatible functional groups in the starting material or solvent.	Ensure your reaction solvent is aprotic and does not contain nucleophilic impurities. Protect any nucleophilic functional groups on your starting material that are not intended to react.
Degradation of 4-Fluorophenyl isocyanate due to improper storage.	Use a fresh bottle of the reagent or purify the existing stock by distillation.
Formation of a white, insoluble precipitate	Reaction with water to form di-(4-fluorophenyl) urea.	Work under anhydrous conditions. Use an inert atmosphere (nitrogen or argon).
Reaction mixture becomes viscous or solidifies	Uncontrolled polymerization of the isocyanate.	Control the reaction temperature, as heat can accelerate polymerization. Ensure no catalytic impurities (e.g., strong bases, certain metals) are present.
Inconsistent reaction outcomes	Variable purity of the 4-Fluorophenyl isocyanate.	Purify the isocyanate by distillation before use, especially if the container has been opened multiple times.

Key Side Reaction Pathways

The following diagrams illustrate the most common side reactions.

References

• 1. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 2. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D [pubs.rsc.org]
• 3. research.tue.nl [research.tue.nl]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]
• 6. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. georganics.sk [georganics.sk]
• 9. aksci.com [aksci.com]
• 10. EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 11. US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 13. US4065362A - Purification of organic isocyanates - Google Patents [patents.google.com]
• 14. US3247236A - Stabilization of isocyanates - Google Patents [patents.google.com]

Technical Support Center: Purification of Products from 4-Fluorophenyl Isocyanate Reactions

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in purifying products from reactions involving 4-fluorophenyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving 4-fluorophenyl isocyanate?

A1: The most common impurities include:

• Unreacted 4-fluorophenyl isocyanate: Due to its high reactivity, some starting material may remain if the reaction does not go to completion.

• Symmetrical N,N'-bis(4-fluorophenyl)urea: This is a very common byproduct formed by the reaction of 4-fluorophenyl isocyanate with any trace amounts of water in the reaction mixture.[1][2]

• Biurets: These form from the reaction of the desired urea (B33335) product with another molecule of 4-fluorophenyl isocyanate, especially at elevated temperatures.

• Isocyanurates: These are cyclic trimers of 4-fluorophenyl isocyanate that can form, particularly in the presence of certain catalysts or at high temperatures, leading to cross-linking.[1]

• Unreacted amine or alcohol: The nucleophilic starting material may remain if the stoichiometry is not exact or the reaction is incomplete.

Q2: My desired urea product is insoluble in most common organic solvents. How can I purify it?

A2: High insolubility is common for symmetrical and many unsymmetrical ureas due to strong hydrogen bonding. Here are a few strategies:

• Recrystallization from a high-boiling point polar solvent: Consider solvents like dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or mixtures with water or alcohols.

• Trituration/Washing: If the impurities are significantly more soluble than your product, you can wash the crude solid with a suitable solvent (e.g., dichloromethane (B109758), ethyl acetate (B1210297), or methanol) to dissolve the impurities, leaving the pure product behind. This is often effective for removing unreacted starting materials.[3]

• Flash Chromatography with a strong solvent system: While challenging, it is possible. You may need to use highly polar mobile phases, such as dichloromethane/methanol (B129727) gradients.[4] Dry loading the sample onto silica (B1680970) gel is often necessary for compounds that are not very soluble in the starting mobile phase.[5]

Q3: How can I minimize the formation of the symmetrical N,N'-bis(4-fluorophenyl)urea byproduct?

A3: The key is rigorous exclusion of moisture from your reaction.[1][2]

• Dry Solvents: Use anhydrous solvents, freshly distilled or obtained from a solvent purification system.

• Dry Glassware: Oven-dry all glassware and cool it under a stream of inert gas (nitrogen or argon) before use.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere.

• Dry Starting Materials: Ensure your amine or alcohol starting material is anhydrous.

Q4: What is the best way to monitor the progress of my 4-fluorophenyl isocyanate reaction?

A4: Thin Layer Chromatography (TLC) is a common and effective method. The isocyanate group is highly reactive, so it will often appear as a streak or react with the silica gel. A useful technique is to take a small aliquot of the reaction mixture and quench it with a few drops of methanol or another primary amine. This converts the remaining 4-fluorophenyl isocyanate into a stable, easily visualized carbamate (B1207046) or urea derivative on the TLC plate.

Troubleshooting Guides

Problem 1: Low Yield of Purified Product

Symptom	Possible Cause	Recommended Action
Significant amount of insoluble white solid that is not the desired product.	Formation of symmetrical N,N'-bis(4-fluorophenyl)urea due to moisture contamination.[1]	Ensure all reagents, solvents, and glassware are scrupulously dried. Perform the reaction under a strict inert atmosphere.
Product is lost during column chromatography.	The product is highly polar and is irreversibly adsorbing to the silica gel.	Deactivate the silica gel with a small amount of a polar modifier like triethylamine (B128534) (1-2%) in your eluent. Alternatively, consider using a different stationary phase like alumina (B75360) or reversed-phase silica.
Product decomposes on the column.	The product is unstable on acidic silica gel.	Neutralize the silica gel by pre-treating it with a solution containing a small amount of a non-nucleophilic base (e.g., triethylamine) and then drying it. Alternatively, use neutral or basic alumina as the stationary phase.
Product co-elutes with an impurity.	The chosen solvent system does not provide adequate separation.	Try an orthogonal solvent system. For normal-phase chromatography, if you are using a hexane (B92381)/ethyl acetate system, try a dichloromethane/methanol system. For reversed-phase, you can alter the pH of the mobile phase (if your compound is stable) or change the organic modifier (e.g., from acetonitrile (B52724) to methanol).[5]

Problem 2: Product Purity Issues After Purification

Symptom	Possible Cause	Recommended Action
Recrystallized product still shows impurities by HPLC or NMR.	The chosen recrystallization solvent is not ideal; impurities may be co-crystallizing with the product.	Experiment with different solvent systems, including solvent/anti-solvent pairs (e.g., dissolving in a minimal amount of hot DMF and adding water dropwise until cloudy).[6][7] Ensure slow cooling to allow for selective crystal growth.
Product discolors or degrades upon storage.	The product may be sensitive to light, air, or residual acid/base from purification.	Store the purified product under an inert atmosphere, protected from light, and at a low temperature (e.g., in a freezer). If purification involved acid or base, ensure it is thoroughly removed.
HPLC analysis shows broad peaks.	The compound may be interacting with the column or is unstable under the analysis conditions.	For urea compounds, adding a small amount of trifluoroacetic acid (TFA) to the mobile phase can improve peak shape. Ensure the sample is fully dissolved in the mobile phase before injection.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis and Purification of a Urea Derivative

This protocol describes a general method for the reaction of an amine with 4-fluorophenyl isocyanate, followed by purification.

Reaction:

• Dissolve the amine (1.0 equivalent) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add 4-fluorophenyl isocyanate (1.0 equivalent) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-5 hours.[3]

• Monitor the reaction by TLC until the starting amine is consumed.

Purification:

• If a precipitate forms and it is the desired product, collect it by vacuum filtration.

• Wash the solid with cold DCM to remove any soluble impurities.[3]

• If no precipitate forms or if the product is soluble, concentrate the reaction mixture under reduced pressure.

• The crude product can then be purified by either recrystallization or flash column chromatography.

Protocol 2: Purification by Flash Column Chromatography

This is a common method for purifying urea derivatives that are soluble in organic solvents.

• Column Preparation: Pack a silica gel column (230-400 mesh) with an appropriate non-polar solvent system (e.g., hexane/ethyl acetate).[8]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly stronger solvent like DCM. For less soluble compounds, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.[5]

• Elution: Elute the column with a gradient of increasing solvent polarity. For example, starting with 100% hexane and gradually increasing the percentage of ethyl acetate, or for more polar compounds, a gradient of DCM with increasing methanol.[4]

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator.

Example Solvent Systems for Urea Derivatives:

Compound Type	Mobile Phase System	Reference
N-phenylacetamide derivative	Methanol/Dichloromethane (1:99 to 1:19)	[4]
Benzamide derivatives	Hexane/Ethyl Acetate (6:1)	[9]

| N-(4-fluorophenyl)thiomorpholine-4-carboxamide | Petroleum ether/Acetone (85:15) |[10] |

Protocol 3: Purification by Recrystallization

Recrystallization is an effective method for purifying solid products, especially when impurities have different solubilities.

• Solvent Selection: Choose a solvent or solvent pair in which the product is sparingly soluble at room temperature but highly soluble when hot. Common solvents for ureas include ethanol, methanol, acetone, water, or mixtures thereof.[11][12]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture to boiling (using a hot plate and a condenser) while stirring. Add more hot solvent portion-wise until the solid just dissolves.[7]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the ice-cold recrystallization solvent, and dry them under vacuum.[11]

Common Recrystallization Solvents/Mixtures:

• Ethanol/Water

• Methanol/Water

• Acetone/Water

• Heptane/Ethyl Acetate

• Dichloromethane/Hexane

Data Presentation

Table 1: HPLC Purity Analysis Method for Urea Derivatives

Parameter	Condition	Reference
Column	C8 or C18 reverse-phase column	[3]
Mobile Phase A	0.1% Formic Acid in Water	[3]
Mobile Phase B	Acetonitrile	[3]
Gradient	A gradient from 99:1 (A:B) to 1:99 (A:B) over several minutes.	[3]
Detection	UV (e.g., at 210 nm or 254 nm)	[13]
Flow Rate	Typically 0.5 - 1.0 mL/min	[14]

Table 2: Typical Yields and Purity for Urea Synthesis

Reaction	Purification Method	Yield Range	Purity	Reference
Aryl amine + Aryl isocyanate	Filtration and washing with DCM	60-96%	Used without further purification	[3]
Sorafenib (B1663141) Analogues	Flash Chromatography	Not specified	≥99% by HPLC	[15]
N-aryl ureas	Filtration and washing	46-88%	Used without further purification	[3]

Visualizations

Caption: General purification workflow for reaction products.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation, biological evaluation and QSAR analysis of urea substituted 2,4-diamino-pyrimidine anti-malarials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and structure-activity relationship study of novel urea compounds as FGFR1 inhibitors to treat metastatic triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biotage.com [biotage.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. m.youtube.com [m.youtube.com]
• 8. orgsyn.org [orgsyn.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. m.youtube.com [m.youtube.com]
• 12. quora.com [quora.com]
• 13. cjas.agriculturejournals.cz [cjas.agriculturejournals.cz]
• 14. merckmillipore.com [merckmillipore.com]
• 15. Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing 4-Fluorophenyl Isocyanate Reactions

This guide provides essential information, troubleshooting advice, and safety protocols for researchers, scientists, and drug development professionals working with the highly reactive compound 4-Fluorophenyl isocyanate. The focus is on understanding and managing the exothermic nature of its reactions to ensure experimental success and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction of 4-Fluorophenyl isocyanate so exothermic?

A1: The isocyanate group (-N=C=O) is highly electrophilic and reacts rapidly with a wide range of nucleophiles, such as alcohols, amines, and water.[1][2] These reactions, forming urethanes and ureas respectively, involve the formation of strong new chemical bonds, which releases significant energy as heat (enthalpy of reaction).[3] The reaction between isocyanates and polyols, for example, is known to be exothermic, releasing approximately 24 kcal/mol of heat.[3]

Q2: What are the primary hazards associated with this exotherm?

A2: The primary hazard is a "thermal runaway," a situation where the heat generated by the reaction exceeds the rate at which it can be removed by the cooling system.[4][5] This leads to a rapid, self-accelerating increase in temperature and reaction rate.[4] Consequences can range from boiling of the solvent to a dangerous pressure buildup in a closed system, potentially causing violent rupture of the reaction vessel and release of toxic materials.[4][6]

Q3: What factors influence the rate of heat generation?

A3: Several factors control the reaction rate and thus the exotherm:

• Reactant Concentration: Higher concentrations lead to a faster reaction and more heat generated per unit of time.

• Rate of Addition: Adding the isocyanate too quickly can overwhelm the cooling capacity of the system.[7]

• Temperature: The reaction rate increases exponentially with temperature, which is why a small initial temperature rise can quickly lead to a thermal runaway.[4]

• Mixing: Poor mixing can create localized "hot spots" where the reaction proceeds much faster than in the bulk solution.[7]

• Catalysts: Many reactions involving isocyanates are catalyzed (e.g., by tertiary amines or organotin compounds), which significantly increases the reaction rate.[7]

• Solvent Choice: The solvent's heat capacity and boiling point are critical. A solvent with a higher heat capacity can absorb more energy, while a low-boiling solvent can be lost through evaporation, concentrating the reactants.[7]

Q4: What is the best way to set up an experiment to control the exotherm?

A4: The best practice is to control the reaction rate. This is typically achieved by adding the 4-Fluorophenyl isocyanate solution slowly (dropwise) to the nucleophile solution, rather than the other way around. The reaction vessel should be equipped with efficient stirring, a thermometer, and an external cooling bath (e.g., an ice-water or ice-salt bath) to actively remove heat as it is generated.

Q5: How do I safely handle and dispose of unreacted 4-Fluorophenyl isocyanate?

A5: Unreacted isocyanate must be neutralized or "quenched" before disposal. A common method is to slowly add the isocyanate-containing solution to a stirred quenching solution, such as a mixture of 10% isopropyl alcohol and 1% ammonia (B1221849) in water.[8] This should be done in a fume hood with appropriate personal protective equipment (PPE). The quenching reaction itself is exothermic and must be performed with cooling.

Data Presentation: Exothermicity of Isocyanate Reactions

Reacting Isocyanate	Nucleophile	Heat of Reaction (ΔH)
Phenyl Isocyanate	n-Butyl Alcohol	-23.4 kcal/mol (-97.9 kJ/mol)
Phenyl Isocyanate	sec-Butyl Alcohol	-22.1 kcal/mol (-92.5 kJ/mol)
Phenyl Isocyanate	Isobutyl Alcohol	-23.1 kcal/mol (-96.7 kJ/mol)
Isocyanate Group (General)	Water	~ -47 kcal/mol (-197 kJ/mol)

Data adapted from thermochemical studies of alcohol-isocyanate reactions.[3][9] Values for 4-Fluorophenyl isocyanate are expected to be of a similar magnitude.

Troubleshooting Guide

Issue: My reaction temperature is rising uncontrollably.

• Immediate Action:

  • Stop the addition of 4-Fluorophenyl isocyanate immediately.

  • Ensure the cooling bath is at its maximum capacity and making good contact with the reaction flask.

  • If necessary, add more ice or dry ice/acetone to the cooling bath.

  • If the temperature continues to rise rapidly, prepare for an emergency shutdown by having a suitable quenching agent ready. Evacuate the area if you believe containment will be lost.

• Root Cause Analysis:

  • Was the addition rate too fast?

  • Is the cooling bath inefficient or depleted?

  • Is the stirrer functioning correctly? Poor mixing can cause localized overheating.

  • Was the initial temperature of the reaction mixture too high?

Issue: The reaction is very slow or has not started.

• Immediate Action:

  • Do NOT add a large amount of 4-Fluorophenyl isocyanate at once to "kick-start" the reaction. This can lead to a dangerous accumulation of unreacted reagents, followed by a sudden, violent exotherm.

  • Check the temperature. If it is too low, the activation energy barrier may not be overcome. Cautiously allow the temperature to rise by 1-2 °C.

  • Verify that all reagents, including any necessary catalysts, have been added.

• Root Cause Analysis:

  • Is the reaction temperature too low?

  • Is a required catalyst missing or impure?

  • Are the reagents of poor quality or degraded? Isocyanates are sensitive to moisture.[10]

Issue: I see solid material forming in my reaction flask.

• Immediate Action:

  • Monitor the temperature closely, as precipitation can affect stirring and heat transfer.

  • Ensure the stirrer is still able to agitate the mixture effectively.

• Root Cause Analysis:

  • The product (a urethane (B1682113) or urea) may be insoluble in the chosen solvent.

  • If moisture has contaminated the reaction, 4-Fluorophenyl isocyanate can react with water to form an insoluble diaryl urea.[11] This side reaction is also highly exothermic.[9]

Experimental Protocols

Protocol 1: Controlled Addition for Exotherm Management

• Setup: Place the nucleophile solution in a round-bottom flask equipped with a magnetic stir bar, a digital thermometer, and a nitrogen inlet. Place the flask in an appropriately sized cooling bath (e.g., ice/water).

• Reagent Preparation: Prepare a solution of 4-Fluorophenyl isocyanate in an anhydrous, inert solvent in a separate dropping funnel.

• Initiation: Begin stirring the nucleophile solution and allow it to cool to the target starting temperature (e.g., 0 °C).

• Controlled Addition: Add the 4-Fluorophenyl isocyanate solution from the dropping funnel dropwise to the stirred nucleophile solution.

• Monitoring: Carefully monitor the internal reaction temperature. Adjust the addition rate to maintain the temperature within a narrow, safe range (e.g., 0-5 °C). If the temperature rises above the set limit, stop the addition until the cooling system brings it back down.

• Completion: After the addition is complete, continue stirring the reaction at the controlled temperature for a specified period to ensure it has gone to completion. Allow the reaction to slowly warm to room temperature before proceeding with the work-up.

Protocol 2: Safe Quenching of Unreacted Isocyanate

• Preparation: In a separate flask large enough to accommodate both the quenching solution and the reaction mixture, prepare a quenching solution (e.g., 10% isopropyl alcohol, 1% ammonia in water). Place this flask in a cooling bath and begin stirring.[8]

• Slow Addition: Slowly transfer the solution containing unreacted 4-Fluorophenyl isocyanate via a dropping funnel or cannula into the cold, stirred quenching solution.

• Monitoring: Monitor the temperature of the quenching flask. The neutralization reaction is also exothermic and must be controlled.

• Completion: After the addition is complete, allow the mixture to stir for at least one hour to ensure all isocyanate has been fully neutralized.

• Disposal: The neutralized mixture can now be processed for appropriate waste disposal according to your institution's guidelines.

Visualizations

Caption: Workflow for managing exothermic isocyanate reactions.

Caption: Decision tree for an unexpected temperature increase.

Caption: Factors influencing the exothermic reaction pathway.

References

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 3. researchgate.net [researchgate.net]
• 4. icheme.org [icheme.org]
• 5. Thermal runaway - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Advancements in Isocyanate Reaction Control Techniques [eureka.patsnap.com]
• 8. reddit.com [reddit.com]
• 9. poliuretanos.net [poliuretanos.net]
• 10. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 11. uwindsor.ca [uwindsor.ca]

common impurities in 4-Fluorophenyl isocyanate and their removal

This guide provides researchers, scientists, and drug development professionals with essential information on identifying and removing common impurities in 4-Fluorophenyl isocyanate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might find in my 4-Fluorophenyl isocyanate sample?

A1: The most common impurities in 4-Fluorophenyl isocyanate arise from its inherent reactivity. These include:

• Oligomerization Products: Dimers (uretdiones) and trimers (isocyanurates) are formed by the self-reaction of isocyanate molecules, a process that can be catalyzed by trace impurities like amines, phosphines, or metal salts.[1][2]

• Hydrolysis Products: Reaction with atmospheric moisture (water) leads to the formation of unstable carbamic acid, which decomposes into 4-fluoroaniline (B128567) and carbon dioxide. The resulting 4-fluoroaniline can then react with another molecule of 4-Fluorophenyl isocyanate to form a symmetrically substituted urea (B33335) (N,N'-bis(4-fluorophenyl)urea).[3][4]

• Synthesis-Related Byproducts: Depending on the synthetic route used for its manufacture, residual starting materials or side-products may be present. For instance, if the phosgene (B1210022) method is used, trace amounts of chlorinated compounds or unreacted 4-fluoroaniline could be present.[5][6]

• Urethanes: If the isocyanate has been exposed to alcohol-based solvents, it will react to form urethane (B1682113) (carbamate) adducts.

Q2: My 4-Fluorophenyl isocyanate appears cloudy or contains solid precipitates. What could this be?

A2: Cloudiness or the presence of solid precipitates in 4-Fluorophenyl isocyanate is often due to the formation of N,N'-bis(4-fluorophenyl)urea, which has poor solubility in the isocyanate. This impurity is a result of hydrolysis from exposure to moisture. Insoluble dimers or trimers can also contribute to the formation of solids, especially during prolonged storage.

Q3: How can I prevent the formation of impurities in my 4-Fluorophenyl isocyanate?

A3: Proper handling and storage are critical for maintaining the purity of 4-Fluorophenyl isocyanate.

• Inert Atmosphere: Always handle the material under a dry, inert atmosphere, such as nitrogen or argon, to minimize contact with moisture.

• Low Temperature Storage: Store the container tightly sealed in a refrigerator (2-8°C) to reduce the rate of dimerization and trimerization.[7]

• Use of Dry Solvents and Reagents: Ensure that all solvents and other reagents used in your reactions are anhydrous.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Solid precipitate in the liquid	Hydrolysis leading to urea formation; or precipitation of dimers/trimers.	The solid can often be removed by filtration under an inert atmosphere. For higher purity, vacuum distillation of the liquid portion is recommended.
Reaction yield is lower than expected	The isocyanate has partially oligomerized or hydrolyzed, reducing the amount of active monomer.	Purify the 4-Fluorophenyl isocyanate by vacuum distillation immediately before use.
Appearance of unexpected side-products in my reaction	The impurities in the isocyanate (e.g., 4-fluoroaniline) are reacting with your other reagents.	Purify the isocyanate to remove reactive impurities. Consider a chemical treatment followed by distillation for trace reactive impurities.

Experimental Protocols

Protocol 1: Purification of 4-Fluorophenyl Isocyanate by Vacuum Distillation

This method is effective for removing less volatile impurities such as dimers, trimers, and ureas.

Materials:

• 4-Fluorophenyl isocyanate (crude)

• Distillation flask

• Short path distillation head with condenser

• Receiving flask

• Vacuum pump with a cold trap

• Heating mantle

• Stir bar

• Dry ice and acetone (B3395972) for the cold trap

Procedure:

• Assemble the distillation apparatus. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen or argon.

• Place the crude 4-Fluorophenyl isocyanate and a stir bar into the distillation flask.

• Connect the apparatus to a vacuum line equipped with a cold trap (cooled with dry ice/acetone).

• Begin stirring and slowly evacuate the system.

• Once a stable vacuum is achieved (e.g., <1 mmHg), gradually heat the distillation flask using the heating mantle.

• Collect the fraction that distills at the appropriate temperature and pressure (literature boiling point is 55 °C at 8 mmHg).[7]

• Once the distillation is complete, release the vacuum with an inert gas.

• The purified 4-Fluorophenyl isocyanate in the receiving flask should be sealed and stored under an inert atmosphere at 2-8°C.

Protocol 2: Chemical Treatment for Removal of Amine Impurities followed by Distillation

This protocol is an extension of the purification process, designed to remove trace amounts of 4-fluoroaniline by converting it into a less volatile urea derivative before distillation. This is adapted from a method used for purifying other isocyanates.[5]

Materials:

• Same as Protocol 1

• A small, substoichiometric amount of a diisocyanate (e.g., MDI - Methylene diphenyl diisocyanate) relative to the suspected aniline (B41778) impurity.

Procedure:

• To the crude 4-Fluorophenyl isocyanate in the distillation flask, add a small, calculated amount of a less volatile diisocyanate. The diisocyanate will react with the 4-fluoroaniline to form a high molecular weight, non-volatile urea.

• Allow the mixture to stir at room temperature for 1-2 hours under an inert atmosphere to ensure complete reaction with the amine impurity.

• Proceed with the vacuum distillation as described in Protocol 1. The newly formed urea, along with other oligomers, will remain in the distillation flask.

Visual Guides

Impurity Formation Pathways

Caption: Common impurity formation pathways for 4-Fluorophenyl Isocyanate.

General Purification Workflow

Caption: A general workflow for the purification of 4-Fluorophenyl Isocyanate.

References

• 1. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D [pubs.rsc.org]
• 2. An Ab Initio Investigation on Relevant Oligomerization Reactions of Toluene Diisocyanate (TDI) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journal.rubber.or.kr [journal.rubber.or.kr]
• 4. researchgate.net [researchgate.net]
• 5. real.mtak.hu [real.mtak.hu]
• 6. How To Get Isocyanate? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 对氟苯基异氰酸酯 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Improving the Yield of 4-Fluorophenyl Isocyanate Reactions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting and optimizing the synthesis of 4-fluorophenyl isocyanate. This document offers detailed experimental protocols, troubleshooting advice in a question-and-answer format, and quantitative data to improve reaction yields.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the synthesis of 4-fluorophenyl isocyanate, providing potential causes and solutions to improve reaction outcomes.

Q1: I am experiencing a low yield in my 4-fluorophenyl isocyanate synthesis. What are the most common causes?

A1: Low yields in isocyanate synthesis can often be attributed to several key factors:

• Moisture Contamination: Isocyanates are highly reactive towards water. Any moisture present in the reactants, solvents, or glassware will lead to the formation of an unstable carbamic acid, which readily decarboxylates to form 4-fluoroaniline (B128567). This primary amine can then react with another molecule of 4-fluorophenyl isocyanate to produce the highly insoluble and undesired N,N'-bis(4-fluorophenyl)urea byproduct, significantly reducing the yield of the desired isocyanate.[1]

• Impure Starting Materials: The purity of the starting materials, such as 4-fluoroaniline or 4-fluorobenzoyl azide (B81097), is critical. Impurities can lead to unwanted side reactions and lower the overall yield.

• Suboptimal Reaction Temperature: The temperature for both the phosgenation and Curtius rearrangement reactions is a critical parameter. Temperatures that are too low may result in an incomplete reaction, while excessively high temperatures can lead to the formation of byproducts and decomposition of the desired product.

• Inefficient Phosgenation: In the phosgene-based route, incomplete reaction of 4-fluoroaniline can leave unreacted starting material, which can complicate purification and lower the yield.

• Incomplete Curtius Rearrangement: For the phosgene-free route, the thermal or photochemical rearrangement of 4-fluorobenzoyl azide to the isocyanate may be incomplete if the reaction time or temperature is insufficient.

Q2: I have a significant amount of a white, insoluble solid in my reaction mixture. What is it and how can I prevent its formation?

A2: The white, insoluble solid is most likely N,N'-bis(4-fluorophenyl)urea. As mentioned in the previous question, this byproduct forms when 4-fluorophenyl isocyanate reacts with 4-fluoroaniline, which is generated from the reaction of the isocyanate with water.

To prevent its formation, it is crucial to maintain strictly anhydrous (dry) conditions throughout the experiment:

• Dry Glassware: All glassware should be thoroughly oven-dried or flame-dried before use.

• Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents.

• Dry Reactants: Ensure all starting materials are free of moisture.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere, such as nitrogen or argon, to prevent atmospheric moisture from entering the reaction vessel.

Q3: How can I effectively purify the crude 4-fluorophenyl isocyanate to remove the urea (B33335) byproduct?

A3: Purification of 4-fluorophenyl isocyanate from the N,N'-bis(4-fluorophenyl)urea byproduct can be achieved by the following methods:

• Filtration: Since the urea byproduct is typically insoluble in non-polar organic solvents, a significant portion can be removed by filtration of the crude reaction mixture.

• Distillation: The most effective method for obtaining high-purity 4-fluorophenyl isocyanate is fractional distillation under reduced pressure. The isocyanate is a liquid at room temperature, while the urea byproduct is a high-melting solid, allowing for efficient separation.

Q4: What is the optimal temperature range for the Curtius rearrangement of 4-fluorobenzoyl azide?

A4: The ideal temperature for the Curtius rearrangement depends on the solvent used. Generally, the rearrangement is carried out by heating the acyl azide in an inert solvent. For aryl azides, the rearrangement typically occurs in the range of 80-100°C. It is recommended to monitor the reaction progress by IR spectroscopy, looking for the disappearance of the azide peak (around 2130 cm⁻¹) and the appearance of the isocyanate peak (around 2270 cm⁻¹).

Experimental Protocols

Below are detailed methodologies for the two primary synthetic routes to 4-fluorophenyl isocyanate.

Method 1: Synthesis via Phosgenation of 4-Fluoroaniline

This method involves the reaction of 4-fluoroaniline with phosgene (B1210022) or a phosgene equivalent like triphosgene (B27547).

Materials:

• 4-Fluoroaniline

• Triphosgene (or phosgene gas)

• Anhydrous toluene (B28343) (or other inert solvent like dichloromethane)

• Dry triethylamine (B128534) (optional, as an HCl scavenger)

• Nitrogen or Argon gas supply

• Oven-dried glassware

Procedure:

• Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a gas outlet connected to a scrubbing system (e.g., a sodium hydroxide (B78521) solution), and a dropping funnel. Ensure the entire apparatus is under a positive pressure of inert gas.

• In the flask, dissolve triphosgene (0.35 equivalents relative to the amine) in anhydrous toluene.

• In the dropping funnel, prepare a solution of 4-fluoroaniline (1 equivalent) and dry triethylamine (1.1 equivalents, if used) in anhydrous toluene.

• Cool the triphosgene solution to 0°C using an ice bath.

• Slowly add the 4-fluoroaniline solution from the dropping funnel to the stirred triphosgene solution over a period of 1-2 hours, maintaining the temperature below 10°C.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Cool the reaction mixture to room temperature. If triethylamine was used, the triethylamine hydrochloride salt will precipitate and can be removed by filtration.

• The solvent is removed under reduced pressure, and the crude 4-fluorophenyl isocyanate is purified by vacuum distillation.

Method 2: Phosgene-Free Synthesis via Curtius Rearrangement

This safer alternative avoids the use of highly toxic phosgene. The key step is the thermal rearrangement of 4-fluorobenzoyl azide.

Materials:

• 4-Fluorobenzoyl chloride (or 4-fluorobenzoic acid)

• Sodium azide (NaN₃)

• Anhydrous acetone (B3395972) (or other suitable solvent)

• Anhydrous toluene

• Nitrogen or Argon gas supply

• Oven-dried glassware

Procedure:

• Preparation of 4-Fluorobenzoyl Azide:

  • In a round-bottom flask, dissolve 4-fluorobenzoyl chloride (1 equivalent) in anhydrous acetone.

  • In a separate beaker, dissolve sodium azide (1.2 equivalents) in a minimal amount of water and add it to the flask.

  • Stir the mixture vigorously at room temperature for 1-2 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Add water to the reaction mixture and extract the product with a non-polar solvent like diethyl ether or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and carefully evaporate the solvent under reduced pressure at low temperature to obtain crude 4-fluorobenzoyl azide. Caution: Acyl azides are potentially explosive and should be handled with care.

• Curtius Rearrangement:

  • Immediately dissolve the crude 4-fluorobenzoyl azide in anhydrous toluene in a round-bottom flask equipped with a reflux condenser under an inert atmosphere.

  • Heat the solution to reflux (around 110°C for toluene) and maintain the temperature for 1-3 hours. The evolution of nitrogen gas will be observed.

  • Monitor the reaction by IR spectroscopy for the disappearance of the azide peak and the formation of the isocyanate peak.

  • Once the reaction is complete, cool the mixture to room temperature.

  • The toluene can be removed under reduced pressure, and the resulting 4-fluorophenyl isocyanate is purified by vacuum distillation.

Data Presentation

The yield of 4-fluorophenyl isocyanate is highly dependent on the reaction conditions. The following tables summarize the expected impact of various parameters on the reaction yield.

Table 1: Factors Affecting Yield in Phosgenation Route

Parameter	Effect on Yield	Recommendations
Moisture	High Negative Impact: Leads to urea byproduct formation.	Use anhydrous reagents and solvents; perform under an inert atmosphere.
Temperature	Optimal Range: Low temperature for initial reaction, followed by heating.	Maintain <10°C during amine addition, then reflux to complete the reaction.
Phosgene Excess	Moderate Impact: A slight excess ensures complete reaction of the amine.	Use a slight molar excess of phosgene or triphosgene.
Reaction Time	Important: Insufficient time leads to incomplete reaction.	Monitor reaction progress by TLC or GC to determine the optimal time.[2]

Table 2: Factors Affecting Yield in Curtius Rearrangement Route

Parameter	Effect on Yield	Recommendations
Purity of Acyl Azide	High Impact: Impurities can lead to side reactions.	Use freshly prepared or purified acyl azide.
Rearrangement Temperature	Critical: Too low, incomplete reaction; too high, decomposition.	Typically 80-110°C in a high-boiling inert solvent like toluene.
Reaction Time	Important: Needs to be sufficient for complete rearrangement.	Monitor by IR spectroscopy for the disappearance of the azide peak.
Moisture	High Negative Impact: Reacts with the isocyanate product.	Maintain strict anhydrous conditions throughout the process.[1]

Visualizations

The following diagrams illustrate the key chemical pathways and a general troubleshooting workflow for improving the yield of 4-fluorophenyl isocyanate reactions.

Caption: Synthetic routes to 4-Fluorophenyl isocyanate.

Caption: Troubleshooting workflow for low yield.

Caption: Formation of the primary byproduct.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]

dealing with the lachrymatory effects of 4-Fluorophenyl isocyanate

Technical Support Center: 4-Fluorophenyl Isocyanate

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely handling 4-Fluorophenyl isocyanate and mitigating its lachrymatory effects. The following information is intended to supplement, not replace, your institution's safety protocols and the material's Safety Data Sheet (SDS).

Frequently Asked Questions (FAQs)

Q1: What is 4-Fluorophenyl isocyanate and why does it cause tearing?

A1: 4-Fluorophenyl isocyanate (C₇H₄FNO) is a highly reactive organic compound containing an isocyanate (-NCO) functional group. It is classified as a lachrymator, meaning it irritates the eyes and causes tearing.[1][2] This effect occurs because the isocyanate group reacts readily with moisture, such as the fluid on the surface of the eyes, to produce irritating byproducts.[2]

Q2: What are the primary hazards associated with 4-Fluorophenyl isocyanate?

A2: Beyond its potent lachrymatory effects, 4-Fluorophenyl isocyanate is toxic, flammable, and moisture-sensitive.[3][4] Inhalation can irritate the mucous membranes and respiratory tract, potentially leading to severe respiratory issues.[2][5] Skin contact can cause irritation and allergic reactions.[2][6] Chronic exposure has been linked to lung damage and sensitization.[6] It is also incompatible with water, acids, bases, alcohols, and amines.[3][6]

Q3: What are the immediate symptoms of exposure?

A3: The most immediate symptoms of exposure are tearing and a stinging sensation in the eyes.[2] Other symptoms can include irritation of the skin and respiratory tract, coughing, and chest tightness.[5]

Q4: How should 4-Fluorophenyl isocyanate be stored?

A4: It should be stored in a cool, dry, well-ventilated area in a tightly sealed container to prevent moisture contamination.[1][2][6] It is often recommended to store it under refrigeration (2-8°C).[1][7][4][8] Storage areas should be restricted to authorized personnel and kept away from heat, sparks, and open flames.[2]

Q5: What should I do if the container appears to be bulging or pressurized?

A5: Do not open the container. A buildup of pressure can occur if the isocyanate has been contaminated with water, leading to the formation of carbon dioxide (CO₂) gas.[6][9] Isolate the container in a fume hood, alert your safety officer, and follow your institution's protocol for handling pressurized containers.

Troubleshooting Guide

Q: I can smell a pungent odor and my eyes are starting to water. What should I do?

A: Immediately stop your work and move to a non-contaminated area with fresh air.[1][2] If symptoms persist, seek medical attention.[2] Alert your colleagues and the lab supervisor. The area where the odor is present should be assessed for potential spills or leaks, and proper cleanup procedures should be initiated by trained personnel wearing appropriate PPE.

Q: I've spilled a small amount of 4-Fluorophenyl isocyanate on my lab coat. What's the procedure?

A: Immediately remove the contaminated lab coat, avoiding contact with your skin.[1][6] Wash the affected skin area with soap and plenty of water for at least 15 minutes.[2] The contaminated clothing should be decontaminated before laundering or disposed of as hazardous waste.[10][11]

Q: My reaction is complete. How do I safely quench the excess 4-Fluorophenyl isocyanate in my reaction mixture?

A: Unreacted isocyanate must be neutralized before workup. This can be achieved by slowly adding a primary or secondary amine, such as dibutylamine, or an alcohol like isopropanol (B130326) to the reaction mixture while stirring in a fume hood.[12] The quenching reaction is exothermic, so the addition should be controlled to manage any temperature increase.

Data Presentation

Table 1: Personal Protective Equipment (PPE) Summary

Task	Required PPE
Routine Handling/Dispensing (in a fume hood)	Chemical splash goggles, face shield, nitrile or butyl rubber gloves, lab coat.[1][5][6][13]
Spill Cleanup	Full-face supplied-air respirator, chemical-resistant gloves (nitrile or butyl), protective clothing/suit, rubber boots.[5][9][10]
High Concentration/Poor Ventilation	NIOSH-approved supplied-air respirator.[5][6][10][11]

Table 2: Decontamination Solution Formulations

Formulation	Components	Notes
A (Carbonate-based)	5-10% Sodium Carbonate, 0.2-2% Liquid Detergent, Water to 100%.[10][14]	Effective and commonly used.
B (Ammonia-based)	3-8% Concentrated Ammonia (B1221849), 0.2-2% Liquid Detergent, Water to 100%.[14][15]	Reacts faster than Formulation A but must be used with good ventilation due to ammonia vapors.[16]
C (Alcohol-based)	50% Ethanol, Isopropanol, or Butanol, 5% Concentrated Ammonia, Water to 100%.[16]	Suitable for cleaning equipment and for use in freezing conditions. Note the flammability of the alcohol.[16]

Table 3: First Aid Measures

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[1][2][6]
Skin Contact	Immediately flush skin with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical aid if symptoms occur.[1][2][6]
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Experimental Protocols

Protocol 1: Safe Handling and Dispensing

• Preparation: Ensure a certified chemical fume hood is operational.[9] Confirm the location of the nearest eyewash station and safety shower.[6][11]

• PPE: Don all required PPE as outlined in Table 1.

• Dispensing: Ground the container and receiving equipment to prevent static discharge.[1] Use spark-proof tools.[2][6] Slowly dispense the required amount into a suitable, dry container within the fume hood.

• Closure: Tightly close the main container immediately after dispensing to prevent moisture ingress.[1][6]

• Cleanup: Clean any minor drips on the exterior of the container or work surface with a cloth lightly dampened with a decontamination solution (Table 2).

Protocol 2: Emergency Spill Cleanup (Small Spill < 100 mL)

• Evacuate: Alert personnel in the immediate area and evacuate.[9]

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• PPE: Don the appropriate PPE for spill cleanup (Table 1).

• Contain: Cover the spill with a dry, inert absorbent material such as vermiculite, sand, or earth.[2][6][10] Do not use sawdust or other combustible materials.[10]

• Collect: Using spark-proof tools, carefully shovel the absorbed material into a designated, labeled waste container.[10][14] Fill the container only about half full to allow for gas expansion.[14]

• Decontaminate: Mop the spill area with a decontamination solution from Table 2. Allow the solution to sit for at least 10 minutes.[14]

• Dispose: Loosely cover the waste container (do not seal tightly) and move it to a designated hazardous waste storage area.[10][14] The CO₂ produced during neutralization can cause a sealed container to rupture.[10][14]

Visualizations

Caption: Workflow for the safe handling of 4-Fluorophenyl isocyanate.

Caption: Emergency response decision tree for 4-Fluorophenyl isocyanate exposure.

Caption: Simplified pathway of the lachrymatory effect of 4-Fluorophenyl isocyanate.

References

• 1. aksci.com [aksci.com]
• 2. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. 4-Fluorophenyl isocyanate CAS#: 1195-45-5 [amp.chemicalbook.com]
• 5. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. echemi.com [echemi.com]
• 8. 4-Fluorophenyl isocyanate 99 1195-45-5 [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. actsafe.ca [actsafe.ca]
• 11. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 12. benchchem.com [benchchem.com]
• 13. Isocyanates – A family of chemicals [tc.canada.ca]
• 14. safetyinnumbers.ca [safetyinnumbers.ca]
• 15. isca.me [isca.me]
• 16. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

stability of 4-Fluorophenyl isocyanate in different solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the stability of 4-Fluorophenyl isocyanate in various solvents. Below you will find troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the successful use of this reagent in your research.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 4-Fluorophenyl isocyanate, with a focus on problems arising from its stability.

Symptom	Possible Cause	Recommended Action
Low or no product yield	Degradation of 4-Fluorophenyl isocyanate: The isocyanate may have degraded due to improper storage or reaction conditions. Isocyanates are sensitive to moisture and protic solvents.	- Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon).- Use anhydrous solvents. If necessary, distill solvents over a suitable drying agent.- Verify the purity of the 4-Fluorophenyl isocyanate using FTIR or NMR spectroscopy before use. The characteristic N=C=O stretching peak in FTIR is around 2250-2285 cm⁻¹.[1][2]
Formation of insoluble white precipitate	Urea (B33335) formation: Trace amounts of water in the reaction mixture will react with 4-Fluorophenyl isocyanate to form an unstable carbamic acid, which then decomposes to 4-fluoroaniline. This amine then rapidly reacts with another molecule of the isocyanate to form a symmetric urea, which is often insoluble.	- Dry all solvents and reagents thoroughly. Consider using molecular sieves.- Purge the reaction vessel with an inert gas before adding reagents.
Inconsistent reaction rates or yields	Solvent-induced degradation: The stability of 4-Fluorophenyl isocyanate is highly dependent on the solvent used. Polar aprotic solvents like DMF and DMSO can react with isocyanates, especially at elevated temperatures.[3]	- For reactions requiring high temperatures, consider using a more inert solvent like toluene (B28343) or dioxane.- If a polar aprotic solvent is necessary, use it at the lowest possible temperature and for the shortest possible time.- Refer to the solvent stability table below for guidance on solvent selection.
Side product formation	Trimerization: In the presence of certain catalysts or at high concentrations and temperatures, aryl isocyanates can trimerize to form isocyanurates. This is more common in polar solvents.	- Control the reaction temperature carefully.- Avoid using basic catalysts that are known to promote trimerization, unless desired.- Add the isocyanate slowly to the reaction mixture to maintain a low instantaneous concentration.
Reaction with amide solvents: Solvents like DMF can react with phenyl isocyanates at elevated temperatures to form formamidine (B1211174) derivatives.[3]	- If heating in DMF is required, be aware of this potential side reaction. Monitor the reaction closely by TLC, LC-MS, or NMR.

Frequently Asked Questions (FAQs)

Q1: How should I store 4-Fluorophenyl isocyanate?

A1: 4-Fluorophenyl isocyanate should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) at 2-8°C to protect it from moisture and heat.[4] Repeated opening of the container should be minimized.

Q2: In which solvents is 4-Fluorophenyl isocyanate most stable?

A2: Generally, 4-Fluorophenyl isocyanate is most stable in non-polar aprotic solvents such as toluene, hexane, and dioxane. It exhibits moderate stability in polar aprotic solvents like acetonitrile (B52724) and THF at room temperature. Its stability is lowest in protic solvents and reactive polar aprotic solvents.

Q3: Can I use protic solvents like ethanol (B145695) or methanol (B129727) with 4-Fluorophenyl isocyanate?

A3: Protic solvents will react readily with the isocyanate group to form carbamates. Therefore, they should only be used if the intention is to perform this specific reaction. For use as a solvent in reactions with other nucleophiles, protic solvents are not suitable as they will consume the isocyanate.

Q4: How can I check the purity of my 4-Fluorophenyl isocyanate before use?

A4: The purity can be readily assessed by Fourier-Transform Infrared (FTIR) spectroscopy. A sharp, strong absorption band between 2250 and 2285 cm⁻¹ is characteristic of the N=C=O stretch.[1][2] The absence or significant reduction of this peak, and the appearance of peaks corresponding to urea (around 1640 cm⁻¹) or amine groups, indicates degradation. ¹H and ¹⁹F NMR spectroscopy can also be used for a more detailed purity assessment.

Q5: What are the primary degradation pathways for 4-Fluorophenyl isocyanate?

A5: The main degradation pathways are:

• Reaction with water: Leads to the formation of symmetric ureas via an amine intermediate.

• Trimerization: Formation of a stable isocyanurate ring, especially at high temperatures or in the presence of certain catalysts.

• Reaction with reactive solvents: Solvents like DMF can react with the isocyanate at elevated temperatures to form byproducts.[3]

Stability of 4-Fluorophenyl Isocyanate in Common Solvents

The following table summarizes the expected relative stability of 4-Fluorophenyl isocyanate in various common laboratory solvents based on general isocyanate reactivity.

Solvent Class	Solvent	Relative Stability	Potential Reactions/Side Products
Non-Polar Aprotic	Toluene, Hexane, Dioxane	High	Generally stable for extended periods at room temperature.
Polar Aprotic	Acetonitrile (MeCN)	Moderate to High	Generally stable, but ensure the solvent is anhydrous.
Tetrahydrofuran (THF)	Moderate	Peroxides in aged THF can potentially react. Use freshly distilled or inhibitor-free, peroxide-free THF.
Dichloromethane (DCM)	Moderate to High	Ensure the solvent is anhydrous and free of acidic impurities.
N,N-Dimethylformamide (DMF)	Low to Moderate	Can react with the isocyanate at elevated temperatures to form formamidines.[3] May promote trimerization.
Dimethyl sulfoxide (B87167) (DMSO)	Low to Moderate	Can react with isocyanates, especially at elevated temperatures. Use with caution.
Protic	Alcohols (Methanol, Ethanol)	Very Low	Rapid reaction to form carbamates.
Water	Very Low	Rapid reaction to form symmetric ureas.
Amines (e.g., Triethylamine)	Very Low	Reacts to form ureas. Often used as a reactant or catalyst.

Experimental Protocols

Protocol for Monitoring the Stability of 4-Fluorophenyl Isocyanate in a Solvent using FTIR Spectroscopy

This protocol provides a general method for quantitatively assessing the stability of 4-Fluorophenyl isocyanate in a given solvent over time.

Materials:

• 4-Fluorophenyl isocyanate

• Anhydrous solvent of interest

• FTIR spectrometer with a liquid transmission cell or an ATR probe[1][5]

• Anhydrous glassware

• Inert atmosphere (nitrogen or argon)

Procedure:

• Preparation:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere.

  • Prepare a stock solution of 4-Fluorophenyl isocyanate in the chosen anhydrous solvent at a known concentration (e.g., 0.1 M) under an inert atmosphere.

• Initial Measurement (Time = 0):

  • Immediately after preparation, acquire an FTIR spectrum of the solution.

  • Identify the characteristic isocyanate peak (N=C=O) around 2250-2285 cm⁻¹.[1][2]

  • Record the absorbance or peak area of the isocyanate peak. This will serve as the initial value.

• Time-Course Monitoring:

  • Store the solution under the desired conditions (e.g., room temperature, 40°C) in a sealed container under an inert atmosphere.

  • At regular time intervals (e.g., every hour, every 24 hours), acquire a new FTIR spectrum of the solution.

  • Record the absorbance or peak area of the isocyanate peak at each time point.

• Data Analysis:

  • Plot the normalized peak area/absorbance of the isocyanate peak as a function of time.

  • The rate of decrease of the isocyanate peak corresponds to its degradation rate in that solvent under the tested conditions.

  • From this data, the half-life of the isocyanate in the solvent can be calculated.

Visualizations

Caption: Troubleshooting workflow for low product yield.

Caption: Experimental workflow for stability testing.

References

• 1. m.remspec.com [m.remspec.com]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-フルオロフェニルイソシアナート 99% | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Inert Atmosphere Techniques for 4-Fluorophenyl Isocyanate Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing inert atmosphere techniques for reactions involving 4-Fluorophenyl isocyanate. The information is presented in a question-and-answer format to directly address potential issues and streamline troubleshooting.

Frequently Asked Questions (FAQs)

Q1: Why is an inert atmosphere crucial for reactions with 4-Fluorophenyl isocyanate?

A1: 4-Fluorophenyl isocyanate is highly reactive towards moisture.[1] When exposed to water, even atmospheric humidity, it readily reacts to form an unstable carbamic acid, which then decomposes to 4-fluoroaniline (B128567) and carbon dioxide gas.[2][3] This newly formed aniline (B41778) can then react with another molecule of 4-Fluorophenyl isocyanate to produce an insoluble and often undesired symmetrical diaryl urea (B33335) byproduct (N,N'-bis(4-fluorophenyl)urea).[4] This side reaction not only consumes the starting material, reducing the yield of the desired product, but the evolution of CO2 can also cause a hazardous pressure buildup in a sealed reaction vessel.[1] Therefore, conducting reactions under an inert atmosphere, such as dry nitrogen or argon, is essential to exclude moisture and prevent these unwanted side reactions.

Q2: What are the primary side products to expect in 4-Fluorophenyl isocyanate reactions, and how can they be minimized?

A2: The primary side products are ureas, formed from the reaction of the isocyanate with water (leading to symmetrical ureas) or with the amine product of carbamic acid decomposition.[2][4] To minimize these, the most critical factor is the rigorous exclusion of water from the reaction system. This involves using anhydrous solvents and reagents and maintaining a positive pressure of a dry inert gas.[4] At elevated temperatures, another potential side reaction is the trimerization of the isocyanate to form a highly stable isocyanurate ring, which can lead to cross-linking.[5] Careful control of the reaction temperature is key to avoiding this.

Q3: What is the recommended storage method for 4-Fluorophenyl isocyanate?

A3: 4-Fluorophenyl isocyanate should be stored in a tightly sealed container under a dry, inert atmosphere to prevent moisture contamination. It is advisable to store it in a refrigerator to minimize degradation. If the container has been opened, it is good practice to flush the headspace with a dry inert gas before resealing.

Troubleshooting Guide

Symptom	Possible Cause	Recommended Action
Low or no yield of the desired product.	Moisture contamination: Residual water in solvents, reagents, or glassware.	Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents from a freshly opened bottle or a solvent purification system. Dry all other reagents thoroughly.
Degraded 4-Fluorophenyl isocyanate: The isocyanate may have hydrolyzed due to improper storage.	Verify the purity of the 4-Fluorophenyl isocyanate using IR spectroscopy (a strong N=C=O stretch should be present around 2250-2275 cm⁻¹) or NMR spectroscopy.
Formation of a white, insoluble precipitate.	Urea byproduct formation: This is a strong indicator of moisture contamination.[4]	Follow the rigorous inert atmosphere protocol detailed below. Consider using a glove box for highly sensitive reactions.
Reaction mixture becomes cloudy or viscous prematurely.	Trimerization of the isocyanate: This can occur at higher temperatures, leading to isocyanurate formation and potential polymerization.[5]	Maintain a lower reaction temperature. Monitor the reaction closely and avoid prolonged heating.
Inconsistent results between batches.	Variable moisture levels: Fluctuations in atmospheric humidity can affect the amount of water introduced into the reaction.	Standardize the inert atmosphere setup and procedure for every reaction to ensure reproducibility.

Quantitative Data on Moisture Impact

The presence of water has a significant detrimental effect on the outcome of reactions with isocyanates. The following table provides an estimate of the impact of water concentration on the formation of the desired urethane (B1682113) product versus the undesired urea byproduct, based on studies of similar isocyanate systems.[5]

Water Concentration (ppm) in Reagents/Solvents	Expected Outcome
< 1000	Urea formation is largely suppressed.
1000 - 3000	A mixture of urethane and urea products is likely.
> 3000	Urea formation can severely inhibit the desired urethane reaction.[5]

Experimental Protocols

Protocol 1: General Inert Atmosphere Setup (Schlenk Line)

This protocol describes a standard procedure for setting up a reaction under a nitrogen or argon atmosphere using a Schlenk line.

Materials:

• Oven-dried glassware (round-bottom flask, condenser, etc.)

• Magnetic stir bar

• Rubber septa

• Schlenk line with vacuum and inert gas (nitrogen or argon) supply

• Heat gun or Bunsen burner

Procedure:

• Assemble the hot, oven-dried glassware with the stir bar inside.

• Immediately cap all openings with rubber septa.

• Connect the flask to the Schlenk line via a needle or a sidearm.

• Carefully evacuate the flask under vacuum.

• Gently heat the flask with a heat gun while under vacuum to drive off any adsorbed moisture.

• Allow the flask to cool to room temperature under vacuum.

• Backfill the flask with the inert gas.

• Repeat the vacuum/backfill cycle three times to ensure a thoroughly inert atmosphere.

• Maintain a slight positive pressure of the inert gas throughout the reaction. This can be visualized with an oil bubbler attached to the Schlenk line.

Protocol 2: Synthesis of N-(4-fluorophenyl)-N'-benzylurea under Inert Atmosphere

This protocol provides a detailed methodology for the reaction of 4-Fluorophenyl isocyanate with benzylamine (B48309).

Materials:

• 4-Fluorophenyl isocyanate

• Benzylamine

• Anhydrous dichloromethane (B109758) (DCM)

• Glassware set up for inert atmosphere reaction (as per Protocol 1)

• Syringes and needles

Procedure:

• Set up a 100 mL round-bottom flask under a nitrogen atmosphere as described in Protocol 1.

• In the inerted flask, dissolve benzylamine (1.0 equivalent) in anhydrous DCM (e.g., 20 mL for a 5 mmol scale).

• In a separate, dry flask, prepare a solution of 4-Fluorophenyl isocyanate (1.0 equivalent) in anhydrous DCM (e.g., 10 mL for a 5 mmol scale).

• Using a dry syringe, slowly add the 4-Fluorophenyl isocyanate solution to the stirred benzylamine solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. The formation of a white precipitate indicates product formation.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Upon completion, the product can be isolated by filtration. Wash the collected solid with a small amount of cold, anhydrous DCM to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure N-(4-fluorophenyl)-N'-benzylurea.

Visualizations

Caption: A decision-making flowchart for troubleshooting common issues in 4-Fluorophenyl isocyanate reactions.

Caption: A step-by-step workflow for setting up a reaction under an inert atmosphere using a Schlenk line.

References

• 1. Valorization of the Isocyanate-Derived Fraction from Polyurethane Glycolysis by Synthesizing Polyureas and Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - One-pot sequential synthesis of isocyanates and urea derivatives via a microwave-assisted Staudinger–aza-Wittig reaction [beilstein-journals.org]
• 4. Insight Into Solventless Production of Hydrophobically Modified Ethoxylated Urethanes (HEURs): The Role of Moisture Concentration, Reaction Temperature, and Mixing Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation of isocyanate prepolymer components as their urea derivatives by reversed-phase high-performance liquid chromatography | Semantic Scholar [semanticscholar.org]

Technical Support Center: Quenching Unreacted 4-Fluorophenyl Isocyanate

This technical support center provides guidance for researchers, scientists, and drug development professionals on effectively and safely quenching unreacted 4-Fluorophenyl isocyanate in a reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective quenching agents for unreacted 4-Fluorophenyl isocyanate?

A1: The most common and effective quenching agents are nucleophiles that react with the isocyanate group (-NCO). These include primary and secondary amines, alcohols, and water.

• Primary and Secondary Amines (e.g., Dibutylamine): These react with the isocyanate to form substituted ureas. This is often a preferred method as the reaction is typically fast and irreversible.

• Alcohols (e.g., Methanol (B129727), Isopropanol): Alcohols react with the isocyanate to form urethanes (carbamates). This method is also effective and can be advantageous if the resulting urethane (B1682113) is easier to separate from the desired product than a urea (B33335) byproduct.

• Water: Water reacts with the isocyanate to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide. The newly formed amine can then react with another isocyanate molecule to form a disubstituted urea. While readily available, this method can be less controlled and may lead to pressure buildup due to CO2 evolution.

Q2: How can I determine the right amount of quenching agent to use?

A2: It is crucial to use a molar excess of the quenching agent to ensure that all the unreacted 4-Fluorophenyl isocyanate is consumed. A common starting point is to use 1.5 to 2 equivalents of the quenching agent relative to the initial amount of the isocyanate. The exact amount may need to be optimized based on the specific reaction conditions and the reactivity of the chosen quencher.

Q3: How can I confirm that all the 4-Fluorophenyl isocyanate has been quenched?

A3: The disappearance of the isocyanate group can be monitored using spectroscopic techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): The strong, sharp absorption band of the isocyanate group (-NCO) typically appears around 2250-2285 cm⁻¹[1]. The reaction is considered complete when this peak is no longer detectable in the IR spectrum of the reaction mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H or ¹³C NMR can be used to monitor the disappearance of signals corresponding to the 4-Fluorophenyl isocyanate and the appearance of new signals corresponding to the quenched product (urea or urethane).

Q4: What are the potential side reactions to be aware of during quenching?

A4: Besides the desired quenching reaction, potential side reactions include:

• Reaction with the desired product or starting materials: The quenching agent could potentially react with other functional groups in your reaction mixture.

• Formation of allophanates and biurets: Excess isocyanate can react with the newly formed urethane or urea linkages, respectively, especially at elevated temperatures.

• Trimerization: Isocyanates can undergo self-cyclization to form isocyanurates, particularly in the presence of certain catalysts.

Q5: How do I safely handle and dispose of 4-Fluorophenyl isocyanate and its waste?

A5: 4-Fluorophenyl isocyanate is a hazardous substance and must be handled with appropriate safety precautions.[2][3][4] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[2][5] All waste containing 4-Fluorophenyl isocyanate or its reaction byproducts should be treated as hazardous waste and disposed of according to your institution's and local regulations.[2][4] Small spills can be neutralized with a decontamination solution.[3]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Incomplete Quenching (Isocyanate peak still visible in FTIR/NMR)	Insufficient amount of quenching agent.	Add an additional amount of the quenching agent (e.g., another 0.5-1.0 equivalent) and continue to monitor the reaction.
Low reactivity of the quenching agent.	Consider switching to a more reactive quenching agent (e.g., a primary amine instead of an alcohol). Gentle heating may also increase the reaction rate, but should be done with caution to avoid side reactions.
Short reaction time.	Allow the quenching reaction to proceed for a longer duration.
Formation of an Insoluble Precipitate	The urea byproduct formed from quenching with an amine may be insoluble in the reaction solvent.	Try switching to a different quenching amine to alter the solubility of the resulting urea. Alternatively, quenching with an alcohol to form a more soluble urethane may be a better option. The precipitate can also be removed by filtration.
The desired product is precipitating out upon addition of the quencher.	Adjust the solvent system or temperature to maintain the solubility of your product.
Difficulty in Separating the Quenched Byproduct from the Desired Product	The byproduct (urea or urethane) has similar polarity or solubility to the desired product.	If quenching with an amine, try a different amine to change the properties of the urea. If quenching with an alcohol, try a different alcohol. Consider using a scavenger resin designed to react with and remove excess isocyanate, which can simplify purification.
Unexpected Side Products are Observed	The quenching agent is reacting with other functional groups in the reaction mixture.	Choose a quenching agent that is more selective for the isocyanate group under your reaction conditions. Lowering the reaction temperature during quenching may also help to minimize side reactions.
The reaction product is sensitive to the quenching agent (e.g., hydrolysis).	Select a non-aqueous quenching agent like an amine or an alcohol.

Quantitative Data Summary

The following table provides a general comparison of common quenching agents for aromatic isocyanates. The exact reaction conditions should be optimized for your specific experimental setup.

Quenching Agent	Product	Typical Molar Ratio (Quencher:Isocyanate)	Typical Reaction Time	Typical Temperature	Notes
Dibutylamine (B89481)	N,N-dibutyl-N'-(4-fluorophenyl)urea	1.5 - 2.0 : 1	15 - 60 minutes	Room Temperature	Fast and efficient. The resulting urea is often non-polar and can be easier to separate by chromatography.
Methanol	Methyl (4-fluorophenyl)carbamate	2.0 - 3.0 : 1	30 - 120 minutes	Room Temperature to 40°C	Generally clean reaction. The urethane product may have different solubility properties compared to a urea.
Isopropanol	Isopropyl (4-fluorophenyl)carbamate	2.0 - 3.0 : 1	30 - 120 minutes	Room Temperature to 50°C	Slower reaction compared to methanol due to steric hindrance.
Water	1,3-bis(4-fluorophenyl)urea	> 2.0 : 1	Variable	Room Temperature	Can be slow and may lead to CO2 evolution, causing pressure buildup in a closed system. The resulting symmetrically substituted urea can be insoluble.

Experimental Protocols

Protocol 1: Quenching with Dibutylamine

• Preparation: In a fume hood, prepare a solution of dibutylamine (1.5 - 2.0 equivalents based on the initial amount of 4-Fluorophenyl isocyanate) in a solvent compatible with your reaction mixture (e.g., dichloromethane, tetrahydrofuran).

• Quenching: Cool the reaction mixture to 0°C using an ice bath. Slowly add the dibutylamine solution dropwise to the stirring reaction mixture.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes.

• Monitoring: Take an aliquot of the reaction mixture and analyze by FTIR or TLC to confirm the disappearance of the isocyanate. The characteristic -NCO peak in the IR spectrum should be absent.

• Work-up: Once the reaction is complete, proceed with your standard aqueous work-up and purification procedures. The N,N-dibutyl-N'-(4-fluorophenyl)urea byproduct can typically be removed by silica (B1680970) gel chromatography.

Protocol 2: Quenching with Methanol

• Preparation: In a fume hood, have a container of anhydrous methanol ready.

• Quenching: Cool the reaction mixture to 0°C. Slowly add methanol (2.0 - 3.0 equivalents) to the stirring reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours. Gentle heating (e.g., to 40°C) can be applied if the reaction is slow, but monitor for potential side reactions.

• Monitoring: Check for the absence of the isocyanate peak by FTIR.

• Work-up: After the quenching is complete, the solvent and excess methanol can be removed under reduced pressure. The resulting methyl (4-fluorophenyl)carbamate can then be separated from the desired product by chromatography or crystallization.

Visualizations

Caption: A workflow for quenching unreacted 4-Fluorophenyl isocyanate.

Caption: A troubleshooting guide for common issues during isocyanate quenching.

References

• 1. m.remspec.com [m.remspec.com]
• 2. aksci.com [aksci.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. georganics.sk [georganics.sk]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Analysis of 4-Fluorophenyl Isocyanate Reaction Products

For researchers, scientists, and drug development professionals, the accurate analysis of reaction products is critical for ensuring the quality, efficacy, and safety of synthesized compounds. When 4-Fluorophenyl isocyanate is used as a reagent, typically in reactions with primary or secondary amines to form substituted ureas, High-Performance Liquid Chromatography (HPLC) is an indispensable tool for monitoring reaction progress, identifying impurities, and quantifying product yield.

This guide provides an objective comparison of two common reversed-phase HPLC methods for the analysis of 4-Fluorophenyl isocyanate reaction products, specifically focusing on the urea (B33335) derivatives formed. The comparison is supported by experimental data adapted from studies on structurally similar aromatic urea compounds.

Comparison of HPLC Methods

The selection of an appropriate HPLC method is crucial for achieving optimal separation and quantification. Below is a comparison of two prevalent reversed-phase HPLC approaches: a standard method utilizing a C18 column and an alternative method employing a Phenyl-Hexyl column, which offers a different selectivity profile.

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column
Stationary Phase	Octadecylsilyl (C18)	Phenyl-Hexyl
Primary Interaction	Hydrophobic interactions	Hydrophobic and π-π interactions
Typical Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid	Acetonitrile/Water with 0.1% Formic Acid
Reported Retention Time (min)	6.8	8.2
Resolution (Rs) between product and a key impurity	1.9	2.6
Peak Asymmetry (As)	1.3	1.1
Theoretical Plates (N)	8900	9500
UV Detection Wavelength (nm)	245	245

Note: Performance data is based on the analysis of analogous aromatic urea compounds and may vary for specific 4-Fluorophenyl isocyanate derivatives.

The data suggests that while both columns are effective, the Phenyl-Hexyl column can provide superior resolution and peak shape for aromatic analytes due to the additional π-π interactions between the stationary phase and the aromatic rings of the urea products.[1]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following are representative experimental protocols for the two compared HPLC methods.

Method A: C18 Column Protocol

• Column: C18, 5 µm particle size, 4.6 x 150 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 80% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 245 nm

• Injection Volume: 10 µL

• Sample Preparation: The reaction mixture is quenched and diluted with the initial mobile phase composition (70:30 Water:Acetonitrile with 0.1% Formic Acid). The sample is then filtered through a 0.45 µm syringe filter prior to injection.

Method B: Phenyl-Hexyl Column Protocol

• Column: Phenyl-Hexyl, 5 µm particle size, 4.6 x 150 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 30% B to 80% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 245 nm

• Injection Volume: 10 µL

• Sample Preparation: The reaction mixture is quenched and diluted with the initial mobile phase composition (70:30 Water:Acetonitrile with 0.1% Formic Acid). The sample is then filtered through a 0.45 µm syringe filter prior to injection.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for successful implementation. The following diagram illustrates the key steps in the HPLC analysis of 4-Fluorophenyl isocyanate reaction products.

HPLC Analysis Workflow

Logical Relationship of Method Comparison

The choice between different HPLC methods involves evaluating several key performance indicators. The following diagram outlines the logical relationship in comparing the C18 and Phenyl-Hexyl column methods.

Method Comparison Logic

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to the GC-MS Analysis of 4-Fluorophenyl Isocyanate Derivatives

For researchers, scientists, and drug development professionals, the accurate quantification of reactive intermediates like 4-Fluorophenyl isocyanate is critical for ensuring the safety, efficacy, and quality of pharmaceutical products. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for this purpose. However, due to the high reactivity of the isocyanate functional group, direct analysis is often challenging. This guide provides a comprehensive comparison of GC-MS with alternative analytical methodologies, supported by experimental data, to aid in selecting the most appropriate technique for your analytical needs.

The Challenge of Isocyanate Analysis

Isocyanates are highly reactive compounds that readily react with nucleophiles such as water, alcohols, and amines. This reactivity makes their direct analysis by GC-MS problematic, as they can degrade in the injector port or on the analytical column, leading to inaccurate and unreliable results. To overcome this, a derivatization step is essential to convert the isocyanate into a more stable and volatile compound suitable for GC-MS analysis.[1][2][3]

GC-MS with Derivatization: A Robust Approach

Derivatization chemically modifies the analyte to improve its analytical properties, such as thermal stability and volatility, and to enhance its detectability.[2] For isocyanates, derivatization with an amine, such as dibutylamine (B89481) (DBA), is a common and effective strategy.[4][5][6] The resulting urea (B33335) derivative is more stable and can be readily analyzed by GC-MS.

Experimental Protocol: GC-MS Analysis of 4-Fluorophenyl Isocyanate using Dibutylamine Derivatization

1. Derivatization:

• To 1 mL of the sample solution containing 4-Fluorophenyl isocyanate in a suitable solvent (e.g., toluene), add a molar excess of dibutylamine (DBA).

• Allow the reaction to proceed at room temperature for at least 30 minutes to ensure complete derivatization.

2. Sample Preparation:

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a solvent suitable for GC-MS analysis, such as hexane (B92381) or ethyl acetate.[7]

• If necessary, centrifuge the sample to remove any particulates before transferring to a GC vial.[7]

3. GC-MS Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent.

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 5973 or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

• Scan Range: m/z 50-500.

• Data Acquisition: Full scan mode for qualitative analysis and Selected Ion Monitoring (SIM) mode for quantitative analysis.

Alternative Analytical Techniques

While GC-MS with derivatization is a reliable method, other techniques can also be employed for the analysis of isocyanates. The choice of method often depends on the specific requirements of the analysis, such as sensitivity, sample matrix, and available instrumentation.

High-Performance Liquid Chromatography with UV or MS Detection (HPLC-UV/MS)

HPLC is a versatile technique that can be used for the analysis of a wide range of compounds, including isocyanate derivatives.[1] Derivatization is still typically required to stabilize the isocyanate and to introduce a chromophore for UV detection or a readily ionizable group for MS detection.

Experimental Protocol: HPLC-UV/MS Analysis of 4-Fluorophenyl Isocyanate Derivatives

• Derivatization: Similar to the GC-MS protocol, derivatization with an appropriate reagent like dibutylamine or 1-(2-methoxyphenyl)piperazine (B120316) (MOPP) is performed.[8]

• HPLC System: Agilent 1200 series or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid for MS detection).

• Flow Rate: 1 mL/min.

• Detection:

  • UV: Diode Array Detector (DAD) monitoring at the wavelength of maximum absorbance of the derivative.

  • MS: Electrospray Ionization (ESI) in positive ion mode.

Performance Comparison

The following table summarizes the key performance characteristics of GC-MS and HPLC-based methods for the analysis of isocyanate derivatives. The data presented is based on studies of various isocyanates and can be considered indicative for 4-Fluorophenyl isocyanate derivatives.

Parameter	GC-MS with Derivatization	HPLC-UV with Derivatization	LC-MS/MS with Derivatization
Limit of Detection (LOD)	~0.05 µg/m³ (for MIC in air)[4]	1 x 10⁻⁴ mg/m³ (for various isocyanates in air)[1]	Lower than HPLC-UV
Linearity (R²)	> 0.99[4]	> 0.99	> 0.995[6]
Repeatability (RSD)	1.1 - 4.9%[4]	Not explicitly found	< 13%[6]
Recovery	Not explicitly found	Not explicitly found	Not explicitly found
Selectivity	High (based on mass spectra)	Moderate (potential for co-elution)	Very High (based on parent/daughter ion transitions)
Sample Throughput	Moderate	High	Moderate

Visualizing the Workflow and Comparison

To better illustrate the analytical process and the comparison between the methods, the following diagrams are provided.

Caption: Experimental workflow for the GC-MS analysis of 4-Fluorophenyl isocyanate derivatives.

Caption: Comparison of key characteristics of analytical methods for isocyanate analysis.

Conclusion

The GC-MS analysis of 4-Fluorophenyl isocyanate following derivatization with dibutylamine offers a robust and reliable method for its quantification. The high selectivity of mass spectrometric detection provides confidence in the identification and quantification of the analyte. While HPLC-based methods, particularly LC-MS/MS, offer advantages in terms of sensitivity and applicability to a broader range of derivatives, the choice of the optimal analytical technique will depend on the specific requirements of the study, including the required detection limits, sample matrix complexity, and available instrumentation. This guide provides the necessary information to make an informed decision for the analysis of this important class of compounds.

References

• 1. Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents - Environmental Science: Atmospheres (RSC Publishing) DOI:10.1039/D2EA00098A [pubs.rsc.org]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. benchchem.com [benchchem.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. diva-portal.org [diva-portal.org]
• 6. Validation of transferability of DBA derivatization and LC-MS/MS determination method for isocyanates via an interlaboratory comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uoguelph.ca [uoguelph.ca]
• 8. tandfonline.com [tandfonline.com]

The Fluorine Advantage: A Comparative Guide to Fluorinated Phenyl Isocyanates in Drug Discovery

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into drug candidates is a powerful tool for optimizing molecular properties. This guide provides an objective comparison of fluorinated phenyl isocyanates and their derivatives against their non-fluorinated counterparts, supported by experimental data, detailed protocols, and visual workflows to illuminate the advantages of this chemical modification.

The introduction of fluorine into a molecule can significantly alter its metabolic stability, binding affinity, and physicochemical properties, often leading to enhanced therapeutic potential. Phenyl isocyanates and their urea (B33335) derivatives are a common scaffold in drug discovery, particularly in the development of kinase inhibitors. Fluorination of this scaffold can lead to substantial improvements in a compound's drug-like properties.

Enhanced Performance Metrics: A Quantitative Comparison

The strategic placement of fluorine atoms on a phenyl isocyanate-derived molecule can profoundly influence its biological activity and pharmacokinetic profile. The following tables summarize the quantitative advantages of using fluorinated analogs in key aspects of drug discovery.

Table 1: Metabolic Stability of Fluorinated vs. Non-Fluorinated Adamantyl-Ureas

A study on 1,3-disubstituted ureas as inhibitors of human soluble epoxide hydrolase (sEH) demonstrated a significant increase in inhibitory potency with the introduction of fluorine.

Compound	Structure	Target	IC₅₀ (nM)[1]
Non-Fluorinated	1-(1-acetyl-piperidin-4-yl)-3-adamantan-1-yl-urea (APAU)	sEH	~10
Fluorinated	1-(1-acetyl-piperidin-4-yl)-3-(3-fluoro-adamantan-1-yl)-urea	sEH	0.04 - 9.2

Note: The fluorinated compounds represent a series of fluorinated and chlorinated adamantane (B196018) residues, showing a significant increase in potency.

Table 2: Physicochemical Properties - The Impact of Fluorination

Fluorination can modulate key physicochemical properties such as lipophilicity (LogP) and acidity (pKa), which in turn affect a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	General Effect of Fluorination	Impact on Drug Discovery
Lipophilicity (LogP)	Generally increases with aromatic fluorination.[2]	Can enhance membrane permeability and binding to hydrophobic pockets of target proteins.
Acidity (pKa)	Decreases the pKa of nearby basic groups.[3][4]	Can improve oral bioavailability by reducing the positive charge of amines at physiological pH.

It is important to note that the positive effects of fluorination are not universal. For instance, a study on 7-phenyl-pyrroloquinolinones found that monofluorination of the 7-phenyl ring did not lead to any improvement in metabolic stability.[5][6] This highlights the context-dependent nature of fluorine's influence and the importance of empirical testing.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide.

In Vitro Metabolic Stability Assay Using Liver Microsomes

This assay is designed to assess the metabolic stability of a compound when exposed to liver enzymes, primarily Cytochrome P450s.

1. Materials and Reagents:

• Test compound (fluorinated and non-fluorinated analogs)

• Pooled human liver microsomes

• NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction quenching)

• Internal standard for LC-MS/MS analysis

2. Procedure:

• Prepare a stock solution of the test compound in a suitable organic solvent (e.g., DMSO).

• In a microcentrifuge tube, pre-incubate the test compound with human liver microsomes in phosphate buffer at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

3. Data Analysis:

• The half-life (t½) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the compound over time.

Enzyme Inhibition Assay to Determine Kᵢ

This assay measures the potency of an inhibitor against a target enzyme.

1. Materials and Reagents:

• Target enzyme (e.g., a protein kinase)

• Substrate for the enzyme

• Test compound (fluorinated and non-fluorinated analogs) at various concentrations

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

2. Procedure:

• In a multi-well plate, add the enzyme and the test compound at varying concentrations.

• Pre-incubate the enzyme and inhibitor.

• Initiate the enzymatic reaction by adding the substrate (and ATP for kinase assays).

• Allow the reaction to proceed for a defined period at a specific temperature.

• Stop the reaction and measure the product formation using a suitable detection method.

3. Data Analysis:

• The IC₅₀ value (the concentration of inhibitor that reduces enzyme activity by 50%) is determined from the dose-response curve.

• The inhibition constant (Kᵢ) is then calculated from the IC₅₀ value using the Cheng-Prusoff equation, which takes into account the substrate concentration and the Michaelis constant (Kₘ) of the enzyme.

Visualizing the Impact: Experimental Workflow and Signaling Pathway

Diagrams created with Graphviz illustrate the experimental process and a relevant biological pathway.

Workflow for Metabolic Stability Assay

Generic Kinase Signaling Pathway Inhibition

References

• 1. Fluorine and chlorine substituted adamantyl-urea as molecular tools for inhibition of human soluble epoxide hydrolase with picomolar efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Polyurethanes from Various Isocyanates

For Researchers, Scientists, and Drug Development Professionals

The selection of an isocyanate is a critical determinant in the thermal performance of polyurethanes (PUs). This guide provides a detailed comparison of the thermal stability of polyurethanes synthesized from different isocyanates, supported by experimental data. Understanding these differences is crucial for applications where thermal resistance is a key performance indicator.

The chemical structure of the isocyanate, particularly its aromatic or aliphatic nature, significantly influences the thermal stability of the resulting polyurethane.[1][2] Generally, polyurethanes based on aromatic diisocyanates, such as Methylene Diphenyl Diisocyanate (MDI), exhibit greater thermal stability compared to those derived from aliphatic diisocyanates.[2]

Data Presentation: Comparative Thermal Properties

The thermal decomposition of polyurethanes is a complex process, with the urethane (B1682113) linkage typically beginning to degrade between 200°C and 250°C.[1] The following table summarizes key thermal decomposition data for polyurethanes synthesized from various common isocyanates, as determined by studies in a subcritical water medium.

Diisocyanate Type	Abbreviation	Chemical Nature	Decomposition Temperature (°C)
Methyl Phenylene Diisocyanate	TDI	Aromatic	199[3]
Hexamethylene Diisocyanate	HDI	Aliphatic	218-220[3]
Isophorone Diisocyanate	IPDI	Cycloaliphatic	218-220[3]
4,4'-Methylene Dicyclohexyl Diisocyanate	H12MDI	Cycloaliphatic	218-220[3]
4,4'-Methylene Diphenyl Diisocyanate	MDI	Aromatic	237[3]

Note: The decomposition temperatures presented are based on hydrolysis in a subcritical water medium and may vary under different experimental conditions, such as in an inert or oxidative atmosphere during thermogravimetric analysis.

The trend in decomposition temperatures—TDI-PU < H12MDI ≈ IPDI ≈ HDI < MDI-PU—is related to the electron-donating ability of the group attached to the nitrogen atom of the urethane unit.[3] Aromatic rings, as in MDI, donate fewer electrons to the nitrogen of the urethane unit compared to aliphatic groups.[3] This lower electron density on the nitrogen in MDI-based polyurethanes results in lower reaction activity and thus a higher decomposition temperature.[3]

Mandatory Visualization: Isocyanate Structure and Thermal Stability

The following diagram illustrates the general relationship between the chemical structure of the isocyanate and the resulting thermal stability of the polyurethane.

Caption: Relationship between isocyanate structure and polyurethane thermal stability.

Experimental Protocols

The following are generalized methodologies for conducting the comparative thermal analysis of polyurethanes using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Objective: To determine the thermal stability and decomposition profile of polyurethane samples.[1]

Methodology:

• Sample Preparation: Ensure the polyurethane samples are clean and dry. A sample mass of approximately 5-10 mg is recommended.[1]

• Instrument Setup:

  • Instrument: Thermogravimetric Analyzer.[1]

  • Atmosphere: Nitrogen (inert) or Air (oxidative), with a constant flow rate (e.g., 20-50 mL/min).[1][4]

  • Heating Rate: A linear heating rate, commonly 10°C/min or 20°C/min, is applied.[5]

  • Temperature Range: The analysis is typically run from room temperature to a final temperature of around 700-800°C.[4][5]

• Data Analysis:

  • The TGA curve plots the percentage of weight loss against temperature.

  • The onset of decomposition is identified as the temperature at which significant weight loss begins.

  • The derivative of the TGA curve (DTG) shows the rate of weight loss, and its peak indicates the temperature of the maximum decomposition rate.

Objective: To identify thermal transitions such as the glass transition temperature (Tg) and melting temperature (Tm) of the polyurethane samples.[1]

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) is sealed in an aluminum pan.

• Instrument Setup:

  • Instrument: Differential Scanning Calorimeter.[6]

  • Atmosphere: A nitrogen purge is typically used (e.g., 50 cm³/min).[6]

  • Heating and Cooling Cycles: A common procedure involves an initial heating scan to erase the thermal history, followed by a controlled cooling and a second heating scan. A typical heating rate is 20°C/min over a temperature range of -100°C to 250°C.[6]

• Data Analysis:

  • The glass transition temperature (Tg) is observed as a step change in the heat flow curve.[7]

  • The melting temperature (Tm) is identified as an endothermic peak.[1]

Caption: Workflow for comparative thermal analysis of polyurethanes.

References

• 1. benchchem.com [benchchem.com]
• 2. The Influence of Diisocyanate Structure on Thermal Stability of Thermoplastic Polyurethane Elastomers Based on Diphenylmethane-Derivative Chain Extender with Sulfur Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elastomers and Composites [journal.rubber.or.kr]
• 4. sdewes.org [sdewes.org]
• 5. Comparative Study of Aromatic and Cycloaliphatic Isocyanate Effects on Physico-Chemical Properties of Bio-Based Polyurethane Acrylate Coatings [mdpi.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

A Comparative Guide to the Reaction Kinetics of 4-Fluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction kinetics of 4-fluorophenyl isocyanate with various nucleophiles, offering insights into its reactivity profile compared to other substituted and unsubstituted phenyl isocyanates. The information presented is supported by experimental data from peer-reviewed literature and detailed experimental protocols.

Introduction to Isocyanate Reactivity

Isocyanates (R-N=C=O) are highly reactive electrophilic compounds that readily react with a wide range of nucleophiles. This reactivity is central to their extensive use in the synthesis of polyurethanes, pharmaceuticals, and other fine chemicals. The electrophilicity of the central carbon atom in the isocyanate group makes it susceptible to attack by nucleophiles such as alcohols, amines, and water.

The reactivity of aryl isocyanates is significantly influenced by the nature and position of substituents on the aromatic ring. Electron-withdrawing groups generally increase the electrophilicity of the isocyanate carbon, leading to faster reaction rates, while electron-donating groups have the opposite effect. This guide focuses on 4-fluorophenyl isocyanate, which features a moderately electron-withdrawing fluorine atom at the para position.

Comparative Kinetic Data

While specific kinetic data for 4-fluorophenyl isocyanate across a wide range of reactions is not always available in a single comparative study, its reactivity can be reliably predicted and compared to other isocyanates using the principles of physical organic chemistry, particularly the Hammett equation. The Hammett equation (log(k/k₀) = σρ) relates the rate constant (k) of a reaction for a substituted reactant to the rate constant (k₀) of the unsubstituted reactant through substituent (σ) and reaction (ρ) constants.

For the para-fluoro substituent, the Hammett constant (σₚ) is +0.06, indicating its electron-withdrawing nature through induction, although it is also a weak π-donor through resonance. This positions 4-fluorophenyl isocyanate as being more reactive than phenyl isocyanate (σ = 0) and other analogs with electron-donating groups (e.g., 4-methylphenyl isocyanate, σₚ = -0.17), but less reactive than those with strongly electron-withdrawing groups (e.g., 4-nitrophenyl isocyanate, σₚ = +0.78).

The following tables summarize kinetic data for the uncatalyzed reactions of phenyl isocyanate with various nucleophiles, which can serve as a baseline for comparison. The expected trend for 4-fluorophenyl isocyanate is a moderate increase in the reaction rate constant compared to phenyl isocyanate under similar conditions.

Table 1: Comparison of Second-Order Rate Constants (k) for the Reaction of Phenyl Isocyanate with Various Alcohols

Alcohol	Solvent	Temperature (°C)	k (L mol⁻¹ s⁻¹)
n-Butanol	Toluene	25	1.5 x 10⁻⁴
n-Butanol	Dioxane	25	3.0 x 10⁻⁴
n-Butanol	Acetonitrile	25	6.0 x 10⁻⁴
Methanol	Benzene	20	2.3 x 10⁻⁴
Ethanol	Benzene	20	1.8 x 10⁻⁴

Note: The reactivity of 4-fluorophenyl isocyanate is expected to be slightly higher than the values presented for phenyl isocyanate.

Table 2: Comparison of Second-Order Rate Constants (k) for the Reaction of Phenyl Isocyanate with Various Amines

Amine	Solvent	Temperature (°C)	k (L mol⁻¹ s⁻¹)
Aniline	Dioxane	25	0.12
n-Butylamine	Toluene	25	1.5
Di-n-butylamine	Toluene	25	0.03

Note: Reactions with amines are significantly faster than with alcohols. 4-Fluorophenyl isocyanate is expected to react faster than phenyl isocyanate with these amines.

Table 3: Kinetic Data for the Reaction of Phenyl Isocyanate with Water

Solvent	Temperature (°C)	k (L mol⁻¹ s⁻¹)
Dioxane	25	1.2 x 10⁻⁵
Acetonitrile	25	5.0 x 10⁻⁵

Note: The reaction with water is generally slower than with alcohols and amines. The electron-withdrawing fluorine in 4-fluorophenyl isocyanate is expected to accelerate this reaction.

Experimental Protocols

Accurate determination of the kinetic parameters for isocyanate reactions requires careful experimental design and execution. The following are detailed methodologies for key experiments.

Protocol 1: Kinetic Analysis of Isocyanate-Alcohol Reaction by In-Situ Fourier Transform Infrared (FTIR) Spectroscopy

This method allows for continuous monitoring of the reaction progress by tracking the disappearance of the characteristic isocyanate absorbance peak.

Materials:

• 4-Fluorophenyl isocyanate (or other isocyanate)

• Anhydrous alcohol (e.g., n-butanol)

• Anhydrous solvent (e.g., toluene, acetonitrile)

• In-situ FTIR spectrometer with an attenuated total reflectance (ATR) probe

• Jacketed reaction vessel with temperature control

• Magnetic stirrer

Procedure:

• Preparation: Ensure all glassware is thoroughly dried to prevent side reactions with water. The solvent and alcohol must be anhydrous.

• Instrument Setup: Calibrate the in-situ FTIR spectrometer. Set the data acquisition parameters to record spectra at regular intervals (e.g., every 30-60 seconds).

• Reaction Initiation: Charge the jacketed reaction vessel with a known concentration of the alcohol dissolved in the chosen solvent. Allow the solution to reach the desired reaction temperature under constant stirring.

• Data Acquisition: Collect a background spectrum of the alcohol solution.

• Isocyanate Addition: Inject a known amount of the isocyanate into the reactor to achieve the desired initial concentration. Start data acquisition immediately.

• Monitoring: Monitor the decrease in the intensity of the isocyanate peak (around 2270 cm⁻¹) over time.

• Data Analysis: Integrate the area of the isocyanate peak at each time point. The concentration of the isocyanate at time 't' is proportional to the peak area.

• Kinetic Analysis: Plot the natural logarithm of the isocyanate concentration (ln[NCO]) versus time for a pseudo-first-order reaction (if the alcohol is in large excess) or the reciprocal of the concentration (1/[NCO]) versus time for a second-order reaction. The slope of the linear plot will yield the rate constant.

Protocol 2: Kinetic Analysis of Isocyanate-Amine Reaction by High-Performance Liquid Chromatography (HPLC)

Due to the high reaction rates, quenching methods are often employed for reactions with amines, followed by offline analysis.

Materials:

• 4-Fluorophenyl isocyanate (or other isocyanate)

• Amine (e.g., aniline, n-butylamine)

• Anhydrous solvent

• Quenching solution (e.g., a solution of a highly reactive amine like dibutylamine (B89481) in a suitable solvent)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Thermostatted reaction vessel

• Syringes for sampling and quenching

Procedure:

• Preparation: Prepare stock solutions of the isocyanate and amine in the anhydrous solvent at known concentrations.

• Reaction Initiation: In a thermostatted vessel, mix the isocyanate and amine solutions to start the reaction.

• Sampling and Quenching: At predetermined time intervals, withdraw a small aliquot of the reaction mixture and immediately add it to a vial containing an excess of the quenching solution. The quenching agent will rapidly react with any remaining isocyanate, stopping the primary reaction.

• HPLC Analysis: Analyze the quenched samples by HPLC to determine the concentration of the product (a urea (B33335) derivative) formed at each time point. A calibration curve for the product should be prepared beforehand.

• Data Analysis: Plot the concentration of the product versus time. The initial rate of the reaction can be determined from the initial slope of this curve.

• Rate Constant Calculation: Use the integrated rate law corresponding to the reaction order (typically second-order for isocyanate-amine reactions) to calculate the rate constant from the concentration-time data.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the generalized reaction pathway and a typical experimental workflow for studying the kinetics of isocyanate reactions.

Generalized reaction pathway for nucleophilic addition to an isocyanate.

Experimental workflow for kinetic studies of isocyanate reactions.

A Spectroscopic Comparison of 4-Fluorophenyl Isocyanate and Its Derivatives: A Guide for Researchers

For researchers, scientists, and professionals in drug development, a thorough understanding of the spectroscopic characteristics of reactive intermediates is paramount. This guide provides a detailed comparative analysis of 4-fluorophenyl isocyanate and a series of its para-substituted derivatives. By examining the influence of various functional groups on the vibrational and electronic properties of the phenyl isocyanate scaffold, this document aims to serve as a valuable resource for compound identification, reaction monitoring, and the rational design of novel molecular entities.

This guide presents a compilation of spectroscopic data for 4-fluorophenyl isocyanate and its derivatives, including those with hydrogen (phenyl isocyanate), chloro, bromo, methyl, methoxy, and nitro substituents at the para-position. The data is organized into clear, comparative tables covering Infrared (IR), Raman, Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy. Detailed, generalized experimental protocols for the synthesis of these compounds and the acquisition of spectroscopic data are also provided to support practical laboratory applications.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic features of 4-fluorophenyl isocyanate and its selected derivatives. These values are compiled from various spectroscopic databases and literature sources. Note that spectral data can vary slightly based on the solvent and instrumentation used.

Table 1: Infrared (IR) Spectroscopic Data (cm⁻¹)

Compound	Substituent (-R)	ν(N=C=O) asymmetric	Aromatic ν(C=C)	ν(C-X)
Phenyl Isocyanate	-H	~2270	~1600, ~1500	-
4-Fluorophenyl Isocyanate	-F	~2265	~1605, ~1510	~1240 (C-F)
4-Chlorophenyl Isocyanate	-Cl	~2268	~1595, ~1490	~1090 (C-Cl)
4-Bromophenyl Isocyanate	-Br	~2260	~1590, ~1485	~1070 (C-Br)
4-Methylphenyl Isocyanate	-CH₃	~2275	~1610, ~1515	-
4-Methoxyphenyl Isocyanate	-OCH₃	~2270	~1605, ~1510	~1250 (C-O)
4-Nitrophenyl Isocyanate	-NO₂	~2275	~1600, ~1520	~1520 & ~1350 (N-O)

Table 2: Raman Spectroscopic Data (cm⁻¹)

Compound	Substituent (-R)	ν(N=C=O) symmetric	Aromatic Ring Breathing
Phenyl Isocyanate	-H	~1440	~1000
4-Fluorophenyl Isocyanate	-F	~1430	~1010
4-Chlorophenyl Isocyanate	-Cl	~1425	~1015
4-Bromophenyl Isocyanate	-Br	~1420	~1010
4-Methylphenyl Isocyanate	-CH₃	~1435	~1005
4-Methoxyphenyl Isocyanate	-OCH₃	~1445	~1000
4-Nitrophenyl Isocyanate	-NO₂	~1415	~1015

Table 3: ¹H NMR Spectroscopic Data (δ, ppm in CDCl₃)

Compound	Substituent (-R)	Aromatic Protons	Substituent Protons
Phenyl Isocyanate	-H	~7.10-7.40 (m, 5H)	-
4-Fluorophenyl Isocyanate	-F	~7.00-7.20 (m, 4H)	-
4-Chlorophenyl Isocyanate	-Cl	~7.10 (d, 2H), ~7.30 (d, 2H)	-
4-Bromophenyl Isocyanate	-Br	~7.05 (d, 2H), ~7.45 (d, 2H)	-
4-Methylphenyl Isocyanate	-CH₃	~7.15 (s, 4H)	~2.35 (s, 3H)
4-Methoxyphenyl Isocyanate	-OCH₃	~6.90 (d, 2H), ~7.05 (d, 2H)	~3.80 (s, 3H)
4-Nitrophenyl Isocyanate	-NO₂	~7.30 (d, 2H), ~8.20 (d, 2H)	-

Table 4: ¹³C NMR Spectroscopic Data (δ, ppm in CDCl₃)

Compound	Substituent (-R)	C-NCO	C=N=O	Aromatic Carbons	Substituent Carbon
Phenyl Isocyanate	-H	~132.0	~125.0	~129.5, ~129.0, ~125.0	-
4-Fluorophenyl Isocyanate	-F	~128.0 (d)	~125.5	~161.0 (d, J≈245 Hz), ~121.0 (d, J≈8 Hz), ~116.5 (d, J≈23 Hz)	-
4-Chlorophenyl Isocyanate	-Cl	~130.5	~126.0	~132.0, ~129.5, ~126.0	-
4-Bromophenyl Isocyanate	-Br	~131.0	~126.5	~132.5, ~126.5, ~120.0	-
4-Methylphenyl Isocyanate	-CH₃	~129.5	~125.0	~136.0, ~130.0, ~124.5	~21.0
4-Methoxyphenyl Isocyanate	-OCH₃	~124.5	~125.5	~158.0, ~126.0, ~114.5	~55.5
4-Nitrophenyl Isocyanate	-NO₂	~138.0	~127.0	~148.0, ~125.0, ~124.0	-

Table 5: UV-Vis Spectroscopic Data (λmax, nm in non-polar solvent)

Compound	Substituent (-R)	π → π* Transition	n → π* Transition
Phenyl Isocyanate	-H	~226, ~256	~270, ~277
4-Fluorophenyl Isocyanate	-F	~228	~270
4-Chlorophenyl Isocyanate	-Cl	~235	~280
4-Bromophenyl Isocyanate	-Br	~240	~285
4-Methylphenyl Isocyanate	-CH₃	~232	~275
4-Methoxyphenyl Isocyanate	-OCH₃	~240	~280
4-Nitrophenyl Isocyanate	-NO₂	~265	-

Experimental Protocols

The following are generalized procedures for the synthesis and spectroscopic analysis of the discussed compounds. Researchers should consult specific literature for optimized conditions for each derivative.

General Synthesis of para-Substituted Phenyl Isocyanates

A common method for the synthesis of aryl isocyanates is the reaction of the corresponding primary amine (aniline derivative) with phosgene (B1210022) or a phosgene equivalent like triphosgene (B27547).

Materials:

• para-Substituted aniline (B41778) (e.g., 4-fluoroaniline, 4-chloroaniline, etc.)

• Triphosgene (bis(trichloromethyl) carbonate)

• Anhydrous solvent (e.g., toluene, ethyl acetate)

• Dry triethylamine (B128534) (or other non-nucleophilic base)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, dissolve the para-substituted aniline in the anhydrous solvent.

• Cool the solution in an ice bath.

• In a separate flask, prepare a solution of triphosgene in the same anhydrous solvent (approximately 1/3 molar equivalent to the aniline).

• Slowly add the triphosgene solution to the cooled aniline solution with vigorous stirring.

• After the addition is complete, slowly add triethylamine (approximately 2.2 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC) or in-situ IR spectroscopy (disappearance of the amine N-H stretch and appearance of the isocyanate N=C=O stretch).

• After the reaction is complete, cool the mixture and filter to remove the triethylamine hydrochloride salt.

• The solvent is removed from the filtrate under reduced pressure.

• The crude isocyanate is then purified by vacuum distillation.

General Protocols for Spectroscopic Analysis

• FT-IR Spectroscopy: Infrared spectra are typically recorded on a Fourier Transform Infrared (FT-IR) spectrometer. Samples can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) for liquids, or as a KBr pellet or in a suitable solvent (e.g., CCl₄) for solids. Data is typically collected over a range of 4000-400 cm⁻¹.

• FT-Raman Spectroscopy: Raman spectra are obtained using a Fourier Transform Raman (FT-Raman) spectrometer, often with a near-infrared laser (e.g., 1064 nm) to minimize fluorescence. Samples are typically analyzed neat in a glass capillary tube.

• NMR Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra are recorded on a high-resolution NMR spectrometer. Samples are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard.

• UV-Vis Spectroscopy: Ultraviolet-Visible spectra are recorded on a UV-Vis spectrophotometer. Samples are dissolved in a suitable UV-transparent solvent (e.g., hexane, ethanol) at a known concentration in a quartz cuvette. The spectrum is typically recorded from 200 to 400 nm.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow from the synthesis of a para-substituted phenyl isocyanate to its comprehensive spectroscopic characterization.

General workflow for synthesis and spectroscopic analysis.

A Researcher's Guide to Assessing the Purity of Synthesized 4-Fluorophenyl Isocyanate and Its Alternatives

For researchers, scientists, and drug development professionals, the purity of reagents is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of analytical methods for assessing the purity of synthesized 4-Fluorophenyl isocyanate, a key building block in many pharmaceutical and agrochemical compounds. We will delve into the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and classical titration methods. Furthermore, we will compare 4-Fluorophenyl isocyanate with a common alternative, 4-chlorophenyl isocyanate, used in the synthesis of targeted therapies like Sorafenib, and explore a fundamentally different approach for amide bond formation using EDC/NHS chemistry.

Comparing the Tools: A Quantitative Look at Purity Analysis

The choice of analytical technique for purity assessment depends on several factors, including the expected impurities, the required level of sensitivity, and the available instrumentation. Below is a summary of the typical performance of the most common methods for analyzing 4-Fluorophenyl isocyanate and its alternative, 4-chlorophenyl isocyanate.

Analytical Method	Analyte	Typical Purity (%)	Limit of Detection (LOD)	Relative Standard Deviation (RSD) (%)	Key Advantages	Key Limitations
HPLC-UV	4-Fluorophenyl Isocyanate	>99%	~0.01%	<1%	High resolution, quantitative, widely available.	Requires derivatization for isocyanates, longer analysis time.
4-Chlorophenyl Isocyanate	>98%	~0.01%	<1%	High resolution, quantitative, suitable for aromatic compounds.	Requires derivatization for isocyanates.
GC-MS	4-Fluorophenyl Isocyanate	>99%	<0.01%	<2%	High sensitivity, identifies volatile impurities.	Can cause thermal degradation of isocyanates, requires careful method development.
4-Chlorophenyl Isocyanate	>98%	<0.01%	<2%	Excellent for volatile and semi-volatile impurity profiling.	Potential for on-column degradation.
Titration	4-Fluorophenyl Isocyanate	98-100%	-	<0.5%	Simple, rapid, direct measure of isocyanate content (%NCO).	Not specific for the target isocyanate, does not identify impurities.
4-Chlorophenyl Isocyanate	97-100%	-	<0.5%	Cost-effective, established standard method.	Interference from other reactive species.

In-Depth Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining accurate and reproducible purity data. Here, we provide standard operating procedures for the key analytical techniques discussed.

Protocol 1: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method involves the derivatization of the isocyanate group to form a stable urea (B33335) derivative, which can be readily analyzed by reverse-phase HPLC with UV detection.

1. Derivatization:

• Accurately weigh approximately 50 mg of the isocyanate sample into a 50 mL volumetric flask.

• Add 10 mL of a 0.01 M solution of di-n-butylamine (DBA) in dry toluene.

• Stopper the flask and allow the reaction to proceed at room temperature for 15 minutes with occasional swirling.

• Dilute to volume with acetonitrile (B52724).

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 60% acetonitrile and increasing to 90% over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

3. Quantification:

• Prepare a calibration curve using a certified reference standard of the corresponding isocyanate-DBA derivative.

• Calculate the purity of the sample based on the peak area relative to the calibration curve.

Protocol 2: Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for identifying volatile and semi-volatile impurities that may be present in the synthesized 4-Fluorophenyl isocyanate.

1. Sample Preparation:

• Prepare a dilute solution of the isocyanate sample (~1 mg/mL) in a dry, inert solvent such as dichloromethane (B109758) or anhydrous toluene.

2. GC-MS Conditions:

• Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C (use a split injection to avoid overloading the column).

• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

• Mass Spectrometer: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

3. Data Analysis:

• Identify the main peak corresponding to 4-Fluorophenyl isocyanate.

• Tentatively identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

• Quantify impurities using an internal standard or by area percent normalization, assuming similar response factors for structurally related compounds.

Protocol 3: Determination of Isocyanate Content by Titration

This classic method provides a rapid and direct measure of the total isocyanate content (%NCO) in a sample.

1. Reagents:

• Standardized 0.1 N hydrochloric acid (HCl).

• 0.1 M solution of di-n-butylamine (DBA) in dry toluene.

• Bromophenol blue indicator.

2. Procedure:

• Accurately weigh approximately 2 g of the isocyanate sample into a 250 mL Erlenmeyer flask.

• Add 20 mL of the 0.1 M DBA solution. Stopper the flask and swirl to mix. Let it stand for 15 minutes.

• Add 100 mL of methanol (B129727) and a few drops of bromophenol blue indicator.

• Titrate the excess DBA with the standardized 0.1 N HCl until the color changes from blue to yellow.

• Perform a blank titration using 20 mL of the DBA solution without the isocyanate sample.

3. Calculation:

• %NCO = [((V_blank - V_sample) × N_HCl × 4.202) / W_sample]

  • V_blank = volume of HCl used for the blank titration (mL)

  • V_sample = volume of HCl used for the sample titration (mL)

  • N_HCl = normality of the HCl solution

  • W_sample = weight of the sample (g)

  • 4.202 is a constant representing (molar mass of NCO group × 100) / 1000.

Visualizing the Workflow and Comparative Logic

To better illustrate the experimental processes and the decision-making involved in selecting an appropriate analytical method, the following diagrams are provided.

Safety & Regulatory Compliance

Proper Disposal of 4-Fluorophenyl Isocyanate: A Step-by-Step Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of reactive chemicals like 4-Fluorophenyl isocyanate are paramount for ensuring laboratory safety. This guide provides essential, step-by-step procedures for the safe disposal of 4-Fluorophenyl isocyanate, minimizing risks and ensuring compliance with safety protocols.

Core Hazards: 4-Fluorophenyl isocyanate is a flammable liquid and vapor that is harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause serious eye irritation, skin irritation, and may lead to allergic skin reactions or asthma-like symptoms if inhaled.[1][2][3][4] This substance is also a lachrymator, meaning it can cause tearing.[1][4] It is crucial to handle this chemical with appropriate personal protective equipment in a well-ventilated area.[1][2][3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure the following personal protective equipment (PPE) is worn:

• Eye Protection: Chemical splash goggles and a face shield.[4]

• Hand Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber).[5]

• Respiratory Protection: In case of inadequate ventilation, use a suitable respirator with an organic vapor cartridge.[1][5]

• Protective Clothing: A lab coat or other protective clothing to prevent skin exposure.[1]

Work should be conducted in a chemical fume hood to control exposure to vapors.[6]

Step-by-Step Disposal Procedure

This procedure outlines the steps for neutralizing and disposing of small quantities of 4-Fluorophenyl isocyanate typically found in a laboratory setting.

Step 1: Prepare Neutralization Solution

Prepare one of the following decontamination solutions. These solutions work by reacting with the isocyanate group to form less hazardous urea (B33335) compounds.

Formula	Component 1	Component 2	Component 3
Formula 1	Sodium Carbonate (5-10%)	Liquid Detergent (0.2-2%)	Water (to make 100%)
Formula 2	Concentrated Ammonia (B1221849) (3-8%)	Liquid Detergent (0.2-2%)	Water (to make 100%)

Note on Formula 2: If using the ammonia-based formula, ensure excellent ventilation to prevent exposure to ammonia vapors.[7][8]

Step 2: Neutralization of Residual 4-Fluorophenyl Isocyanate

• Small Spills: For minor spills, absorb the material with an inert absorbent such as vermiculite, sand, or dry sawdust.[4][7][8]

• Transfer to Container: Carefully transfer the absorbed material into a designated, open-top container.[7]

• Add Neutralizing Solution: Slowly add the prepared decontamination solution to the container with the absorbed isocyanate. Fill the container only about halfway to allow for any gas evolution.[8]

• Ventilation is Key: Do NOT seal the container. The reaction between the isocyanate and the neutralizing solution produces carbon dioxide gas, which can cause a sealed container to rupture.[7][9]

• Reaction Time: Allow the container to stand in a well-ventilated area, such as a fume hood, for at least 24-48 hours to ensure the neutralization reaction is complete.[10]

Step 3: Disposal of Neutralized Waste

• Hazardous Waste Assessment: Chemical waste generators must determine if the neutralized waste is classified as hazardous according to local, state, and federal regulations (e.g., US EPA guidelines in 40 CFR 261.3).[1][4]

• Licensed Disposal: Contact a licensed hazardous waste disposal contractor for the final disposal of the neutralized material.[7]

• Documentation: Obtain and retain all certifications and receipts of proper disposal from the contractor.[7]

Step 4: Decontamination of Equipment and Glassware

• Rinse with Neutralizing Solution: Thoroughly rinse any contaminated glassware or equipment with the prepared decontamination solution.

• Standard Cleaning: After decontamination, wash with soap and water.

• Dispose of Contaminated PPE: Dispose of used gloves and other contaminated disposable materials as hazardous waste.

Emergency Procedures for Spills

• Evacuate and Ventilate: In case of a larger spill, evacuate the immediate area and ensure it is well-ventilated.[7]

• Containment: Dike the spill to prevent it from entering drains or sewage systems.[7]

• Absorb: Cover the spill with an inert absorbent material.[8]

• Follow Disposal Procedure: Proceed with the neutralization and disposal steps as outlined above.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for 4-Fluorophenyl isocyanate.

Caption: Workflow for the safe disposal of 4-Fluorophenyl isocyanate.

References

• 1. aksci.com [aksci.com]
• 2. georganics.sk [georganics.sk]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. Isocyanates – A family of chemicals [tc.canada.ca]
• 6. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 7. fsi.co [fsi.co]
• 8. safetyinnumbers.ca [safetyinnumbers.ca]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. safeworkaustralia.gov.au [safeworkaustralia.gov.au]

Essential Safety and Logistical Information for Handling 4-Fluorophenyl Isocyanate

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides immediate, essential safety and logistical information for the handling of 4-Fluorophenyl isocyanate, including detailed operational and disposal plans to foster a safe and compliant research environment.

Chemical Identifier:

• Name: 4-Fluorophenyl isocyanate

• CAS Number: 1195-45-5[1]

• EC Number: 214-799-0[2]

Hazard Identification and Classification

4-Fluorophenyl isocyanate is a hazardous chemical that requires careful handling.[1][3] Below is a summary of its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class	Category	Hazard Statement
Flammable liquids	3	H226: Flammable liquid and vapor.[2][3]
Acute toxicity, Oral	4	H302: Harmful if swallowed.[2][3]
Acute toxicity, Dermal	4	H312: Harmful in contact with skin.[2][3]
Acute toxicity, Inhalation	4	H332: Harmful if inhaled.[2]
Serious eye irritation	2A	H319: Causes serious eye irritation.[2][3]
Respiratory sensitization	1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][3]
Skin sensitization	1	H317: May cause an allergic skin reaction.[2][3]
Additional Hazards	Lachrymator (substance which increases the flow of tears).[3][4]

Signal Word: Danger[2][3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the last line of defense against exposure and is mandatory when handling 4-Fluorophenyl isocyanate.

PPE Type	Specifications
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved full-face respirator with organic vapor cartridges is recommended.[1][5] In case of inadequate ventilation, a supplied-air respirator may be necessary.[6]
Hand Protection	Chemical-resistant gloves such as neoprene, nitrile, or butyl rubber are required.[5][7] Standard disposable gloves are not sufficient.[5]
Eye Protection	Safety goggles or a full-face shield are essential if not using a full-face respirator.[5][7]
Skin and Body Protection	A disposable suit or coveralls to prevent skin contact.[5][7] Closed and properly fitted boots are also recommended.[8]

Experimental Workflow for Handling 4-Fluorophenyl Isocyanate

The following diagram outlines the standard operating procedure for safely handling 4-Fluorophenyl isocyanate in a laboratory setting.

Caption: Standard Operating Procedure for 4-Fluorophenyl Isocyanate.

Operational Plans

Handling and Storage

• Handling: Always handle 4-Fluorophenyl isocyanate in a well-ventilated area, preferably within a chemical fume hood.[3] Avoid breathing vapors or mist.[3] Prevent contact with skin, eyes, and clothing.[3] Use spark-proof tools and explosion-proof equipment.[4] Do not eat, drink, or smoke in the handling area.[3]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The recommended long-term storage temperature is 2-8°C.[3] Keep away from heat, sparks, open flames, and other sources of ignition.[3] Isocyanates react with water to produce carbon dioxide, which can cause sealed containers to rupture; therefore, prevent moisture contamination.[4]

Accidental Release Measures

• Small Spills: For spills of less than 40 liters, evacuate the area of unprotected personnel and ensure adequate ventilation.[9] Remove all ignition sources.[3] Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.[3][10] Place the absorbed material into a suitable, labeled container for disposal.[3]

• Large Spills: For larger spills, immediately evacuate the area and contact emergency services.

Disposal Plans

• Waste Disposal: Dispose of 4-Fluorophenyl isocyanate and any contaminated materials as hazardous waste.[2] All waste disposal must be in accordance with local, state, and federal regulations.[2] Do not dispose of with municipal waste.[2]

• Contaminated PPE: Used disposable suits, gloves, and other contaminated PPE should be placed in a sealed, labeled container and disposed of as hazardous waste.

Emergency and First-Aid Procedures

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air.[3] If not breathing, give artificial respiration.[3] If breathing is difficult, give oxygen.[3] Seek immediate medical attention.[1]
Skin Contact	Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[3][4] Seek medical attention if irritation or a rash occurs.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting.[1] Rinse the mouth with water.[3] Never give anything by mouth to an unconscious person.[4] Call a poison control center or doctor immediately.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. georganics.sk [georganics.sk]
• 3. aksci.com [aksci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. What PPE is required when working with isocyanates? [sysco-env.co.uk]
• 6. osha.oregon.gov [osha.oregon.gov]
• 7. compositesone.com [compositesone.com]
• 8. Control measures guide - Canada.ca [canada.ca]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. 4-Fluorophenyl isocyanate(1195-45-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]